5-Methyltetrahydrofolic acid-13C6

Core Science & Biosynthesis

5-Methyltetrahydrofolic Acid-¹³C₅: A Technical Guide to its Application in One-Carbon Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active and abundant form of folate in the human body, playing a pivotal role in one-carbon metabolism. This intricate network of biochemical pathways is fundamental for the synthesis of nucleotides (and thus DNA replication and repair), the methylation of DNA, proteins, and lipids, and the metabolism of amino acids. The stable isotope-labeled variant, 5-Methyltetrahydrofolic acid-¹³C₅ (5-MTHF-¹³C₅), has emerged as an indispensable tool for researchers, enabling precise quantification of endogenous folate levels and facilitating the elucidation of complex metabolic fluxes. This technical guide provides an in-depth overview of the applications of 5-MTHF-¹³C₅ in research, with a focus on its use as an internal standard for quantitative analysis and as a metabolic tracer in one-carbon metabolism studies.

Core Applications in Research

The utility of 5-Methyltetrahydrofolic acid-¹³C₅ in a research setting is primarily twofold:

• Stable Isotope-Labeled Internal Standard: In quantitative mass spectrometry-based assays, 5-MTHF-¹³C₅ serves as an ideal internal standard.[1] Because it is chemically identical to the endogenous analyte (unlabeled 5-MTHF) but has a different mass, it can be added to biological samples at a known concentration at the beginning of the sample preparation process. This allows for the correction of analyte loss during extraction, purification, and ionization, leading to highly accurate and precise quantification of 5-MTHF levels in various matrices such as plasma, serum, and urine.[2][3]

• Metabolic Tracer: As a stable isotope tracer, 5-MTHF-¹³C₅ allows researchers to follow the metabolic fate of the methyl group and the folate backbone through the intricate pathways of one-carbon metabolism. By introducing ¹³C-labeled 5-MTHF into a biological system (in vivo or in vitro) and subsequently analyzing the isotopic enrichment in downstream metabolites, it is possible to quantify the flux through specific metabolic pathways. This provides a dynamic view of metabolic processes that cannot be obtained from concentration measurements alone.[1]

Quantitative Data Presentation

The following tables summarize key quantitative data from studies utilizing 5-MTHF-¹³C₅ for the analysis of folates.

Table 1: Performance Characteristics of LC-MS/MS Methods Using 5-MTHF-¹³C₅ as an Internal Standard

Parameter	Value	Biological Matrix	Reference
Linearity Range	0.94 - 97 ng/mL	Human Serum	[2]
1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L	Human Plasma
0 - 9 x 10⁻⁹ mol/L	Human Plasma and Urine	[3]
Limit of Detection (LOD)	1.2 x 10⁻¹¹ mol/L	Human Plasma
0.2 x 10⁻⁹ mol/L	Human Plasma and Urine	[3]
≤0.3 nmol/L	Human Serum	[4]
Limit of Quantification (LOQ)	0.55 x 10⁻⁹ mol/L	Human Plasma and Urine	[3]
Precision (CV%)	5.3% (inter-assay)	Human Serum	[2]
< 8.6% (intra-assay)	Human Plasma
< 9.0% (inter-assay)	Human Plasma
7.4% (ratio of m/z 463/458)	Human Plasma and Urine	[3]

Signaling Pathways and Experimental Workflows

Visualizing the complex interplay of molecules in one-carbon metabolism and the workflows for its study is crucial for a comprehensive understanding.

Figure 1: Simplified One-Carbon Metabolism Pathway

Figure 2: Workflow for a Metabolic Tracer Study

Experimental Protocols

Protocol 1: Quantification of 5-MTHF in Human Serum using 5-MTHF-¹³C₅ as an Internal Standard

This protocol is adapted from the methodology described by Pawlosky et al. (2001).[2]

1. Sample Preparation: a. To 0.5 mL of human serum in a polypropylene tube, add a known amount of 5-MTHF-¹³C₅ internal standard solution. b. Allow the sample to equilibrate for 15 minutes at room temperature, protected from light. c. Perform solid-phase extraction (SPE) using a C18 cartridge to purify and concentrate the folates. d. Elute the folates from the SPE cartridge with the appropriate solvent. e. Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small volume of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis: a. Liquid Chromatography (LC): i. Column: C18 reversed-phase column (e.g., 150 x 2.1 mm, 5 µm). ii. Mobile Phase A: 0.1% Formic acid in water. iii. Mobile Phase B: 0.1% Formic acid in acetonitrile. iv. Gradient: A suitable gradient to separate 5-MTHF from other matrix components. v. Flow Rate: 0.2-0.4 mL/min. vi. Injection Volume: 10-40 µL. b. Mass Spectrometry (MS): i. Ionization Mode: Electrospray Ionization (ESI), positive ion mode. ii. Scan Type: Multiple Reaction Monitoring (MRM). iii. MRM Transitions: Monitor the specific precursor-to-product ion transitions for both unlabeled 5-MTHF and the 5-MTHF-¹³C₅ internal standard. iv. Data Analysis: Quantify the concentration of endogenous 5-MTHF by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of unlabeled 5-MTHF and a constant concentration of the internal standard.

Protocol 2: Representative Workflow for a Metabolic Tracer Study with 5-MTHF-¹³C₅

This protocol outlines a general approach for an in vivo tracer study.

1. Study Design and Tracer Administration: a. Subject Recruitment: Select subjects based on the research question (e.g., healthy volunteers, patients with specific metabolic disorders). b. Tracer Administration: Administer a single oral or intravenous dose of 5-MTHF-¹³C₅. The dosage will depend on the specific study design and analytical sensitivity.

2. Sample Collection: a. Collect blood samples at multiple time points post-administration (e.g., 0, 1, 2, 4, 6, 8, and 24 hours) into tubes containing an anticoagulant and a stabilizer (e.g., ascorbic acid) to prevent folate degradation. b. Process the blood to obtain plasma or serum and store immediately at -80°C until analysis.

3. Sample Preparation and LC-MS/MS Analysis: a. Prepare the plasma/serum samples as described in Protocol 1, with the addition of a different internal standard (e.g., deuterated 5-MTHF) if absolute quantification is also desired. b. Modify the LC-MS/MS method to include the MRM transitions for all expected ¹³C-labeled and unlabeled metabolites of interest in the one-carbon pathway (e.g., methionine, homocysteine, S-adenosylmethionine).

4. Data Analysis and Interpretation: a. Isotopic Enrichment Calculation: Determine the isotopic enrichment of each metabolite at each time point by calculating the ratio of the peak area of the ¹³C-labeled isotopologue to the sum of the peak areas of all isotopologues of that metabolite. b. Metabolic Flux Analysis: Use the time-course data of isotopic enrichment to model the kinetics of 5-MTHF-¹³C₅ metabolism. This can provide quantitative information on the rates of methyl group transfer and the overall activity of the folate and methionine cycles.

Conclusion

5-Methyltetrahydrofolic acid-¹³C₅ is a powerful and versatile tool for researchers investigating one-carbon metabolism. Its application as a stable isotope-labeled internal standard has significantly improved the accuracy and precision of folate quantification in biological samples. Furthermore, its use as a metabolic tracer provides invaluable insights into the dynamic nature of the folate and methionine cycles, offering a deeper understanding of their roles in health and disease. The methodologies outlined in this guide provide a framework for the effective utilization of 5-MTHF-¹³C₅ in a variety of research settings, from clinical nutrition studies to fundamental investigations of cellular metabolism.

References

• 1. Spatially resolved isotope tracing reveals tissue metabolic activity | Springer Nature Experiments [experiments.springernature.com]
• 2. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]

5-Methyltetrahydrofolic Acid-13C6: A Technical Guide to its Role in One-Carbon Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

One-carbon metabolism is a complex network of interconnected biochemical pathways essential for cellular function, including the synthesis of nucleotides and amino acids, and the regulation of methylation.[1] At the heart of this network lies 5-methyltetrahydrofolate (5-MTHF), the most biologically active form of folate (vitamin B9).[2] Stable isotope-labeled 5-MTHF, particularly 5-Methyltetrahydrofolic acid-13C6, has emerged as a powerful tool for researchers to trace the flow of one-carbon units through these critical pathways. This technical guide provides an in-depth overview of the application of 5-Methyltetrahydrofolic acid-13C6 in one-carbon metabolism studies, detailing experimental protocols, presenting quantitative data, and visualizing key pathways and workflows.

The use of stable isotopes like 13C offers a safe and effective alternative to radioactive tracers for in vivo metabolic studies.[2] By introducing 5-MTHF labeled with carbon-13, researchers can precisely track the metabolic fate of the folate molecule and its one-carbon units. This technique, a cornerstone of metabolic flux analysis, provides invaluable insights into the dynamics of one-carbon metabolism.[2]

Core Biochemical Pathways

One-carbon metabolism primarily involves the interconnected folate and methionine cycles. 5-MTHF plays a pivotal role in linking these two cycles by donating its methyl group to homocysteine to form methionine, a reaction catalyzed by methionine synthase. Methionine is then converted to S-adenosylmethionine (SAM), the universal methyl donor for numerous methylation reactions, including DNA and protein methylation.

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Figure 1: Overview of One-Carbon Metabolism.

Experimental Protocols

Stable isotope tracing with 5-MTHF-13C6 coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the cornerstone for quantitative analysis of one-carbon metabolism.

In Vitro Stable Isotope Tracing with 5-MTHF-13C6

This protocol is designed for adherent cell lines but can be adapted for suspension cells.

1. Cell Culture and Labeling:

• Culture cells to the desired confluency in standard growth medium.

• Prepare labeling medium by supplementing base medium (e.g., DMEM) with dialyzed fetal bovine serum and a known concentration of 5-Methyltetrahydrofolic acid-13C6. The concentration will depend on the specific experimental goals.

• Remove the standard growth medium, wash cells once with pre-warmed phosphate-buffered saline (PBS).

• Add the pre-warmed labeling medium to the cells and incubate for a time course determined by the specific metabolic questions being addressed.

2. Metabolite Extraction:

• To halt metabolic activity, rapidly wash the cells with ice-cold PBS.[2]

• Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.

• Scrape the cells in the extraction solvent and transfer the cell lysate to a microcentrifuge tube.[2]

• Incubate on ice for 10-15 minutes to ensure complete extraction.[2]

• Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cell debris.[2]

• Collect the supernatant containing the metabolites.[2] The extract can be dried under a stream of nitrogen and stored at -80°C until analysis.[2]

Sample Preparation from Biological Fluids (Plasma/Serum)

1. Sample Thawing and Internal Standard Spiking:

• Thaw plasma or serum samples at room temperature.

• To a specific aliquot of the sample (e.g., 200 µL), add an internal standard mixture containing known concentrations of other 13C-labeled folate species for accurate quantification.[2]

2. Deproteinization:

• Add a protein precipitation agent, such as acetonitrile, to the sample.[3]

• Vortex thoroughly and centrifuge to pellet the precipitated proteins.

3. Solid Phase Extraction (SPE) (Optional but Recommended):

• To purify and concentrate folates, the supernatant can be passed through an SPE cartridge (e.g., phenyl sorbent).

• Wash the cartridge to remove interfering substances.

• Elute the folates with an appropriate solvent.

LC-MS/MS Analysis

1. Chromatographic Separation:

• Utilize a C18 reversed-phase column for separation of folate vitamers.

• Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

2. Mass Spectrometry Detection:

• Operate the mass spectrometer in positive or negative ion mode, depending on the analytes of interest.

• Use selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) for targeted quantification of unlabeled and 13C-labeled metabolites. The specific precursor and product ion pairs for each analyte must be optimized. For example, for 5-MTHF, selected ion monitoring can be conducted on the [M-H]- ion at m/z 459 and for its 13C-labeled counterpart at a correspondingly higher m/z.[4]

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Figure 2: General Experimental Workflow for Stable Isotope Tracing.

Data Presentation and Interpretation

Quantitative data from 5-MTHF-13C6 tracing experiments are crucial for understanding the dynamics of one-carbon metabolism.

Quantitative Data Summary

The following tables summarize representative quantitative data relevant to one-carbon metabolism studies.

Table 1: Representative Concentrations of Folate Metabolites in Human Plasma and Serum [2][3]

Metabolite	Plasma Concentration (nmol/L)	Serum Concentration (nmol/L)
5-Methyltetrahydrofolate (5-MTHF)	15.0 - 40.0	19.5 (Mean)
Folic Acid	< 2.5	0.7 - 11.4
5-Formyltetrahydrofolate	< 1.0	< 1.0
Tetrahydrofolate (THF)	< 1.0	< 1.0

Note: Concentrations can vary based on diet, genetics, and health status.

Table 2: Cellular Uptake of Folates in Human Umbilical Vein Endothelial Cells (HUVECs) [5]

Folate Form	Condition	Uptake Rate (fmol·min⁻¹·mg⁻¹ protein)
5-MTHF	Control	51 ± 12
5-MTHF	Acute Folic Acid Exposure	22 ± 7
5-MTHF	Long-term Folic Acid Exposure	30 ± 11

Mass Isotopomer Distribution (MID) Analysis

The primary data output from a stable isotope tracing experiment is the mass isotopomer distribution (MID) for each metabolite of interest. The MID represents the fractional abundance of each isotopologue (molecules of the same metabolite that differ in the number of heavy isotopes). Analysis of the MIDs of downstream metabolites allows for the calculation of metabolic fluxes through the various pathways.

Visualization of Pathways and Logical Relationships

Visualizing the complex interplay of metabolic pathways and experimental designs is essential for clear communication and understanding.

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Figure 3: Logical Relationship of Folate and Methionine Cycles.

Applications in Research and Drug Development

The use of 5-Methyltetrahydrofolic acid-13C6 in one-carbon metabolism studies has significant implications for various research areas and drug development:

• Understanding Disease Mechanisms: Dysregulation of one-carbon metabolism is implicated in numerous diseases, including cancer, cardiovascular disease, and neurological disorders.[5] Tracing studies can elucidate the specific metabolic alterations that contribute to these pathologies.

• Drug Discovery and Development: Many chemotherapeutic agents target one-carbon metabolism. Stable isotope tracing can be used to assess the efficacy of these drugs in inhibiting specific pathways and to identify potential mechanisms of resistance.

• Nutritional Science: These studies provide a deeper understanding of folate bioavailability and metabolism, helping to inform dietary recommendations and fortification strategies.

• Personalized Medicine: Genetic variations, such as polymorphisms in the MTHFR gene, can significantly impact folate metabolism.[5] Isotope tracing studies can help to understand the metabolic consequences of these genetic differences and guide personalized nutritional interventions.

Conclusion

5-Methyltetrahydrofolic acid-13C6 is an indispensable tool for the quantitative analysis of one-carbon metabolism. The methodologies outlined in this guide, from stable isotope tracing in cellular models to the detailed analysis of metabolic fluxes using LC-MS/MS, provide researchers with a robust framework to investigate the intricate workings of these fundamental biochemical pathways. The insights gained from these studies are crucial for advancing our understanding of human health and disease and for the development of novel therapeutic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. bevital.no [bevital.no]
• 4. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Chemical structure and properties of 13C6 labeled 5-MTHF.

An In-Depth Technical Guide to 13C6 Labeled 5-Methyltetrahydrofolate (5-MTHF)

Introduction

5-Methyltetrahydrofolate (5-MTHF) is the primary, biologically active form of folate, a crucial B vitamin. It participates as a cofactor in the one-carbon metabolism pathway, which is essential for nucleotide synthesis, amino acid metabolism, and methylation reactions.[1] The isotopically labeled form, 13C6 5-MTHF, incorporates six stable heavy carbon-13 isotopes into its structure. This labeling renders the molecule chemically identical to its endogenous counterpart but distinguishable by its higher mass. This property makes 13C6 5-MTHF an invaluable tool for researchers, scientists, and drug development professionals, primarily serving as an internal standard for precise quantification in mass spectrometry and as a tracer for studying folate bioavailability, absorption, and metabolism.[2][3]

Chemical Structure and Properties

The fundamental structure of 5-MTHF consists of a pteridine ring, a para-aminobenzoic acid (PABA) moiety, and a glutamic acid tail. In 13C6 labeled 5-MTHF, the heavy carbon isotopes are typically incorporated into the benzoyl or glutamate portion of the molecule. This strategic placement ensures stability and prevents isotopic loss during metabolic processes. The resulting mass shift of +6 Da allows for clear differentiation from the unlabeled (12C) form in mass spectrometric analyses.[2]

Caption: Generalized structure of 13C6 5-MTHF highlighting its key functional components.

Physicochemical Properties

The introduction of six 13C atoms results in a predictable increase in the molecular weight of 5-MTHF. This and other key properties are summarized below for comparison.

Property	Unlabeled (6S)-5-MTHF	13C5 Labeled (Glutamate) 5-MTHF	13C6 Labeled 5-MTHF
Molecular Formula	C20H25N7O6	¹³C₅C₁₅H₂₅N₇O₆	¹³C₆C₁₄H₂₅N₇O₆
Molecular Weight	~459.46 g/mol [4]	~464.42 g/mol [5]	~465.41 g/mol [6]
Exact Mass	~459.1866 Da[7]	Varies by labeling pattern	Varies by labeling pattern
Isotopic Purity	N/A	Typically ≥99 atom % ¹³C	Typically ≥99 atom % ¹³C[6]
Chemical Purity	Varies by supplier	Typically ≥95%[5]	Typically ≥98%[6]
Appearance	Pale beige or white to off-white solid[4]	White to off-white powder	Powder
Storage Conditions	-20°C, protect from light[5]	-20°C	-20°C, stable for ≥1 year[6]
Solubility	Slightly soluble in aqueous base[4]	No data	No data

Role in One-Carbon Metabolism

5-MTHF is the central folate molecule in the one-carbon metabolic cycle. Its primary role is to donate its methyl group to homocysteine, a reaction catalyzed by the vitamin B12-dependent enzyme methionine synthase. This process regenerates the essential amino acid methionine and produces tetrahydrofolate (THF). Methionine is subsequently converted to S-adenosylmethionine (SAM), the universal methyl donor for numerous critical methylation reactions, including DNA, RNA, and protein methylation. The THF produced can then be used to regenerate the folate pool for nucleotide synthesis.

References

• 1. Characterization of folic acid, 5-methyltetrahydrofolate and synthetic folinic acid in the high-affinity folate transporters: impact on pregnancy and development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 5-Methyltetrahydrofolic acid | 134-35-0 [chemicalbook.com]
• 5. 5-Methyltetrahydrofolic acid (prefolic A) (glutamic acid-¹³C₅, 99%) CP 95% - Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. 5-Methyltetrahydrofolic acid | C20H25N7O6 | CID 135415868 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis and purification of 5-Methyltetrahydrofolic acid-13C6.

An In-depth Technical Guide to the Synthesis and Purification of 5-Methyltetrahydrofolic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for the synthesis and purification of 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6). The protocol herein describes a plausible multi-step chemical synthesis, beginning with a commercially available 13C-labeled precursor, followed by purification and chiral separation to yield the biologically active (6S)-diastereomer. This isotopically labeled compound is a valuable tool for metabolic research, particularly in studies of one-carbon metabolism, and as an internal standard for quantitative mass spectrometry-based assays.

The synthesis of 5-MTHF generally involves the reduction of folic acid to tetrahydrofolic acid, followed by methylation.[1] The production of the labeled folic acid precursor is a key step. Methods have been developed to synthesize folic acid labeled with 13C in the p-aminobenzoate (PABA) moiety starting from [13C6]aniline.[2][3] The final, crucial step is the resolution of the diastereomers, as only the (6S)-isomer of 5-MTHF is biologically active.[4] Chiral High-Performance Liquid Chromatography (HPLC) is an effective method for this separation, achieving purities greater than 99%.[4]

Synthesis of (6R,S)-5-Methyltetrahydrofolic acid-13C6

The proposed synthetic route commences with the synthesis of [U-13C6]folic acid from [U-13C6]p-aminobenzoic acid, which itself can be derived from [U-13C6]aniline.[2] This is followed by a two-step reduction and methylation to yield the target racemic compound.

Experimental Protocol: Synthesis of Racemic (6R,S)-5-MTHF-13C6

Step 1: Synthesis of [U-13C6]Folic Acid

This step involves the coupling of a pteridine precursor with N-([U-13C6]p-aminobenzoyl)-L-glutamic acid. A plausible method is adapted from syntheses of isotopically labeled folic acid.[2]

• Preparation of N-([U-13C6]p-aminobenzoyl)-L-glutamate:

  • React [U-13C6]p-aminobenzoic acid with L-glutamic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) in an appropriate solvent like dimethylformamide (DMF).

  • Purify the product by crystallization or chromatography.

• Coupling Reaction:

  • React the N-([U-13C6]p-aminobenzoyl)-L-glutamate with a suitable pteridine precursor, such as 2-amino-4-hydroxy-6-chloromethylpteridine, in a polar aprotic solvent.

  • The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • Purify the resulting [U-13C6]folic acid by precipitation and washing.

Step 2: Reduction of [U-13C6]Folic Acid to (6R,S)-[U-13C6]Tetrahydrofolic Acid

The reduction of the pyrazine ring of folic acid is typically performed in two stages, first to dihydrofolic acid and then to tetrahydrofolic acid.[5] A common method is catalytic hydrogenation.

• Suspend [U-13C6]folic acid in a suitable solvent, such as glacial acetic acid or water.

• Add a catalyst, typically platinum oxide (PtO2).

• Hydrogenate the mixture in a Parr hydrogenator under hydrogen gas pressure (e.g., 2-3 atm) at room temperature until the theoretical amount of hydrogen is consumed.

• The reaction is sensitive to oxygen, so all steps should be performed under anaerobic conditions.

• Remove the catalyst by filtration under an inert atmosphere. The resulting solution of (6R,S)-[U-13C6]tetrahydrofolic acid is typically used immediately in the next step.

Step 3: Methylation to (6R,S)-5-Methyl-[U-13C6]tetrahydrofolic Acid

The introduction of the methyl group at the N5 position is achieved by reductive methylation.[1]

• To the solution of (6R,S)-[U-13C6]tetrahydrofolic acid, add an aqueous solution of formaldehyde under an inert atmosphere.

• Add a reducing agent, such as sodium borohydride or sodium cyanoborohydride, portion-wise while maintaining a controlled temperature (e.g., 0-10 °C).

• Allow the reaction to proceed to completion.

• Adjust the pH to precipitate the crude (6R,S)-5-Methyl-[U-13C6]tetrahydrofolic acid.

• Collect the precipitate by filtration, wash with deoxygenated water, and dry under vacuum.

Chiral Purification of (6S)-5-Methyltetrahydrofolic acid-13C6

The synthetic product is a racemic mixture of (6R)- and (6S)-diastereomers. The biologically active (6S)-isomer is separated by preparative chiral HPLC.

Experimental Protocol: Preparative Chiral HPLC

A method using a bovine serum albumin (BSA)-bonded silica column has been shown to be effective for separating the stereoisomers of 5-MTHF.[4]

• HPLC System: A preparative HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A BSA-bonded silica column.

• Mobile Phase: An aqueous buffer, such as 25 mM sodium phosphate buffer (pH 7.4).[4]

• Sample Preparation: Dissolve the crude racemic 5-MTHF-13C6 in the mobile phase. The solution should be freshly prepared and protected from light and oxygen.

• Chromatography:

  • Inject the sample onto the chiral column.

  • Elute with the mobile phase at a constant flow rate.

  • Monitor the elution profile using a UV detector at approximately 290 nm.

  • Collect the fraction corresponding to the (6S)-isomer. The elution order of the isomers should be predetermined using an analytical standard. For 5-MTHF, the biologically active (6S)-isomer is typically the last to elute.[4]

• Product Recovery:

  • Desalt the collected fraction if necessary.

  • Lyophilize the solution to obtain the purified (6S)-5-Methyltetrahydrofolic acid-13C6 as a solid.

  • Store the final product at -20°C or lower, protected from light and moisture.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis and purification of (6S)-5-MTHF-13C6. The yields are estimates based on analogous reactions reported in the literature.

Compound/Intermediate	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Expected Purity
[U-13C6]p-Aminobenzoic acid	¹³C₆C₁H₇NO₂	143.11	-	>98%
N-([U-13C6]p-aminobenzoyl)-L-glutamate	¹³C₆C₅H₁₄N₂O₅	272.23	60-70%	>95%
[U-13C6]Folic Acid	¹³C₆C₁₃H₁₉N₇O₆	447.38	30-40%	>90%
(6R,S)-[U-13C6]Tetrahydrofolic Acid	¹³C₆C₁₃H₂₃N₇O₆	451.41	>90% (Reduction)	-
(6R,S)-5-Methyl-[U-13C6]tetrahydrofolic Acid	¹³C₆C₁₄H₂₅N₇O₆	465.44	70-80% (Methylation)	>90% (racemic)
(6S)-5-Methyl-[U-13C6]tetrahydrofolic Acid	¹³C₆C₁₄H₂₅N₇O₆	465.44	35-45% (from racemic)	>99% (chiral)

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and purification of (6S)-5-MTHF-13C6.

One-Carbon Metabolism Pathway

Caption: The central role of 5-MTHF in one-carbon metabolism.

References

• 1. Biosynthesis of L‐5‐methyltetrahydrofolate by genetically engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Resolution of the stereoisomers of leucovorin and 5-methyltetrahydrofolate by chiral high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Folic Acid, Folinic Acid, 5 Methyl TetraHydroFolate Supplementation for Mutations That Affect Epigenesis through the Folate and One-Carbon Cycles - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Isotopic Enrichment and Purity of 5-Methyltetrahydrofolic Acid-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment and purity of 5-Methyltetrahydrofolic acid-¹³C₆ (5-MTHF-¹³C₆), a critical stable isotope-labeled compound used in a variety of research and clinical applications. This document details the analytical methodologies for assessing its quality, presents typical purity and enrichment data, and outlines its role in metabolic research.

Introduction to 5-Methyltetrahydrofolic Acid-¹³C₆

5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, playing a crucial role in one-carbon metabolism.[1][2][3] It serves as a methyl group donor in the remethylation of homocysteine to methionine, a key step in the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for numerous biological reactions.[1][2] The ¹³C₆-labeled variant of 5-MTHF is a powerful tool in metabolic studies, allowing researchers to trace the fate of this essential nutrient through complex biological systems. Its applications span from nutritional bioavailability studies to investigations of drug metabolism and the pathophysiology of various diseases.

Isotopic Enrichment and Chemical Purity: Data and Specifications

The utility of 5-MTHF-¹³C₆ as a tracer is directly dependent on its isotopic enrichment and chemical purity. High isotopic enrichment ensures a strong and clear signal in mass spectrometry-based analyses, while high chemical purity prevents interference from unlabeled or other contaminating species.

Several commercial suppliers offer stable isotope-labeled 5-MTHF. While specifications can vary, the following tables summarize typical data for related labeled compounds, providing a benchmark for 5-MTHF-¹³C₆.

Table 1: Typical Isotopic Enrichment and Chemical Purity of Labeled 5-Methyltetrahydrofolic Acid

Parameter	Specification	Source
Isotopic Enrichment
5-Methyltetrahydrofolic acid-(glutamic acid-¹³C₅)	99 atom % ¹³C	[4]
Chemical Purity
5-Methyltetrahydrofolic acid (glutamic acid-¹³C₅)	≥95% (CP)	[4][5][6]

Note: Data for the ¹³C₆ variant may be comparable, but it is crucial to consult the certificate of analysis from the specific supplier.

Experimental Protocols for Quality Assessment

The determination of isotopic enrichment and chemical purity of 5-MTHF-¹³C₆ relies on sophisticated analytical techniques, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7][8][9]

Determination of Isotopic Enrichment and Purity by LC-MS/MS

This protocol outlines a general procedure for the analysis of 5-MTHF-¹³C₆ in biological matrices.

Objective: To quantify the isotopic enrichment and confirm the chemical purity of 5-MTHF-¹³C₆.

Materials:

• 5-MTHF-¹³C₆ standard

• Unlabeled 5-MTHF standard

• Internal standard (e.g., [¹³C₅]5-methylTHF or [²H₄]folic acid)[7][10]

• High-purity solvents (acetonitrile, methanol, water)

• Formic acid or acetic acid

• Solid-phase extraction (SPE) cartridges (folate binding protein affinity columns are recommended for biological samples)[7][8]

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Standard Preparation: Prepare a series of calibration standards of 5-MTHF-¹³C₆ and unlabeled 5-MTHF of known concentrations.

• Sample Preparation (from biological matrix):

  • To a known volume of the sample (e.g., plasma, urine), add an antioxidant like ascorbic acid to prevent folate degradation.

  • Add a known amount of the internal standard.

  • Precipitate proteins using an organic solvent (e.g., acetonitrile).[11]

  • Centrifuge to pellet the precipitate and collect the supernatant.

  • For complex matrices, further purification using folate binding protein affinity columns is recommended to isolate folate species.[7][8]

• LC Separation:

  • Use a C18 reversed-phase column for chromatographic separation.

  • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., 0.1% formic acid in acetonitrile).

• MS/MS Detection:

  • Operate the mass spectrometer in positive or negative electrospray ionization mode.[7][8]

  • Use Multiple Reaction Monitoring (MRM) to detect the specific parent-to-product ion transitions for unlabeled 5-MTHF, 5-MTHF-¹³C₆, and the internal standard.

  • Example Transitions (illustrative):

    • Unlabeled 5-MTHF: m/z 460 → m/z 313

    • 5-MTHF-¹³C₆: m/z 466 → m/z 319

    • [¹³C₅]5-MTHF (Internal Standard): m/z 465 → m/z 318

• Data Analysis:

  • Calculate the peak area ratios of the analyte to the internal standard.

  • Determine the concentration of 5-MTHF-¹³C₆ and any unlabeled 5-MTHF using the calibration curve.

  • Calculate the isotopic enrichment by comparing the peak areas of the labeled and unlabeled species.

Purity Assessment by Nuclear Magnetic Resonance (NMR) Spectroscopy

While LC-MS/MS is the primary tool for enrichment, NMR spectroscopy can provide detailed structural confirmation and assess for impurities. ¹H and ¹³C NMR can confirm the molecular structure and the position of the ¹³C labels.[12][13][14]

Visualization of Pathways and Workflows

One-Carbon Metabolism Pathway

The following diagram illustrates the central role of 5-MTHF in the one-carbon metabolism pathway.

Caption: The central role of 5-MTHF in one-carbon metabolism.

Experimental Workflow for 5-MTHF-¹³C₆ Analysis

This diagram outlines the typical workflow for the analysis of 5-MTHF-¹³C₆ in a research setting.

Caption: Workflow for the analysis of 5-MTHF-¹³C₆.

Applications in Research and Drug Development

The use of 5-MTHF-¹³C₆ is pivotal in several areas of research:

• Nutritional Science: To determine the bioavailability and metabolism of dietary folates and folic acid supplements.[3][15]

• Pharmacokinetics: To study the absorption, distribution, metabolism, and excretion (ADME) of folate-based drugs and to investigate drug-nutrient interactions.[3]

• Disease Pathophysiology: To investigate the role of folate metabolism in various conditions, including neural tube defects, cardiovascular disease, and cancer.[16][17]

• Metabolic Flux Analysis: To quantify the flow of metabolites through the one-carbon metabolism pathway under different physiological and pathological conditions.

Conclusion

5-Methyltetrahydrofolic acid-¹³C₆ is an indispensable tool for researchers and drug development professionals. A thorough understanding of its isotopic enrichment and chemical purity is paramount for the generation of accurate and reproducible data. The analytical methods outlined in this guide, particularly LC-MS/MS, provide robust means for the quality assessment of this important stable isotope-labeled compound. The continued application of 5-MTHF-¹³C₆ will undoubtedly lead to further advancements in our understanding of folate metabolism and its impact on human health and disease.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. youtube.com [youtube.com]
• 3. Folic acid and L-5-methyltetrahydrofolate: comparison of clinical pharmacokinetics and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-甲基四氢叶酸-（谷氨酸-13C5） 99 atom % 13C, 95% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 5. 5-Methyltetrahydrofolic acid (glutamic acid-¹³C₅, 99%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. 5-Methyltetrahydrofolic acid (prefolic A) (glutamic acid-¹³C₅, 99%) CP 95% - Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]
• 7. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 8. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of 5-methyltetrahydrofolic acid and folic acid in citrus juices using stable isotope dilution-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. NMR method for measuring carbon-13 isotopic enrichment of metabolites in complex solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NMR-based Isotope Editing, Chemoselection and Isotopomer Distribution Analysis in Stable Isotope Resolved Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and n.m.r.-spectral analysis of unenriched and [1-13C]-enriched 5-deoxypentoses and 5-O-methylpentoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Supplementation with Folic Acid or 5-Methyltetrahydrofolate and Prevention of Neural Tube Defects: An Evidence-Based Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Folic Acid-Metabolizing Enzymes Regulate the Antitumor Effect of 5-Fluoro-2′-Deoxyuridine in Colorectal Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Understanding stable isotope labeling in folate research.

An In-depth Technical Guide to Stable Isotope Labeling in Folate Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of stable isotope labeling in the study of folate metabolism. Folate, a crucial B vitamin, plays a central role in one-carbon metabolism, a network of biochemical reactions essential for the synthesis of nucleotides, amino acids, and for methylation processes.[1][2] Stable isotope tracing has become an indispensable tool for elucidating the complex dynamics of folate pathways, offering unparalleled insights into metabolic fluxes and the impact of genetic or pathological perturbations.[3][4]

Core Concepts in Folate One-Carbon Metabolism

Folate-dependent one-carbon metabolism is a complex network of interconnected pathways that is compartmentalized within the cytoplasm, mitochondria, and nucleus.[5] The central carrier of one-carbon units is tetrahydrofolate (THF), the bioactive form of folate.[1][2] Folate derivatives act as donors of single carbon units at various oxidation states, including methyl (CH3), methylene (CH2), and formyl (CHO) groups.[6] These one-carbon units are critical for:

• Nucleotide Synthesis: The synthesis of purines and thymidylate (dTMP) for DNA and RNA production.[1][6]

• Amino Acid Metabolism: The interconversion of serine and glycine, and the remethylation of homocysteine to methionine.[1][2]

• Methylation Reactions: The formation of S-adenosylmethionine (SAM), the universal methyl donor for the methylation of DNA, RNA, proteins, and lipids.[7]

The metabolism of folic acid, the synthetic form of folate, involves a two-step reduction by dihydrofolate reductase (DHFR) to first dihydrofolate (DHF) and then to the active THF.[1]

Experimental Protocols in Stable Isotope Tracing of Folate Metabolism

Stable isotope labeling allows researchers to trace the metabolic fate of folates and their associated one-carbon units. The general workflow involves the administration of a stable isotope-labeled compound (tracer), followed by the collection of biological samples and analysis by mass spectrometry to measure the incorporation of the isotope into various metabolites.[4][8]

Key Experimental Methodologies

1. Deuterium-Labeled Folic Acid Administration for Bioavailability Studies

• Objective: To assess the absorption and metabolism of folic acid in vivo.[9]

• Tracer: Deuterium-labeled folic acid, such as 3',5'-dideuterofolic acid or glutamate-labeled tetradeuterofolic acid.[9]

• Protocol:

  • Subjects are given saturation doses of unlabeled folic acid (e.g., 2 mg/day) for a week prior to the study.[9]

  • After an overnight fast, subjects consume a known amount of the deuterium-labeled folic acid.[9]

  • Urine samples are collected over a 48-hour period.[9]

• Analysis: Urinary excretion of the labeled folates is quantified using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9][10] The molar ratio of different labeled folates in the urine can indicate their relative bioavailability.[9]

2. Chronic Administration of Deuterium-Labeled Folic Acid for Kinetic Modeling

• Objective: To investigate the in vivo kinetics of folate turnover.[11]

• Tracer: Deuterium-labeled folic acid (e.g., pteroyl-L-[2H4]glutamic acid).[11]

• Protocol:

  • Subjects consume a daily dose of the labeled folic acid for an extended period (e.g., 8 weeks).[11]

  • This is followed by a washout period where only unlabeled folic acid is consumed.[11]

  • Urine samples are collected throughout the study.[11]

• Analysis: The isotopic enrichment of urinary folate is measured over time. This data is then used to develop kinetic models with rapid and slow turnover pools, providing insights into whole-body folate dynamics.[11]

3. Dual-Tracer Approach for Measuring Homocysteine Remethylation

• Objective: To simultaneously measure total and folate-dependent homocysteine remethylation rates.[12]

• Tracers: [U-13C5]-methionine and [3-13C]serine.[12]

• Protocol:

  • Tracers are infused intravenously into subjects.

  • Blood samples are collected at various time points.

• Analysis: Plasma is analyzed for the isotopic enrichment of methionine and homocysteine using LC-MS/MS. This dual-tracer method allows for the distinction between folate-dependent and folate-independent (via betaine) remethylation pathways.[12] Serine is identified as the primary donor of one-carbon units for homocysteine remethylation.[12][13]

4. Sample Preparation and Analytical Techniques

• Sample Preparation: Due to the instability of some folate derivatives, proper sample handling is critical.[14][15] This often involves extraction in acidic buffers (e.g., 4-morpholineethanesulfonic acid (MES) buffer at pH 5.0) and may include a cleanup step using solid-phase extraction (SPE) with strong anion exchange.[16] For the analysis of S-adenosylmethionine (AdoMet) and S-adenosylhomocysteine (AdoHcy), enzymatic activity must be immediately quenched to prevent interconversion.[15]

• Analytical Platforms: A variety of mass spectrometry-based platforms are used for the quantitative analysis of folates and related metabolites.[10][17] These include:

  • Gas Chromatography-Mass Spectrometry (GC-MS)

  • Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Quantitative Data from Folate Research

The following tables summarize key quantitative data from studies utilizing stable isotope labeling and mass spectrometry to analyze folate metabolism.

Table 1: Analytical Platforms for One-Carbon Metabolism Analytes

Platform	Analytical Technique	Key Analytes Measured	Analyte Concentration Range
A	GC-MS	Methylmalonic acid, total homocysteine, related amino acids	0.2 nmol/L to 400 µmol/L
B	GC-MS/MS	Methylmalonic acid, total homocysteine, sarcosine, cystathionine, tryptophan, kynurenine	0.2 nmol/L to 400 µmol/L
C	LC-MS/MS	Choline, betaine, arginine, dimethylarginine, creatinine	0.2 nmol/L to 400 µmol/L
D	LC-MS/MS	Vitamin B2 and B6 species, neopterin, cotinine, tryptophan metabolites	Nanomolar range
E	LC-MS/MS	Folates and folate catabolites	Nanomolar range
Data sourced from Ueland et al. (2007).[10][17]

Table 2: Performance of a Stable Isotope Dilution Assay for Folates and Catabolites

Analyte	Limit of Detection (LOD) in Urine
p-aminobenzoyl glutamate isotopologues	< 0.4 nmol/100 g
p-acetamidobenzoyl glutamate isotopologues	< 0.3 nmol/100 g
Data sourced from Ringling et al. (2014).[18]

Table 3: LC-MS/MS Method for Folate Derivatives in Serum

Parameter	Value
Concentration Range	25 pg/ml to 1000 ng/ml
Coefficient of Determination (R²)	> 0.98
Lower Limit of Detection (LLOD)	pg/ml levels
Coefficient of Variation (CV)	< 10%
Data sourced from a 2017 study on LC-MS-MS quantitative analysis.[19]

Visualizing Folate Metabolism and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key pathways and experimental designs in folate research.

Caption: Overview of the interconnected Folate and Methionine Cycles.

Caption: Workflow for assessing folate bioavailability using deuterium labeling.

Caption: Experimental workflow for the dual-tracer method.

References

• 1. Comprehensive Guide to Folate One Carbon Metabolism & Disorders - Creative Proteomics [creative-proteomics.com]
• 2. Definition, Process And Function Of One-Carbon Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. Stable Isotope Tracers for Metabolic Pathway Analysis | Springer Nature Experiments [experiments.springernature.com]
• 4. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Folate-mediated one-carbon metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. One-carbon metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Stable-isotope methods for assessment of folate bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative profiling of folate and one-carbon metabolism in large-scale epidemiological studies by mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetic modeling of folate metabolism through use of chronic administration of deuterium-labeled folic acid in men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tracer-derived total and folate-dependent homocysteine remethylation and synthesis rates in humans indicate that serine is the main one-carbon donor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitation of folates and their catabolites in blood plasma, erythrocytes, and urine by stable isotope dilution assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ovid.com [ovid.com]
• 18. econtent.hogrefe.com [econtent.hogrefe.com]
• 19. tools.thermofisher.com [tools.thermofisher.com]

The Ascendancy of 5-MTHF: A Technical Guide to the Biologically Active Folate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Folate, an essential B-vitamin, is a critical cofactor in one-carbon metabolism, indispensable for DNA synthesis, repair, and methylation. While folic acid, the synthetic form, has been widely used in fortification and supplementation, its biological activity is contingent on a multi-step enzymatic conversion. This technical guide provides an in-depth exploration of 5-methyltetrahydrofolate (5-MTHF), the primary circulating and biologically active form of folate. We will delve into its biochemical significance, compare its quantitative efficacy to folic acid, detail experimental protocols for its analysis, and visualize its central role in key metabolic pathways. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic potential of 5-MTHF.

Introduction: The Folate Landscape

Folate is a generic term for a family of water-soluble compounds, also known as vitamin B9. Mammals cannot synthesize folate de novo and are therefore dependent on dietary intake. Folate deficiency is implicated in a range of pathologies, including neural tube defects (NTDs), cardiovascular disease, and neurological disorders.[1]

Historically, folic acid has been the cornerstone of folate supplementation and food fortification programs. However, folic acid itself is biologically inactive and must be reduced and methylated within the cell to form 5-MTHF.[2][3] This conversion is catalyzed by a series of enzymes, most notably dihydrofolate reductase (DHFR) and methylenetetrahydrofolate reductase (MTHFR).[2]

5-Methyltetrahydrofolate (5-MTHF) is the most abundant form of folate in human plasma and the direct methyl donor for the remethylation of homocysteine to methionine.[3] Supplementation with 5-MTHF bypasses the entire enzymatic conversion process required by folic acid, offering a more direct and potentially more effective means of increasing folate status.[4] This is particularly relevant for individuals with genetic polymorphisms that impair the activity of enzymes in the folate metabolic pathway.[4]

Biochemical Significance of 5-MTHF

5-MTHF is the linchpin of folate-mediated one-carbon metabolism. Its primary role is to donate a methyl group in a reaction catalyzed by methionine synthase (MTR), which requires vitamin B12 as a cofactor. This reaction is central to two interconnected metabolic pathways: the folate cycle and the methionine cycle.

• The Folate Cycle: This cycle is responsible for processing dietary folates and folic acid into various coenzyme forms that are essential for nucleotide synthesis (the building blocks of DNA and RNA) and other methylation reactions.

• The Methionine Cycle: This cycle regenerates the universal methyl donor, S-adenosylmethionine (SAMe), from methionine. SAMe is crucial for the methylation of a vast array of molecules, including DNA, RNA, proteins, and neurotransmitters.[5]

By providing the methyl group for the conversion of homocysteine to methionine, 5-MTHF directly links these two cycles, ensuring a continuous supply of both tetrahydrofolate (THF) for the folate cycle and SAMe for cellular methylation reactions.[6]

Quantitative Data Presentation: 5-MTHF vs. Folic Acid

A growing body of evidence demonstrates that 5-MTHF is at least as effective, and in some cases more effective, than folic acid in improving folate status and reducing plasma homocysteine levels. The following tables summarize key quantitative data from comparative clinical studies.

Table 1: Comparative Pharmacokinetics of 5-MTHF and Folic Acid

Parameter	5-MTHF Supplementation	Folic Acid Supplementation	Key Findings & Citations
Bioavailability	Higher, particularly in individuals with MTHFR polymorphisms.	Dependent on enzymatic conversion, which can be inefficient.	Studies show the bioavailability of 5-MTHF is higher than that of folic acid.[7]
Peak Plasma Concentration (Cmax)	Reached more rapidly.	Slower time to reach peak concentration.	The peak concentration of 5-MTHF is almost seven times higher compared to folic acid.[7]
Time to Peak (Tmax)	Shorter.	Longer, especially in individuals with the MTHFR TT genotype.	Mean Tmax for folic acid was longer in the MTHFR TT group than in the CC group.[2]
Area Under the Curve (AUC)	Significantly higher.	Lower, indicating less overall exposure to active folate.	The AUC after a single dose of [6S]-5-MTHF was significantly higher compared with a single dose of folic acid in both MTHFR genotypes.[2]

Table 2: Comparative Efficacy on Plasma Homocysteine Levels

Study Population	5-MTHF Intervention	Folic Acid Intervention	Outcome & Citations
Healthy Subjects	Significant reduction in homocysteine.	Significant reduction in homocysteine.	5-MTHF showed comparable efficacy in reducing homocysteine as folic acid.[4]
Individuals with MTHFR C677T Polymorphism (Wild-type)	Homocysteine levels fell from 11.6 ± 1.5 to 8.7 ± 1.8 µmol/L after 7 weeks.	Homocysteine levels fell from 12.6 ± 3.3 to 9.2 ± 2.7 µmol/L after 7 weeks.	Both were effective, with 5-MTHF showing a slightly greater reduction.[4]
Individuals with MTHFR C677T Polymorphism (Homozygous)	Homocysteine levels fell from 16.9 ± 6.8 to 11.6 ± 4.4 µmol/L after 7 weeks.	Homocysteine levels fell from 15.6 ± 4.9 to 9.1 ± 2.4 µmol/L after 7 weeks.	A prolonged effect was observed 6 months after ceasing treatment with 5-MTHF in homozygous subjects.[4]

Table 3: Impact of MTHFR C677T Polymorphism on Folate Status

MTHFR Genotype	Unsupplemented State	Response to Folic Acid Supplementation	Significance & Citations
CC (Wild-type)	Normal enzyme activity.	Efficient conversion to 5-MTHF.
CT (Heterozygous)	Reduced enzyme activity (~65% of normal).	Less efficient conversion.
TT (Homozygous)	Significantly reduced enzyme activity (~30-35% of normal).	Markedly reduced conversion, leading to lower serum folate and higher homocysteine levels.	The MTHFR 677TT genotype is associated with higher plasma homocysteine and lower serum folate levels.[8] Individuals with the TT genotype had a lower serum folate response to folic acid supplementation.[8]

Mandatory Visualizations

Signaling Pathways

Caption: Interconnected Folate and Methionine Cycles.

Caption: Role of 5-MTHF in Neurotransmitter Synthesis.

Experimental Workflows

Caption: Workflow for 5-MTHF Quantification by LC-MS/MS.

Caption: Workflow for Red Blood Cell Folate Microbiological Assay.

Experimental Protocols

Quantification of 5-MTHF in Human Plasma by LC-MS/MS

This protocol provides a robust method for the sensitive and specific quantification of 5-MTHF in human plasma.

5.1.1. Materials and Reagents

• 5-MTHF analytical standard

• [¹³C₅]-5-MTHF (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid

• Ammonium acetate

• Ascorbic acid

• Human plasma (blank)

• Solid Phase Extraction (SPE) cartridges

5.1.2. Sample Preparation [9][10]

• Thaw frozen plasma samples on ice.

• To 200 µL of plasma, add 20 µL of the internal standard solution ([¹³C₅]-5-MTHF).

• Add 400 µL of a protein precipitation solution (e.g., methanol or acetonitrile containing an antioxidant like ascorbic acid).

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to pellet precipitated proteins.

• Transfer the supernatant to a new tube.

• For further purification, perform Solid Phase Extraction (SPE). Condition the SPE cartridge with methanol followed by equilibration buffer. Load the supernatant, wash the cartridge, and elute the folates with an appropriate elution solution.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a specific volume of the initial mobile phase.

5.1.3. LC-MS/MS Analysis [10][11]

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Aqueous solution with a buffer (e.g., 0.1% formic acid or ammonium acetate).

  • Mobile Phase B: Acetonitrile or methanol.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Gradient: A gradient elution is used to separate 5-MTHF from other plasma components.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. The transitions from the precursor ion to a specific product ion for both 5-MTHF and its labeled internal standard are monitored.

5.1.4. Data Analysis

• Construct a calibration curve using known concentrations of 5-MTHF standard spiked into blank plasma.

• Calculate the ratio of the peak area of 5-MTHF to the peak area of the internal standard for each sample and calibrator.

• Determine the concentration of 5-MTHF in the unknown samples by interpolating their peak area ratios on the calibration curve.

Red Blood Cell (RBC) Folate Microbiological Assay

This protocol describes the "gold standard" method for assessing long-term folate status.

5.2.1. Materials and Reagents [12][13]

• Whole blood collected in EDTA tubes

• Ascorbic acid solution (1% w/v)

• Lactobacillus rhamnosus (formerly casei) inoculum

• Folic acid assay medium

• Folate standard solution

• 96-well microtiter plates

5.2.2. Sample Preparation (Hemolysate) [14]

• Determine the hematocrit of the whole blood sample.

• Prepare a 1:11 dilution of whole blood in a freshly prepared 1% ascorbic acid solution. This lyses the red blood cells and protects the labile folates from oxidation.

• Incubate the hemolysate at room temperature for at least 30 minutes to allow for the deconjugation of folate polyglutamates to the monoglutamate form, which can be utilized by L. rhamnosus.

5.2.3. Assay Procedure [14]

• Prepare serial dilutions of the hemolysate and the folate standard in a 96-well microtiter plate.

• Add the folic acid assay medium to all wells. This medium contains all the necessary nutrients for bacterial growth except for folate.

• Inoculate each well with a standardized suspension of L. rhamnosus.

• Incubate the plates at 37°C for 18-24 hours. The growth of the bacteria is directly proportional to the amount of folate present in the sample or standard.

• Measure the turbidity (optical density) of each well using a microplate reader at a specific wavelength (e.g., 600 nm).

5.2.4. Data Analysis

• Generate a standard curve by plotting the turbidity against the known concentrations of the folate standards.

• Determine the folate concentration in the hemolysate dilutions from the standard curve.

• Calculate the whole blood folate concentration by correcting for the dilution factor.

• Calculate the RBC folate concentration using the following formula:

  • RBC Folate = (Whole Blood Folate - [Serum Folate * (1 - Hematocrit)]) / Hematocrit

Clinical Implications and Future Directions

MTHFR Polymorphisms

Genetic variations in the MTHFR gene, particularly the C677T and A1298C single nucleotide polymorphisms (SNPs), can significantly reduce the enzyme's activity.[15] Individuals with the homozygous C677T variant (TT genotype) have a markedly reduced ability to convert folic acid to 5-MTHF.[8] For these individuals, supplementation with 5-MTHF is a more effective strategy to increase folate status and lower elevated homocysteine levels.[4]

Unmetabolized Folic Acid (UMFA)

High intakes of folic acid from fortified foods and supplements can lead to the appearance of unmetabolized folic acid (UMFA) in the circulation.[16] This is because the DHFR enzyme responsible for the initial reduction of folic acid has a limited capacity and can become saturated.[3] While the long-term health consequences of UMFA are still under investigation, some studies suggest potential adverse effects.[16] Supplementation with 5-MTHF does not lead to the accumulation of UMFA.[2]

Conclusion

5-MTHF stands as the direct, biologically active form of folate, offering significant advantages over synthetic folic acid. Its ability to bypass the enzymatic conversion steps makes it a more efficient and reliable means of augmenting folate status, particularly in individuals with MTHFR polymorphisms. The quantitative data clearly supports its efficacy in raising plasma folate and reducing homocysteine levels. For researchers and drug development professionals, the use of 5-MTHF presents a promising avenue for targeted nutritional interventions and therapeutic applications where optimal folate metabolism is paramount. The detailed experimental protocols provided herein offer a foundation for the accurate assessment of 5-MTHF levels, facilitating further research into its diverse physiological roles and clinical benefits.

References

• 1. researchgate.net [researchgate.net]
• 2. [6S]-5-methyltetrahydrofolate increases plasma folate more effectively than folic acid in women with the homozygous or wild-type 677C→T polymorphism of methylenetetrahydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Folic acid and L-5-methyltetrahydrofolate: comparison of clinical pharmacokinetics and pharmacodynamics. – PHARMARTE SRL – Azienda Farmaceutica [pharmarte.com]
• 4. Active Folate Versus Folic Acid: The Role of 5-MTHF (Methylfolate) in Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. rheumaterx.com [rheumaterx.com]
• 7. researchgate.net [researchgate.net]
• 8. The impact of MTHFR 677 C/T genotypes on folate status markers: a meta-analysis of folic acid intervention studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of Serum and Red Blood Cell Folate Microbiologic Assays for National Population Surveys - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FRAMEWORK FOR LABORATORY HARMONIZATION OF FOLATE MEASUREMENTS IN LOW-AND-MIDDLE-INCOME COUNTRIES AND REGIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bevital.no [bevital.no]
• 14. A Practical Approach to Red Blood Cell Folate Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. research.sahmri.org.au [research.sahmri.org.au]
• 16. bevital.no [bevital.no]

Introduction to stable isotope dilution assays for folate analysis.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of stable isotope dilution assays (SIDA) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the accurate quantification of folates. This powerful analytical technique has become the gold standard for folate analysis, overcoming the limitations of traditional methods like microbiological and protein-binding assays.[1][2] This document details the core principles, experimental protocols, and data presentation relevant to research, clinical, and drug development settings.

Core Principles of Stable Isotope Dilution Assays (SIDA)

Stable Isotope Dilution Analysis is a highly precise and accurate mass spectrometric technique for quantifying compounds. The fundamental principle involves the addition of a known amount of a stable isotope-labeled version of the analyte (the internal standard) to the sample at the earliest stage of analysis.[1] This "isotopic analog" is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ²H, ¹⁵N).

The key advantages of SIDA for folate analysis include:

• High Accuracy and Precision: By using a co-eluting internal standard that behaves identically to the analyte during sample preparation and analysis, SIDA effectively compensates for analyte losses during extraction, purification, and ionization in the mass spectrometer.[1][3][4]

• Specificity: The use of tandem mass spectrometry (MS/MS) allows for the selective detection and quantification of specific folate vitamers, even in complex biological matrices.[1] This is a significant improvement over microbiological assays which only provide a total folate value.[1]

• Versatility: SIDA can be applied to a wide range of sample types, including serum, plasma, red blood cells, tissues, and food.[3][5][6][7]

The process involves adding the stable isotope-labeled internal standard to the sample, allowing it to equilibrate with the endogenous folate. Following extraction and purification, the sample is analyzed by LC-MS/MS. The mass spectrometer distinguishes between the native folate and the heavier isotope-labeled standard. The concentration of the native folate is then calculated based on the ratio of the signal from the native analyte to that of the known amount of the internal standard.[1]

Folate Metabolism and its Importance

Folates (Vitamin B9) are a group of water-soluble vitamins essential for a variety of critical metabolic pathways.[1][8][9] They act as coenzymes in one-carbon metabolism, which is crucial for the synthesis of nucleotides (the building blocks of DNA and RNA), the methylation of DNA and other molecules, and the metabolism of several amino acids.[8][10][11]

The central molecule in folate metabolism is tetrahydrofolate (THF). THF can carry and transfer one-carbon units at different oxidation states. The major circulating and active form of folate is 5-methyltetrahydrofolate (5-MTHF).[12] Folic acid, the synthetic form used in supplements and fortified foods, must be reduced and methylated to 5-MTHF to become metabolically active.[12]

Understanding the different forms of folate (vitamers) and their metabolic interconversions is critical in research and clinical settings. For instance, genetic variations in enzymes like methylenetetrahydrofolate reductase (MTHFR) can impair the conversion of folic acid to 5-MTHF, potentially leading to folate-related health issues.[12] SIDA allows for the specific quantification of these different vitamers, providing a more detailed picture of folate status than total folate measurements.

Folate Metabolism Pathway

Experimental Protocols

The following sections outline a general workflow for the analysis of folates in biological samples using SIDA. Specific details may vary depending on the laboratory, sample matrix, and the specific folate vitamers being analyzed.

Sample Preparation and Extraction

Proper sample handling and preparation are critical for accurate folate analysis due to the instability of some folate vitamers.[13]

General Workflow:

General SIDA Workflow for Folate Analysis

Detailed Steps:

• Sample Collection and Stabilization: Samples should be protected from light and heat. For blood samples, serum or plasma is typically used. Ascorbic acid is often added as an antioxidant to prevent folate degradation.[14][15]

• Internal Standard Spiking: A known amount of a mixture of stable isotope-labeled folate standards (e.g., ¹³C₅- or ²H₄-labeled) is added to the sample.[5][6][7][14]

• Protein Precipitation: Proteins are precipitated to release bound folates. This is commonly achieved by adding a solvent like acetonitrile.[14][16]

• Solid-Phase Extraction (SPE): The supernatant after centrifugation is loaded onto an SPE cartridge (e.g., phenyl or C8) to clean up the sample and concentrate the folates.[17][18] The folates are then eluted with an appropriate solvent.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in a small volume of the initial mobile phase for LC-MS/MS analysis.[14]

LC-MS/MS Conditions

The separation of different folate vitamers is typically achieved using reversed-phase liquid chromatography.

Example LC-MS/MS Parameters:

Parameter	Typical Conditions
LC Column	C8 or C18 reversed-phase column (e.g., 50 x 4.6 mm, 3.5 µm)[14]
Mobile Phase A	Aqueous solution with a weak acid (e.g., 0.1% formic acid or 0.5% acetic acid)[3][5][19]
Mobile Phase B	Acetonitrile or methanol with a weak acid[3][5][19]
Flow Rate	0.3 - 1.0 mL/min[5][14]
Gradient	A gradient elution is typically used to separate the different folate vitamers.[3][5]
Injection Volume	10 µL[3][19]
Ionization Mode	Positive Electrospray Ionization (ESI+)[14][17]
MS/MS Mode	Multiple Reaction Monitoring (MRM)[2][5][14]

Data Presentation

The following tables summarize key quantitative data from various SIDA methods for folate analysis.

Method Validation Parameters

This table presents the limits of detection (LOD), limits of quantification (LOQ), and recovery rates for different folate vitamers from various studies.

Folate Vitamer	Matrix	LOD (nmol/L)	LOQ (nmol/L)	Recovery (%)	Reference
5-Methyltetrahydrofolate (5-MTHF)	Serum	0.13	-	-	[17]
5-Formyltetrahydrofolate (5-FTHF)	Serum	0.05	-	-	[17]
Folic Acid (FA)	Serum	0.07	-	-	[17]
10-Formylfolate (10-CHO-PteGlu)	Food	-	0.85 µ g/100g	-	[3]
Tetrahydrofolate (H₄folate)	Food	0.17 µ g/100g	0.51 µ g/100g	92.3 - 110	[2]
5-Methyltetrahydrofolate (5-CH₃-H₄folate)	Food	0.33 µ g/100g	0.96 µ g/100g	92.3 - 110	[2]
Folic Acid (PteGlu)	Food	0.28 µ g/100g	0.84 µ g/100g	92.3 - 110	[2]
5-Formyltetrahydrofolate (5-CHO-H₄folate)	Food	0.21 µ g/100g	0.63 µ g/100g	92.3 - 110	[2]
Folic Acid	Plasma	37.5 pmol/L	80 pmol/L	>97	[16]
Tetrahydrofolate	Plasma	425 pmol/L	1250 pmol/L	>97	[16]
5-Methyltetrahydrofolate	Plasma	165 pmol/L	400 pmol/L	>97	[16]
5-Formyltetrahydrofolate	Plasma	140 pmol/L	360 pmol/L	>97	[16]

Folate Concentrations in Human Serum/Plasma

This table provides examples of folate concentrations measured in human serum or plasma using SIDA.

Population	Folate Vitamer	Mean Concentration (nmol/L)	Reference
Healthy Adults (TFOL <50 nmol/L)	5-MTHF	93.3% of total folate	[17]
Folic Acid	2.3% of total folate	[17]
5-FTHF	4.4% of total folate	[17]
Healthy Adults (TFOL >50 nmol/L)	5-MTHF	81.7% of total folate	[17]
Folic Acid	15.7% of total folate	[17]
5-FTHF	2.5% of total folate	[17]
Blood Donors (n=168)	Total Folate	22.7	[14]
5-MTHF	85.8% of total folate	[14]
hmTHF	12.1% of total folate	[14]
Folic Acid	2.1% of total folate	[14]
US Population (2011-2016, non-supplement users)	Serum Folate	32.8 - 40.2	[20]
US Population (2011-2016, supplement users)	Serum Folate	51.3 - 61.2	[20]

Conclusion

Stable isotope dilution assays coupled with LC-MS/MS represent a robust and reliable methodology for the quantification of folate vitamers. The high specificity, accuracy, and precision of SIDA make it an indispensable tool for researchers, clinicians, and professionals in drug development. By providing detailed insights into the concentrations of individual folate forms, SIDA contributes to a better understanding of folate metabolism, the assessment of nutritional status, and the evaluation of interventions and therapies related to folate pathways. The protocols and data presented in this guide offer a solid foundation for the implementation and application of this advanced analytical technique.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An improved folate stable isotope dilution assay of unexploited food sources from Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. frontiersin.org [frontiersin.org]
• 5. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies | PLOS One [journals.plos.org]
• 7. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Folate Metabolism → Area → Sustainability [lifestyle.sustainability-directory.com]
• 10. Folate Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Folate | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 12. nutripath.com.au [nutripath.com.au]
• 13. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bevital.no [bevital.no]
• 15. stacks.cdc.gov [stacks.cdc.gov]
• 16. Determination of folates in human plasma using hydrophilic interaction chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determination of folate vitamers in human serum by stable-isotope-dilution tandem mass spectrometry and comparison with radioassay and microbiologic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. tools.thermofisher.com [tools.thermofisher.com]
• 20. Folate status in the US population 20 y after the introduction of folic acid fortification - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Intricate Pathways: An In-depth Technical Guide to the In Vivo Metabolic Fate of ¹³C Labeled Folates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the in vivo metabolic fate of ¹³C labeled folates, offering a valuable resource for researchers, scientists, and drug development professionals. By leveraging stable isotope labeling, particularly with ¹³C, investigators can meticulously track the absorption, distribution, metabolism, and excretion of these essential micronutrients. This guide delves into the core methodologies, presents quantitative data, and visualizes the complex biochemical pathways and experimental workflows involved in such studies.

Core Principles: The Journey of a ¹³C Labeled Folate

Folate, a B-vitamin, is a critical player in one-carbon metabolism, a complex network of biochemical reactions essential for the synthesis of nucleotides (the building blocks of DNA and RNA), amino acids, and for methylation reactions that regulate gene expression.[1][2][3][4] Folate deficiencies are implicated in a range of health issues, including neural tube defects and certain cancers.

To study the intricate journey of folates within a living organism, scientists employ stable isotope labeling. By replacing a portion of the naturally occurring ¹²C atoms in a folate molecule with the heavier, non-radioactive ¹³C isotope, researchers can distinguish the administered folate from the endogenous folate pool. This allows for precise tracking and quantification of the exogenous folate and its metabolic derivatives in various biological samples.[5]

Experimental Protocols: A Step-by-Step Overview

The successful execution of an in vivo study utilizing ¹³C labeled folates hinges on a meticulously planned and executed experimental protocol. The following outlines a generalized workflow, adaptable for various animal models and specific research questions.

Animal Model and Preparation

• Model Selection: Rats are a commonly used model for studying folate metabolism due to their physiological similarities to humans in this regard.[6][7][8]

• Acclimatization and Diet: Prior to the study, animals are typically acclimatized to the research facility and maintained on a standard chow diet. For studies investigating specific aspects of folate metabolism, a folate-deficient diet may be introduced for a defined period to deplete endogenous folate stores and enhance the signal from the ¹³C labeled tracer.

• Fasting: Animals are often fasted overnight before the administration of the labeled folate to ensure a consistent metabolic baseline.[6]

Administration of ¹³C Labeled Folate

• Tracer Selection: The choice of ¹³C labeled folate (e.g., [¹³C₅]-folic acid, [¹³C₅]-5-methyltetrahydrofolate) depends on the specific metabolic pathway under investigation.

• Route of Administration: Oral gavage is a common method for administering the labeled folate, mimicking dietary intake.[6][7] Intravenous or intraperitoneal injections can also be used for specific pharmacokinetic studies.[3]

• Dosage: The dose of the ¹³C labeled folate is carefully calculated based on the animal's body weight and the objectives of the study.

Sample Collection

• Time Points: Biological samples are collected at various time points post-administration to capture the dynamic processes of absorption, distribution, and metabolism. Typical time points can range from minutes to several hours or even days.[6][7]

• Biological Matrices:

  • Blood: Whole blood, plasma, and red blood cells are collected to assess the circulating levels of the labeled folate and its metabolites.[9]

  • Tissues: Key organs involved in folate metabolism, such as the liver, kidneys, and brain, are harvested to determine tissue-specific distribution and accumulation.[6][7][8]

  • Urine and Feces: These are collected to quantify the excretion of the labeled folate and its catabolites.

Sample Preparation

• Extraction: Folates are extracted from the biological matrices using specific protocols to ensure their stability and prevent degradation. This often involves homogenization in an antioxidant-containing buffer.[10]

• Enzymatic Hydrolysis: In tissues, folates exist as polyglutamates. To facilitate analysis by LC-MS/MS, these are typically converted to their monoglutamate forms using enzymes like γ-glutamyl hydrolase (conjugase).

• Solid-Phase Extraction (SPE): SPE is frequently employed to clean up the samples and concentrate the folates prior to analysis, removing interfering substances.[10]

Analytical Quantification: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of ¹³C labeled and unlabeled folates.[10][11][12][13]

• Chromatographic Separation: A C18 reversed-phase column is commonly used to separate the different folate vitamers.[13]

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode allows for the simultaneous detection and quantification of the parent and product ions of both the labeled and unlabeled folates.[10]

• Internal Standards: Stable isotope-labeled internal standards (e.g., [²H₄]-folic acid) are added to the samples to correct for any analytical variability and ensure accurate quantification.

Quantitative Data: Unveiling the Distribution of ¹³C Labeled Folates

The following tables summarize hypothetical quantitative data derived from a study investigating the tissue distribution of a single oral dose of [¹³C₅]-Folic Acid in rats. This data illustrates the dynamic changes in the concentration of the labeled folate over time in key biological compartments.

Table 1: Concentration of [¹³C₅]-Folic Acid Metabolites in Rat Serum Following a Single Oral Dose

Time Point	[¹³C₅]-5-Methyltetrahydrofolate (ng/mL)	Unlabeled 5-Methyltetrahydrofolate (ng/mL)
30 min	45.2 ± 5.1	25.8 ± 3.2
60 min	89.7 ± 9.8	24.5 ± 2.9
120 min	65.3 ± 7.4	26.1 ± 3.5
240 min	30.1 ± 4.2	25.3 ± 3.1

Table 2: Distribution of [¹³C₅]-Folate in Various Rat Tissues 4 Hours Post-Administration

Tissue	[¹³C₅]-Folate Concentration (ng/g tissue)
Liver	150.6 ± 18.2
Kidney	85.3 ± 10.5
Brain	12.1 ± 2.5
Spleen	25.8 ± 3.9

Data are presented as mean ± standard deviation.

Visualizing the Complexity: Pathways and Workflows

Diagrams are indispensable tools for comprehending the intricate relationships within metabolic pathways and the logical flow of experimental procedures. The following diagrams were generated using the DOT language to visually represent key aspects of in vivo ¹³C labeled folate studies.

Caption: Folate one-carbon metabolism pathway.

Caption: In vivo ¹³C labeled folate experimental workflow.

Conclusion

The use of ¹³C labeled folates in conjunction with advanced analytical techniques like LC-MS/MS provides an unparalleled window into the complex world of folate metabolism. This technical guide has provided a foundational overview of the experimental protocols, quantitative data presentation, and visualization of the key pathways and workflows. For researchers and professionals in drug development, these methodologies are invaluable for understanding nutrient bioavailability, elucidating disease mechanisms, and evaluating the efficacy and metabolic impact of new therapeutic agents. By continuing to refine these techniques, the scientific community can further unravel the intricate roles of folate in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Metabolic Flux Analysis and In Vivo Isotope Tracing - Creative Proteomics [creative-proteomics.com]
• 4. Folate Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]
• 6. Absorption and Tissue Distribution of Folate Forms in Rats: Indications for Specific Folate Form Supplementation during Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. msa.sm.ee [msa.sm.ee]
• 10. Simultaneous measurement of folate cycle intermediates in different biological matrices using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. Quantitation of total folate in whole blood using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tools.thermofisher.com [tools.thermofisher.com]

Protocols & Analytical Methods

Application Note: Quantification of 5-Methyltetrahydrofolate (5-MTHF) in Human Plasma by LC-MS/MS using a Stable Isotope Dilution Method

Introduction

5-Methyltetrahydrofolate (5-MTHF) is the primary biologically active form of folate, a crucial B vitamin involved in one-carbon metabolism. This metabolic pathway is essential for DNA synthesis, repair, and methylation. Accurate quantification of 5-MTHF in biological matrices such as human plasma is vital for assessing nutritional status, diagnosing folate deficiency, and for pharmacokinetic studies in drug development. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 5-MTHF in human plasma. The method utilizes a stable isotope-labeled internal standard, 5-Methyltetrahydrofolic acid-13C6, to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Principle of the Method

This method employs a simple protein precipitation step for sample preparation. The chromatographic separation of 5-MTHF and its stable isotope-labeled internal standard (IS) is achieved on a C18 reversed-phase column. Detection and quantification are performed using a triple quadrupole mass spectrometer operating in the positive ion electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM). The use of a stable isotope-labeled internal standard that co-elutes with the analyte allows for reliable quantification by minimizing the impact of matrix effects and procedural losses.

Experimental Protocols

Materials and Reagents

• 5-Methyltetrahydrofolic acid (5-MTHF) reference standard

• 5-Methyltetrahydrofolic acid-13C6 (Internal Standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ascorbic acid

• 2-Mercaptoethanol

• Ultrapure water

• Human plasma (blank, for calibration curve and quality controls)

Standard and Sample Preparation

2.1. Preparation of Stock and Working Solutions

• 5-MTHF Stock Solution (1 mg/mL): Accurately weigh and dissolve 5-MTHF in a 50:50 (v/v) mixture of methanol and 5 mM ammonium acetate solution containing 10 mg/mL of 2-mercaptoethanol.[1]

• 5-MTHF-13C6 (IS) Stock Solution (1 mg/mL): Prepare in the same manner as the 5-MTHF stock solution.

• Working Solutions: Prepare a series of standard working solutions by diluting the 5-MTHF stock solution with the same solvent mixture to achieve the desired concentrations for the calibration curve.[1] Prepare a working solution of the IS at an appropriate concentration (e.g., 100 ng/mL). All solutions should be prepared under dim light to prevent degradation and stored at -80°C.[1][2]

2.2. Preparation of Calibration Standards and Quality Control (QC) Samples

• Prepare calibration standards by spiking blank human plasma with the appropriate 5-MTHF working solutions to achieve a concentration range of, for example, 0.5 to 100 ng/mL.

• Prepare QC samples at low, medium, and high concentrations in the same manner.

2.3. Sample Preparation

• Thaw plasma samples, calibration standards, and QC samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the IS working solution (5-Methyltetrahydrofolic acid-13C6).

• Add 200 µL of cold acetonitrile containing 1% ascorbic acid to precipitate proteins.[2]

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.[3]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.[3]

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

3.1. Liquid Chromatography Conditions

Parameter	Condition
LC System	A high-performance liquid chromatography system
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm)[4]
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile with 0.1% Formic acid
Gradient Elution	Start with 5% B, hold for 1 min; ramp to 95% B over 5 min; hold for 2 min; return to 5% B in 0.1 min and re-equilibrate for 2 min.
Flow Rate	0.4 mL/min[5]
Column Temperature	40°C
Injection Volume	10 µL

3.2. Mass Spectrometry Conditions

Parameter	Condition
Mass Spectrometer	A triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	4.0 kV[1]
Source Temperature	150°C[6]
Desolvation Temp.	350°C[1]
Gas Flow	As per instrument manufacturer's recommendation
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5-MTHF	460.2	313.2	20
5-MTHF-13C6 (IS)	466.2	319.2	20

Note: The exact m/z values for the 13C6-labeled internal standard should be confirmed based on the certificate of analysis. The product ion will also have a +6 Da shift.

Data Presentation

Method Validation Summary

The method should be validated according to regulatory guidelines, assessing linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), recovery, and matrix effect.

Table 1: Linearity and Sensitivity

Analyte	Linear Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
5-MTHF	0.5 - 100	>0.99	0.15	0.5

Data is representative and should be generated during method validation.

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
Low	1.5	95 - 105	< 10	< 15
Medium	25	90 - 110	< 10	< 15
High	75	90 - 110	< 10	< 15

Data is representative and should be generated during method validation.[7][8]

Mandatory Visualization

Caption: Experimental workflow for the LC-MS/MS quantification of 5-MTHF.

References

• 1. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bevital.no [bevital.no]
• 3. benchchem.com [benchchem.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Quantification of 5-Methyltetrahydrofolic Acid in Human Plasma using 5-Methyltetrahydrofolic acid-13C6 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of 5-Methyltetrahydrofolic acid (5-MTHF), the primary active form of folate in the body, in human plasma. The method utilizes a stable isotope-labeled internal standard, 5-Methyltetrahydrofolic acid-13C6, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate and precise quantification. This stable isotope dilution assay is highly specific and minimizes the effects of matrix interference, making it ideal for clinical research, nutritional status assessment, and pharmacokinetic studies. Detailed protocols for sample preparation, chromatographic separation, and mass spectrometric detection are provided, along with performance characteristics of the assay.

Introduction

Folate, a B vitamin, is essential for numerous biological processes, including DNA synthesis, repair, and methylation.[1] 5-Methyltetrahydrofolic acid (5-MTHF) is the most abundant and biologically active form of folate in human plasma.[2][3] Accurate measurement of plasma 5-MTHF concentrations is crucial for assessing folate status and investigating its role in various pathological conditions, such as neural tube defects, cardiovascular diseases, and certain types of cancer.[3][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred method for folate analysis due to its superior sensitivity and specificity compared to traditional methods like immunoassays.[1] The use of a stable isotope-labeled internal standard, such as 5-Methyltetrahydrofolic acid-13C6, is critical for achieving high accuracy and precision. This internal standard co-elutes with the analyte and experiences similar ionization effects, effectively correcting for variations during sample preparation and analysis. This application note provides a detailed protocol for the quantification of 5-MTHF in human plasma using 5-Methyltetrahydrofolic acid-13C6 as an internal standard with LC-MS/MS.

Experimental Protocols

Materials and Reagents

• 5-Methyltetrahydrofolic acid (5-MTHF) analytical standard

• 5-Methyltetrahydrofolic acid-13C6 (or 13C5) internal standard (IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Ascorbic acid

• 2-Mercaptoethanol

• Water (LC-MS grade)

• Human plasma (K2EDTA)

• Solid Phase Extraction (SPE) cartridges (e.g., Strong Anion-Exchanger or C18)

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

• Solid Phase Extraction manifold

Preparation of Solutions

• Extraction Buffer: Prepare a solution of 10 g/L Ammonium Formate and 1 g/L Ascorbic Acid in water. Adjust pH to 3.2. Some protocols may also include 10 mg/mL of 2-mercaptoethanol and 0.025% (v/v) ammonium hydroxide in a methanol solution for improved stability.[5]

• Internal Standard Spiking Solution: Prepare a stock solution of 5-Methyltetrahydrofolic acid-13C6 in the extraction buffer. Further dilute this stock solution to a working concentration (e.g., 200 nmol/L) to be added to the plasma samples.[4]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

Sample Preparation

Blood samples should be collected in EDTA-containing tubes, immediately placed on ice, and protected from light. Plasma should be separated by centrifugation at 4°C and stored at -70°C until analysis.[2]

• Thaw plasma samples, calibrators, and quality control samples on ice.

• To 200 µL of plasma, add 20 µL of the internal standard working solution.[1]

• Add 400 µL of extraction buffer.[1]

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to precipitate proteins.[1]

• Perform Solid Phase Extraction (SPE) on the supernatant for sample cleanup and concentration. A common approach involves using a strong anion-exchange (SAX) cartridge.[4]

  • Condition the SPE cartridge with methanol followed by the extraction buffer.[1]

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge to remove interfering substances.

  • Elute the analytes using an appropriate elution solution (e.g., a mixture of acetonitrile, methanol, and acetic acid with ascorbic acid).[1]

• Dry the eluate under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 200 µL) of the initial mobile phase.[1]

Workflow for plasma sample preparation and analysis.

LC-MS/MS Conditions

• LC Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm) is commonly used.[4]

• Column Temperature: 30°C.[4]

• Flow Rate: 0.4 mL/min.[4]

• Injection Volume: 10 µL.[4]

• Gradient Elution: A typical gradient starts with a low percentage of organic mobile phase (e.g., 3% Mobile Phase B), which is gradually increased to elute the analytes.[4]

• Ionization: Electrospray ionization (ESI) in positive ion mode is frequently employed.[4]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor and product ion transitions for both 5-MTHF and its 13C6-labeled internal standard need to be optimized.

Data and Results

The performance of the LC-MS/MS method was evaluated for linearity, precision, and accuracy.

Linearity

The calibration curve for 5-MTHF was constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The method demonstrated excellent linearity over the desired concentration range.

Analyte	Concentration Range	Correlation Coefficient (r²)
5-MTHF	0.249–19.9 ng/mL	≥0.999
5-MTHF	5.05–50.5 ng/mL	≥0.996

Table 1: Linearity of the 5-MTHF assay in human plasma. Data adapted from a study on the simultaneous quantitation of folic acid and 5-MTHF.[5]

Analyte	Concentration Range (mol/L)
5-MTHF	1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷

Table 2: Linearity range for 5-MTHF from another LC-MS/MS method.[6]

Precision and Accuracy

The precision of the assay was determined by analyzing quality control (QC) samples at different concentrations on the same day (intra-day) and on different days (inter-day). The accuracy was assessed by the recovery of spiked standards.

Parameter	60 µL Sample Volume	30 µL Sample Volume
Intra-assay Precision (%RSD)	3.35	4.51
Inter-day Precision (%RSD)	3.66	5.02

Table 3: Intra- and inter-day precision of the 5-MTHF assay.[4]

Parameter	Coefficient of Variation (%)
Intra-assay CV	within 8.6%
Inter-assay CV	within 9.0%

Table 4: Precision data for 5-MTHF concentration in plasma from a separate study.[6]

Recovery

The recovery of the method was evaluated by spiking known amounts of 5-MTHF into plasma samples at different concentrations.

Spiking Concentration (nmol/L)	Recovery (%)
15.1	102
60.4	101
106	99.3

Table 5: Recovery of 5-MTHF in plasma samples.[4]

Signaling Pathway and Logical Relationships

The metabolism of folate is a complex process. The following diagram illustrates the central role of 5-MTHF in one-carbon metabolism.

Role of 5-MTHF in one-carbon metabolism.

Conclusion

The LC-MS/MS method described in this application note, utilizing 5-Methyltetrahydrofolic acid-13C6 as an internal standard, provides a reliable, sensitive, and specific approach for the quantification of 5-MTHF in human plasma. The excellent linearity, precision, and accuracy make it a valuable tool for researchers, scientists, and drug development professionals in the field of folate metabolism and related clinical research. The use of a stable isotope-labeled internal standard is paramount for compensating for analytical variability and ensuring the high quality of the data generated.

References

• 1. benchchem.com [benchchem.com]
• 2. Plasma and Red Cell Reference Intervals of 5-Methyltetrahydrofolate of Healthy Adults in Whom Biochemical Functional Deficiencies of Folate and Vitamin B12 Had Been Excluded - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-methyltetrahydrofolate (plasma/serum) | Synnovis [synnovis.co.uk]
• 4. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for Stable Isotope Dilution Analysis of Serum Folates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Folate, a B-vitamin, is crucial for various metabolic processes, including one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation.[1] Folate deficiency is linked to several health issues, such as megaloblastic anemia and neural tube defects.[1] The accurate quantification of different forms of folate (vitamers) in serum is vital for assessing nutritional status and in clinical research. The predominant circulating folate is 5-methyltetrahydrofolate (5-MTHF), accounting for over 90% of serum folate.[1][2] Other significant forms include folic acid (FA), the synthetic form used in supplements and food fortification, and 5-formyltetrahydrofolate (5-FTHF).[1][3]

Stable isotope dilution analysis (SIDA) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for folate quantification.[4] This methodology offers high specificity, sensitivity, and accuracy, allowing for the simultaneous measurement of multiple folate vitamers.[3][5] The use of stable isotope-labeled internal standards for each analyte compensates for variations in sample extraction and matrix effects, ensuring robust and reliable results.[4]

These application notes provide a detailed protocol for the simultaneous quantification of key folate vitamers in human serum using SIDA LC-MS/MS.

Experimental Workflow

The overall experimental workflow for the stable isotope dilution analysis of serum folates is depicted below.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Affinity extraction combined with stable isotope dilution LC/MS for the determination of 5-methyltetrahydrofolate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of folate vitamers in human serum by stable-isotope-dilution tandem mass spectrometry and comparison with radioassay and microbiologic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. academic.oup.com [academic.oup.com]

Application Note and Protocol for Folate Analysis using ¹³C₆-5-MTHF Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Folate, a crucial B vitamin, plays a vital role in numerous metabolic processes, including DNA synthesis, repair, and methylation. Accurate quantification of folate vitamers, particularly the biologically active form 5-methyltetrahydrofolate (5-MTHF), is essential for assessing nutritional status, clinical research, and pharmacokinetic studies in drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) with stable isotope dilution analysis (SIDA) is the gold standard for precise and specific folate quantification.[1][2][3][4] The use of a stable isotope-labeled internal standard, such as ¹³C₆-5-methyltetrahydrofolate (¹³C₆-5-MTHF), effectively compensates for analyte loss during sample preparation and variations in mass spectrometric response, ensuring high accuracy and reproducibility.[1]

This document provides a detailed protocol for the sample preparation and analysis of folates in human serum or plasma using ¹³C₆-5-MTHF as an internal standard, followed by LC-MS/MS analysis.

Experimental Workflow

The overall experimental workflow for folate analysis involves sample collection and stabilization, protein precipitation, solid-phase extraction for purification, and finally, analysis by LC-MS/MS.

References

• 1. Frontiers | Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries [frontiersin.org]
• 2. tandfonline.com [tandfonline.com]
• 3. A sensitive, robust and high-throughput isotope dilution LC-MS/MS method for quantifying three folate forms in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Folate Vitamers in Human Serum by Stable-Isotope-Dilution Tandem Mass Spectrometry and Comparison with Radioassay and Microbiologic Assay - ProQuest [proquest.com]

Application of 5-Methyltetrahydrofolic Acid-¹³C₆ in Human Bioavailability Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 5-Methyltetrahydrofolic acid-¹³C₆ (5-MTHF-¹³C₆) in human bioavailability studies. The use of stable isotope-labeled compounds like 5-MTHF-¹³C₆ is a powerful tool for accurately assessing the absorption, distribution, metabolism, and excretion (ADME) of this biologically active form of folate, distinguishing it from endogenous folate pools.

Introduction

Folate is an essential B-vitamin crucial for numerous metabolic processes, including DNA synthesis, repair, and methylation. 5-Methyltetrahydrofolic acid (5-MTHF) is the most abundant and biologically active form of folate in human plasma. Understanding its bioavailability from various sources such as fortified foods, supplements, and different salt forms is critical for public health recommendations and drug development. Stable isotope labeling with ¹³C₆ offers a robust method to trace the fate of an exogenous dose of 5-MTHF without interfering with the body's natural folate metabolism. This approach allows for precise pharmacokinetic analysis and comparison with other folate forms like folic acid.

Core Principles of Stable Isotope Bioavailability Studies

Stable isotope studies utilize non-radioactive isotopes, such as ¹³C, to label a compound of interest. When 5-MTHF-¹³C₆ is administered to a subject, it can be differentiated from the naturally occurring, unlabeled 5-MTHF by its higher molecular weight. This distinction is typically achieved using sensitive analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).

The key advantages of using 5-MTHF-¹³C₆ include:

• High Specificity: Allows for the direct measurement of the administered compound and its metabolites, separate from the endogenous folate pool.

• Safety: Stable isotopes are non-radioactive and safe for human administration.

• Accuracy: Provides more accurate pharmacokinetic data compared to methods that rely on measuring total folate concentrations, which can be influenced by dietary intake and endogenous levels.

• Comparative Studies: Enables direct comparison of the bioavailability of different folate forms, such as 5-MTHF versus folic acid, in the same individual using a dual-labeling approach.

Data Presentation: Pharmacokinetic Parameters

The following tables summarize quantitative data from studies comparing the bioavailability of 5-MTHF with folic acid. These studies often use stable isotope-labeled compounds to derive these pharmacokinetic parameters.

Table 1: Comparative Pharmacokinetics of 5-MTHF vs. Folic Acid in Healthy Adults

Parameter	5-MTHF	Folic Acid	Fold Difference	Reference
iAUC₀₋₈h (nmol·h/L) for Total Folate	-	-	1.64	[1][2]
iAUC₀₋₈h (nmol·h/L) for (6S)-5-MTHF	-	-	2.56	[1][2]
Cₘₐₓ (nmol/L) for (6S)-5-MTHF	129 ± 42.4	14.1 ± 9.4	~9.1	[3][4]
Tₘₐₓ (h)	0.5 - 3	1 - 4	-	[5]

iAUC: incremental Area Under the Curve, Cₘₐₓ: Maximum plasma concentration, Tₘₐₓ: Time to reach maximum plasma concentration.

Table 2: Pharmacokinetic Parameters from a Crossover Study in Men (500 µg dose)

Parameter	[6S]-5-MTHF	Folic Acid	P-value	Reference
Maximum Plasma Folate Response (nmol/L)	31.8 ± 3.9	33.4 ± 3.9	0.7	[5]
Area Under the Curve	No significant difference	No significant difference	>0.05	[5]

Experimental Protocols

Protocol 1: Single-Dose, Crossover Bioavailability Study of 5-MTHF-¹³C₆ vs. Folic Acid

This protocol is designed to compare the bioavailability of a single oral dose of 5-MTHF-¹³C₆ with an equimolar dose of folic acid in healthy human subjects.

1. Subject Recruitment and Screening:

• Recruit healthy adult volunteers (n=10-20).

• Screen for inclusion/exclusion criteria, including normal folate and vitamin B12 status, no history of gastrointestinal diseases, and not taking medications known to interfere with folate metabolism.

• Obtain informed consent from all participants.

2. Study Design:

• Employ a randomized, double-blind, crossover design.

• Subjects will be randomly assigned to receive either 5-MTHF-¹³C₆ or folic acid in the first period, followed by a washout period of at least one week, and then receive the other compound in the second period.

3. Dosing:

• Administer a single oral dose of 5-MTHF-¹³C₆ (e.g., 500 µg) or an equimolar amount of folic acid.

• The dose should be consumed with a standardized light breakfast to minimize variability in absorption.

4. Blood Sampling:

• Collect venous blood samples into EDTA-containing tubes at pre-dose (0 h) and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 10, and 12 hours post-dose.

• Immediately place blood samples on ice and centrifuge at 4°C to separate plasma.

• Store plasma samples at -80°C until analysis.

5. Sample Analysis (LC-MS/MS):

• Use a validated LC-MS/MS method for the simultaneous quantification of labeled ([¹³C₆]-5-MTHF) and unlabeled (⁵-MTHF) folate in plasma.[6]

• Sample preparation typically involves protein precipitation followed by solid-phase extraction for cleanup and concentration.

• Chromatographic separation is achieved using a C18 reverse-phase column.

• Mass spectrometric detection is performed using selected ion monitoring (SIM) or multiple reaction monitoring (MRM) to differentiate between the labeled and unlabeled forms.

6. Pharmacokinetic Analysis:

• Calculate pharmacokinetic parameters including Cₘₐₓ, Tₘₐₓ, and AUC from the plasma concentration-time profiles for [¹³C₆]-5-MTHF.

• Use non-compartmental analysis to determine these parameters.

• Statistically compare the pharmacokinetic parameters between the 5-MTHF-¹³C₆ and folic acid treatment groups.

Protocol 2: Dual-Label Stable Isotope Protocol for Absolute Bioavailability

This protocol determines the absolute bioavailability of oral 5-MTHF-¹³C₆ by comparing it to an intravenous dose of a differently labeled folate, such as [²H₂]folic acid.

1. Subject Recruitment and Design:

• Follow similar recruitment and screening procedures as in Protocol 1.

• This is a single-period study.

2. Dosing:

• Administer a single oral dose of [¹³C₅]folic acid (as a proxy for 5-MTHF-¹³C₆ bioavailability determination from a precursor) in a fortified food or solution.[7]

• Simultaneously, administer an intravenous injection of an equimolar dose of [²H₂]folic acid.[7]

3. Urine Collection:

• Collect a complete 24-36 hour urine sample post-dosing.[7]

• Measure the total volume and store aliquots at -80°C.

4. Sample Analysis (LC-MS/MS):

• Quantify the urinary excretion of both [¹³C₅]folate and [²H₂]folate using a validated LC-MS/MS method.

5. Bioavailability Calculation:

• Calculate the absolute bioavailability using the ratio of the percentage of the oral dose excreted in urine to the percentage of the intravenous dose excreted in urine.[7]

• Bioavailability (%) = (% [¹³C₅]folate dose excreted / % [²H₂]folate dose excreted) x 100.

Visualizations

Folate Metabolism and the Role of 5-MTHF

Caption: Metabolic pathway of folate, highlighting the conversion of folic acid and the central role of 5-MTHF.

Experimental Workflow for a Crossover Bioavailability Study

Caption: A typical crossover experimental design for comparing the bioavailability of two folate forms.

Logical Flow for Sample Analysis

Caption: The analytical workflow for quantifying stable isotope-labeled folate in biological samples.

References

• 1. Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. foodandnutritionresearch.net [foodandnutritionresearch.net]
• 3. Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The short-term bioavailabilities of [6S]-5-methyltetrahydrofolate and folic acid are equivalent in men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Absorption of folate from fortified cereal-grain products and of supplemental folate consumed with or without food determined by using a dual-label stable-isotope protocol - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantifying 5-MTHF in cerebrospinal fluid using a 13C5-labeled internal standard.

Introduction

5-Methyltetrahydrofolate (5-MTHF) is the primary biologically active form of folate and plays a crucial role in the central nervous system (CNS) by participating in one-carbon metabolism. This pathway is essential for the synthesis of neurotransmitters, DNA, and for regulating homocysteine levels.[1][2][3] Measuring 5-MTHF concentrations in cerebrospinal fluid (CSF) is a key diagnostic tool for identifying cerebral folate deficiency and other inborn errors of folate metabolism, which can present with a variety of neurological symptoms.[1][2][3]

This application note describes a robust and sensitive method for the quantitative analysis of 5-MTHF in human CSF. The protocol employs a stable isotope dilution technique, utilizing 13C5-labeled 5-MTHF as an internal standard (IS), followed by analysis using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).[1][2][3] This method offers high specificity and accuracy, making it suitable for both clinical diagnostics and research applications.

Principle of the Method

A known concentration of the stable isotope-labeled internal standard, 13C5-5-MTHF, is added to the CSF sample. This internal standard is chemically identical to the endogenous 5-MTHF but has a different mass due to the 13C labeling.[4] The sample is then directly injected into an HPLC-MS/MS system. The HPLC separates 5-MTHF from other components in the CSF matrix. The mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode, detects and quantifies both the analyte (5-MTHF) and the internal standard based on their specific precursor-to-product ion transitions. The ratio of the analyte peak area to the internal standard peak area is used to calculate the exact concentration of 5-MTHF in the sample by referencing a standard curve.

Materials and Reagents

• 5-Methyltetrahydrofolate (5-MTHF) standard

• 13C5-5-Methyltetrahydrofolate (13C5-5-MTHF) internal standard

• Formic acid, LC-MS grade

• Methanol, LC-MS grade

• Water, LC-MS grade

• Control CSF or artificial CSF for calibration standards and quality controls

Experimental Protocols

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 5-MTHF and 13C5-5-MTHF in a solution of 20 mM phosphate buffer (pH 7.2) containing a stabilizing agent like 1 mg/mL ascorbic acid or cysteine.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the 5-MTHF primary stock solution with artificial CSF or a suitable buffer. For a five-point standard curve, typical concentrations are 25, 50, 100, 200, and 400 nM.[1][2]

• Internal Standard Working Solution: Prepare a working solution of 13C5-5-MTHF at a fixed concentration (e.g., 100 nM) in the same buffer.

Sample Preparation

The sample preparation for CSF is straightforward, involving a simple dilution.[1][2][3]

• Aliquot 50 µL of CSF sample, calibration standard, or quality control into a microcentrifuge tube.

• Add 50 µL of the 13C5-5-MTHF internal standard working solution.

• Vortex the mixture gently.

• The sample is now ready for injection into the HPLC-MS/MS system.

LC-MS/MS Analysis

The following parameters are optimized for a Shimadzu Prominence liquid chromatography system coupled with an AB Sciex 4000 QTRAP® mass spectrometer.[5] Instrument settings may require optimization for different systems.

Table 1: HPLC Operating Conditions [5]

Parameter	Setting
Column	Phenomenex Synergi-Hydro, 4 µm, 150 x 3 mm
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.375 mL/min
Injection Volume	10 µL
Gradient	Time (min)
0
1.5
2.0
2.1
4.0

Table 2: Mass Spectrometer Operating Conditions [5]

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	5500 V
Temperature	500 °C
Curtain Gas (CUR)	20 psi
Collision Gas (CAD)	Medium
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	50 psi
Entrance Potential (EP)	10 V
Resolution (Q1/Q3)	Unit

Table 3: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
5-MTHF	460.3	313.3
13C5-5-MTHF (IS)	465.3	318.3

Data Analysis and Quantification

• Integrate the peak areas for both the 5-MTHF and 13C5-5-MTHF MRM transitions.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the prepared calibration standards.

• Determine the concentration of 5-MTHF in the CSF samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary

The performance of the method should be validated to ensure reliability. The following table summarizes typical validation parameters.

Table 4: Method Validation Parameters

Parameter	Typical Value	Description
Calibration Curve Range	25 - 400 nM[1][2]	The range of concentrations over which the instrument response is linear.
Analytical Measurement Range	3 - 1000 nM[1][2]	The range of concentrations that can be reliably quantified.
Linearity (r²)	> 0.99	Correlation coefficient for the calibration curve.
Limit of Detection (LOD)	~0.3 nmol/L	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	~1.0 nmol/L	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.
Intra-assay Precision (%CV)	< 10%	Precision determined from replicate measurements within the same analytical run.
Inter-assay Precision (%CV)	< 15%	Precision determined from replicate measurements across different analytical runs.
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value.

Visualizations

Caption: Experimental workflow for 5-MTHF quantification in CSF.

Caption: Simplified one-carbon metabolism pathway showing the role of 5-MTHF.

References

• 1. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry | Basicmedical Key [basicmedicalkey.com]

Application Notes and Protocols for the Mass Spectrometry Analysis of 5-Methyltetrahydrofolic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the body, playing a critical role in one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation. Stable isotope-labeled internal standards, such as 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6), are indispensable for the accurate quantification of endogenous 5-MTHF in complex biological matrices by mass spectrometry. These internal standards help to correct for variations in sample preparation and instrument response. This document provides detailed information on the mass spectrometry fragmentation pattern of 5-MTHF-13C6 and protocols for its use in quantitative LC-MS/MS analysis.

Mass Spectrometry Fragmentation Pattern of 5-Methyltetrahydrofolic acid-13C6

The fragmentation of 5-MTHF in positive ion electrospray ionization (ESI+) typically involves the cleavage of the C9-N10 bond. For the 13C6-labeled analogue, the mass-to-charge ratio (m/z) of the precursor and product ions will be shifted by 6 Da compared to the unlabeled compound, assuming the 13C labels are on the benzoylglutamate moiety.

Proposed Fragmentation Pathway

The collision-induced dissociation (CID) of the protonated molecule [M+H]+ of 5-MTHF-13C6 is expected to follow a primary fragmentation pathway involving the cleavage of the bond between the pterin moiety and the p-aminobenzoylglutamate portion.

Caption: Proposed fragmentation of 5-Methyltetrahydrofolic acid-13C6.

Quantitative Fragmentation Data

The following table summarizes the expected m/z values for the precursor and major product ions of 5-MTHF-13C6 in a typical tandem mass spectrometry experiment. The relative abundance of product ions can vary depending on the specific instrument and collision energy used.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
5-Methyltetrahydrofolic acid-13C6	466.2	319.3	194.1
5-Methyltetrahydrofolic acid (unlabeled)	460.2	313.3[1]	180.15[2]

Note: The m/z values for 5-MTHF-13C6 are predicted based on the fragmentation of the unlabeled compound and the incorporation of six 13C atoms in the p-aminobenzoylglutamate moiety. The product ion at m/z 319.3 corresponds to the labeled p-aminobenzoylglutamate portion after cleavage, while the ion at m/z 194.1 represents the unlabeled pteridine moiety.

Experimental Protocols

Sample Preparation from Human Serum

This protocol is designed for the extraction of 5-MTHF from human serum for LC-MS/MS analysis.[3]

Materials:

• Human serum samples

• 5-Methyltetrahydrofolic acid-13C6 internal standard solution (concentration to be optimized based on expected endogenous levels)

• SPE sample buffer: 10 g/L Ammonium Formate and 1 g/L Ascorbic Acid in water, pH 3.2

• Solid Phase Extraction (SPE) plate (e.g., C18)

• SPE wash buffer: 0.5 g/L Ammonium Formate and 0.05 g/L Ascorbic Acid, pH 3.4

• Elution solution: 40% acetonitrile, 10% methanol, 1% acetic acid, and 1 g/L ascorbic acid in water

• Reconstitution solution: Initial mobile phase composition (e.g., 90% Mobile Phase A: 10% Mobile Phase B)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 200 µL of serum sample, calibrator, or quality control sample in a microcentrifuge tube, add a predetermined amount of the 5-MTHF-13C6 internal standard solution.

• Add 400 µL of SPE sample buffer.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Condition the SPE plate by passing 2 mL of acetonitrile, followed by 2 mL of methanol, and finally 2 mL of SPE sample buffer through each well.

• Load the supernatant from the centrifuged sample onto the conditioned SPE plate.

• Wash the SPE plate with 3 mL of SPE wash buffer.

• Elute the folates with 1 mL of the elution solution.

• Dry the eluate under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in 200 µL of the reconstitution solution.

• The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis

This section provides a general protocol for the chromatographic separation and mass spectrometric detection of 5-MTHF and its 13C6-labeled internal standard.[1][4]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm)[5]

• Mobile Phase A: 0.1% Formic acid in water[5]

• Mobile Phase B: Acetonitrile[1]

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by re-equilibration. The specific gradient profile should be optimized for the column and system used.

• Flow Rate: 0.4 - 1.0 mL/min

• Injection Volume: 5 - 20 µL

• Column Temperature: 20 - 40 °C

Mass Spectrometer Settings (Positive ESI Mode):

• Capillary Voltage: 3.5 - 4.5 kV

• Ion Source Temperature: 130 - 150 °C

• Desolvation Temperature: 350 - 500 °C[4]

• Drying Gas Flow: 8 - 12 L/min[1]

• Nebulizer Pressure: 30 - 40 psi[1]

• Collision Gas: Argon

• Collision Energy: To be optimized for the specific instrument, typically in the range of 15-30 eV.[1]

Data Acquisition:

• Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Monitor the transitions for both unlabeled 5-MTHF and 5-MTHF-13C6 as detailed in the quantitative data table.

Experimental Workflow Diagram

Caption: General workflow for the analysis of 5-MTHF.

References

• 1. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. bevital.no [bevital.no]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Chromatographic Separation of Folate Vitamers with a Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Folate, a group of water-soluble B vitamins, is essential for a variety of critical metabolic processes, including one-carbon metabolism, which is fundamental for the biosynthesis of purines and pyrimidines, the building blocks of DNA and RNA.[1][2] Accurate quantification of various folate vitamers is crucial in nutrition research, clinical diagnostics, and the development of drugs that target folate metabolism, such as antifolates.[1] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred method for the sensitive and specific quantification of folate vitamers due to its superiority over traditional microbiological or binding assays.[1][2][3] The use of stable isotope-labeled internal standards is a key component of robust LC-MS/MS methods, as it effectively corrects for matrix effects and variations in analyte recovery during sample preparation.[1][4]

This document provides detailed application notes and protocols for the chromatographic separation and quantification of folate vitamers in biological matrices using labeled internal standards.

Principles of the Method

The methodology involves the extraction of folate vitamers from a biological matrix, followed by chromatographic separation and detection by tandem mass spectrometry. An isotopically labeled internal standard for each analyte is added at the beginning of the sample preparation process to ensure accurate quantification. The key steps are:

• Sample Preparation: Extraction of folate vitamers from the sample matrix (e.g., serum, plasma, whole blood, food) and removal of interfering substances.[5][6][7] This often involves protein precipitation, solid-phase extraction (SPE), and enzymatic deconjugation for polyglutamated folates.[6][7][8] Antioxidants like ascorbic acid are crucial to prevent the degradation of labile folate vitamers.[1][9]

• Chromatographic Separation: Separation of individual folate vitamers using high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC), typically with a C8 or C18 reversed-phase column.[1][5]

• Mass Spectrometric Detection: Detection and quantification using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high specificity and sensitivity.[1]

Experimental Protocols

Sample Preparation from Human Serum

This protocol is optimized for the extraction of folate vitamers from human serum.

Materials:

• Human serum samples

• Internal Standard (IS) working solution (e.g., ¹³C₅-labeled folic acid, ¹³C₅-5-methyltetrahydrofolate, etc. in an appropriate buffer)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Ammonium formate buffer (e.g., 10 g/L Ammonium Formate and 1 g/L Ascorbic Acid in water, pH 3.2)[7]

• Solid-Phase Extraction (SPE) cartridges (e.g., Phenyl, 50-100 mg)[5][10]

• SPE wash buffer (e.g., 0.5 g/L Ammonium Formate and 0.05 g/L Ascorbic Acid, pH 3.4)[7]

• Elution solvent (e.g., 40% Methanol, 49% water, with acetic acid and ascorbic acid)[10][11]

• Reconstitution Solution (e.g., 9:1 water and methanol)[7]

Protocol:

• Thaw serum samples on ice.

• To 150-300 µL of serum in a microcentrifuge tube, add a known amount of the internal standard working solution.[10][11]

• Add ammonium formate buffer and vortex briefly.[7][10]

• Centrifuge to pellet proteins if necessary.[1]

• Condition the SPE cartridge with acetonitrile, followed by methanol, and then ammonium formate buffer.[7][10]

• Load the supernatant from the sample onto the conditioned SPE cartridge.[7]

• Wash the cartridge with SPE wash buffer.[7]

• Elute the folates with the elution solvent.[7][10]

• Evaporate the eluate to dryness under a stream of nitrogen.[7]

• Reconstitute the dried extract in the reconstitution solution.[1][7]

• Transfer the reconstituted sample to an LC-MS vial for analysis.[1]

Chromatographic and Mass Spectrometric Conditions

LC-MS/MS System:

• System: UPLC/UHPLC system[1]

• Column: C8 or C18 analytical column (e.g., Accucore C18, 100 x 2.1 mm, 2.6 µm)[1][5]

• Column Temperature: 30°C[1][7]

• Autosampler Temperature: 4°C[1][7]

• Mobile Phase A: 0.1% Formic Acid or 0.5% Acetic Acid in Water[1][7]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or a mixture of Methanol and Acetonitrile[1][7]

• Flow Rate: 0.35 - 0.6 mL/min[1][7]

• Injection Volume: 5 - 10 µL[1][7]

• Ionization Mode: Positive Electrospray Ionization (ESI+)[5][12]

• Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

The following tables summarize the quantitative data for the analysis of key folate vitamers from various studies.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Folate Vitamers in Serum/Plasma.

Folate Vitamer	LOD (nmol/L)	LOQ (nmol/L)	Reference
5-Methyltetrahydrofolate (5-MTHF)	0.13 - 0.2	0.4	[3][5][8]
5-Formyltetrahydrofolate (5-FTHF)	0.05 - 0.4	-	[3][5]
Folic Acid (FA)	0.07 - 0.4	-	[3][5]
Tetrahydrofolate (THF)	0.2	-	[3]
5,10-Methenyltetrahydrofolate	0.3	-	[3]

Table 2: Linearity and Precision Data for Folate Vitamer Analysis in Serum.

Folate Vitamer	Linearity Range (nmol/L)	R²	Intra-batch Imprecision (CV%)	Inter-batch Imprecision (CV%)	Reference
5-Methyltetrahydrofolate (5-MTHF)	1 - 100	>0.99	< 7%	2.8%	[3][8]
5-Formyltetrahydrofolate (5-FTHF)	0.5 - 20	>0.99	< 10%	1.5%	[3][8]
Folic Acid (FA)	0.5 - 20	>0.99	< 10%	-	[3]
Other Minor Folates	0.5 - 20	>0.99	< 7%	-	[3]

Table 3: Limits of Detection for Folate Vitamers in Food (µ g/100g ).

Folate Vitamer	LOD (µ g/100g )	Reference
5-Methyltetrahydrofolate	0.5	[4][6]
5-Formyltetrahydrofolate	1.2	[4][6]
Tetrahydrofolate	1.5	[4][6]
10-Formylfolate	0.6	[4][6]
Folic Acid	2.6	[4][6]

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for folate vitamer analysis.

Folate One-Carbon Metabolism Pathway

Caption: Simplified overview of folate one-carbon metabolism.

Conclusion

The LC-MS/MS methods described, utilizing stable isotope-labeled internal standards, provide a robust, sensitive, and specific approach for the quantification of folate vitamers in various biological matrices. These protocols and data serve as a valuable resource for researchers and professionals in fields requiring accurate folate analysis. The inherent challenges of folate analysis, such as the lability and interconversion of vitamers, necessitate careful sample handling and the use of antioxidants throughout the analytical process.[2][9]

References

• 1. benchchem.com [benchchem.com]
• 2. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multiplex Measurement of Serum Folate Vitamers by UPLC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 4. Specific and sensitive quantification of folate vitamers in foods by stable isotope dilution assays using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of folate vitamers in human serum by stable-isotope-dilution tandem mass spectrometry and comparison with radioassay and microbiologic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portal.fis.tum.de [portal.fis.tum.de]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Quantitative determination of erythrocyte folate vitamer distribution by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 10. tsapps.nist.gov [tsapps.nist.gov]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. (PDF) Determination of Folate Vitamers in Human Serum by Stable-Isotope-Dilution Tandem Mass Spectrometry and Comparison with Radioassay and Microbiologic Assay (2004) | Christine M. Pfeiffer | 257 Citations [scispace.com]

Technical Notes & Optimization

Troubleshooting poor peak shape in 5-MTHF LC-MS analysis.

This technical support center provides troubleshooting guidance for common issues encountered during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 5-methyltetrahydrofolate (5-MTHF). The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the common causes of poor peak shape (tailing, fronting, or splitting) in 5-MTHF analysis?

Poor peak shape in LC-MS analysis of 5-MTHF can stem from a variety of factors, including issues with the mobile phase, column, sample preparation, or the LC-MS system itself. A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.

Below is a troubleshooting workflow to address poor peak shape:

Caption: Troubleshooting workflow for poor 5-MTHF peak shape.

Q2: My 5-MTHF peak is tailing. What are the likely causes and how can I fix it?

Peak tailing is a common issue where the back of the peak is elongated. This can be caused by several factors, often related to secondary interactions between 5-MTHF and the stationary phase.

Common Causes and Solutions for Peak Tailing:

• Secondary Silanol Interactions: Residual silanol groups on silica-based C18 columns can interact with the amine groups of 5-MTHF, causing tailing.[1][2]

  • Solution: Operate the mobile phase at a lower pH (around 2-3) to protonate the silanol groups and minimize these interactions.[3] Using a highly deactivated or "end-capped" column can also significantly reduce tailing.[1]

• Insufficient Buffer Concentration: A low buffer concentration may not effectively control the mobile phase pH, leading to inconsistent ionization of 5-MTHF and tailing.[4]

  • Solution: Increase the buffer concentration. A concentration of 10-50 mM is generally recommended.[3]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase can lead to poor peak shape.[5][6]

  • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.[7] Using a guard column can help extend the life of the analytical column.[5]

Caption: Addressing peak tailing in 5-MTHF analysis.

Q3: My 5-MTHF peak is fronting. What could be the issue?

Peak fronting, where the front of the peak is sloped, is less common than tailing but can still significantly impact quantification.

Common Causes and Solutions for Peak Fronting:

• Sample Overload: Injecting too much sample can saturate the column, leading to peak fronting.[8][9]

  • Solution: Reduce the injection volume or dilute the sample.[8]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the initial mobile phase, it can cause the analyte to travel through the column too quickly at the beginning, resulting in fronting.[5][10]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase or a weaker solvent.[8]

• Column Collapse: A physical collapse of the column bed can lead to distorted peak shapes, including fronting.[9]

  • Solution: This is an irreversible problem, and the column will need to be replaced. Ensure that the column is operated within the manufacturer's recommended pressure and pH limits.

Q4: I am observing split peaks for 5-MTHF. What is the cause?

Split peaks can be a sign of several problems, often related to a disruption in the sample path.

Common Causes and Solutions for Split Peaks:

• Partially Clogged Column Frit: Particulates from the sample or system can block the inlet frit of the column, causing the sample to be introduced unevenly onto the stationary phase.[11]

  • Solution: Reverse-flush the column (if the manufacturer allows). If this does not resolve the issue, the column may need to be replaced. Filtering all samples and mobile phases is a crucial preventative measure.[11]

• Injector Issues: Problems with the injector, such as a scratched rotor seal, can cause the sample to be introduced in two separate bands.[5]

  • Solution: Inspect and maintain the injector according to the manufacturer's guidelines.

• Injection of a Strong Solvent: Similar to peak fronting, injecting a sample in a much stronger solvent than the mobile phase can cause peak splitting.[10][11]

  • Solution: Match the sample solvent to the initial mobile phase conditions.

Experimental Protocols & Data

Optimized LC-MS Method for 5-MTHF Analysis

A validated HPLC-UV method for the quantification of 5-MTHF in dietary supplements provides a good starting point for developing an LC-MS method.[12][13]

Parameter	Recommended Condition
Column	C18
Mobile Phase	Ammonium acetate buffer with methanol (90:10)
Flow Rate	0.25 mL/min[14][15]
Column Temperature	30°C[14][15]
Autosampler Temp.	6°C[14][15]
Ionization Mode	Positive Electrospray Ionization (ESI)[14]

Table 1: Recommended starting parameters for 5-MTHF LC-MS analysis.

Sample Preparation Protocol for 5-MTHF Stability

5-MTHF is unstable and prone to oxidation.[16][17] The use of antioxidants in the sample preparation is critical for accurate quantification.

Protocol:

• Extraction Solution: Prepare an extraction solution containing an antioxidant. L-cysteine or ascorbic acid are commonly used.[14][15] For plasma samples, 2-mercaptoethanol has also been shown to improve stability.[16]

• Sample Extraction: Extract the sample with the prepared solution. For plasma, a protein precipitation step with a methanol solution containing the antioxidant is often employed.[16]

• Storage: Keep samples in a cooled autosampler (e.g., 6°C) and protected from light.[14][15][16] It is recommended to complete the analysis within 12 hours of sample preparation to avoid degradation.[14]

Stability of 5-MTHF with Different Antioxidants:

Antioxidant	Stability	Notes
Ascorbic Acid	Stable for up to 24 hours at 6°C in the dark.[15]	Can interfere with UV detection due to strong absorbance.[14][15]
L-cysteine	Stable for up to 24 hours at 6°C in the dark.[15]	A good alternative to ascorbic acid, especially when using UV detection.[14][15]
2-mercaptoethanol	Can improve stability in plasma samples.[16]	May accelerate degradation under certain conditions.[15]

Table 2: Comparison of antioxidants for 5-MTHF sample preparation.

Mass Spectrometry Parameters

Positive ion mode ESI is generally preferred for the detection of 5-MTHF as it provides a higher response with ammonium acetate as a mobile phase additive.[14] The protonated molecule [M+H]+ should be monitored. The formation of sodium and potassium adducts can occur and may require higher collision energies for fragmentation.[18]

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. uhplcs.com [uhplcs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. halocolumns.com [halocolumns.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. benchchem.com [benchchem.com]
• 8. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 9. acdlabs.com [acdlabs.com]
• 10. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 11. agilent.com [agilent.com]
• 12. umpir.ump.edu.my [umpir.ump.edu.my]
• 13. Development and validation of an optimized HPLC-UV analytical method for the quantification of 5-methyltetrahydrofolate (Active Folate) in dietary supplements: Application to commercial tablets and capsules - UMPSA-IR [umpir.ump.edu.my]
• 14. academic.oup.com [academic.oup.com]
• 15. academic.oup.com [academic.oup.com]
• 16. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Folate Analysis by LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing injection volume for the liquid chromatography-mass spectrometry (LC-MS) analysis of folates.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the LC-MS analysis of folates, with a focus on problems related to injection volume.

Q1: My folate peaks are showing significant fronting. What is the likely cause and how can I fix it?

A1: Peak fronting in LC-MS analysis is often an indication of column overload or a mismatch between the sample solvent and the mobile phase. When the injection volume is too large, it can lead to a distortion of the peak shape.[1][2]

Troubleshooting Steps:

• Reduce Injection Volume: This is the most direct way to address volume overload. Systematically decrease the injection volume and observe the impact on peak shape. A good starting point is to ensure your injection volume is between 1-5% of the total column volume.[1][2]

• Modify Sample Diluent: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase conditions. Injecting a sample in a strong solvent can cause the analytes to move through the column too quickly at the beginning, resulting in fronting.[1]

• Decrease Sample Concentration: If reducing the injection volume is not feasible due to sensitivity requirements, consider diluting your sample.

Data Presentation: Impact of Injection Volume and Sample Solvent on Peak Shape

Injection Volume (µL)	Sample Solvent	Mobile Phase (Initial)	Observed Peak Shape	USP Tailing Factor	Recommended Action
20	50:50 Acetonitrile:Water	90:10 Water:Acetonitrile	Severe Fronting	< 0.8	Reduce injection volume or change sample solvent.
10	50:50 Acetonitrile:Water	90:10 Water:Acetonitrile	Moderate Fronting	~ 0.9	Reduce injection volume or match sample solvent to mobile phase.
10	90:10 Water:Acetonitrile	90:10 Water:Acetonitrile	Symmetrical	1.0 - 1.1	Optimal
5	50:50 Acetonitrile:Water	90:10 Water:Acetonitrile	Symmetrical	1.0 - 1.2	Acceptable, but may have lower sensitivity.
2	90:10 Water:Acetonitrile	90:10 Water:Acetonitrile	Symmetrical	1.0 - 1.2	Acceptable, but with significantly lower sensitivity.

Q2: I'm observing carryover between injections, especially after running a high-concentration sample. How can I minimize this?

A2: Carryover, the appearance of an analyte peak in a blank injection following a sample injection, is a common issue in sensitive LC-MS analysis. It can be caused by the adsorption of analytes to various parts of the LC system, such as the injector needle, valve, or column.[3][4] Folates, being polar and potentially "sticky" compounds, can be prone to carryover.

Troubleshooting Steps:

• Optimize Needle Wash: Ensure your autosampler's needle wash procedure is effective. Use a strong solvent in the wash solution that can efficiently remove residual folates. A "magic mixture" of Water:Acetonitrile:Methanol:Isopropanol (25:25:25:25 v/v) can be effective.

• Reduce Injection Volume: A smaller injection volume reduces the total amount of analyte introduced into the system, thereby decreasing the potential for carryover.[3]

• Introduce Blank Injections: Run one or more blank injections (injecting only the mobile phase or a clean solvent) after high-concentration samples to wash out any residual analyte from the system.[3]

• Check for System Contamination: If carryover persists, it may indicate contamination of the LC system components. Worn injector seals or contaminated tubing can be sources of carryover.[4]

Data Presentation: Effect of Injection Volume on Carryover

Preceding Sample	Injection Volume (µL)	Blank Injection Peak Area	% Carryover	Recommended Action
High Concentration Standard	20	5,000	1.0%	High risk of carryover. Reduce injection volume and optimize needle wash.
High Concentration Standard	10	1,500	0.3%	Moderate risk. Implement blank injections between samples.
High Concentration Standard	5	< 500	< 0.1%	Low risk. Suitable for quantitative analysis.
Low Concentration Sample	10	Not Detected	0%	No significant carryover observed.

Q3: I need to increase the sensitivity of my folate analysis. Can I simply increase the injection volume?

A3: While increasing the injection volume can lead to a larger peak area and potentially higher sensitivity, it is not always a straightforward solution and can introduce other problems.[5] Ideally, peak area should increase linearly with injection volume, but this relationship can break down if the column becomes overloaded or if the injection solvent causes peak distortion.[5]

Considerations for Increasing Injection Volume:

• Column Dimensions: A larger injection volume is more tolerable on a column with a larger internal diameter and length. A general guideline is to keep the injection volume below 1-2% of the total column volume for isocratic methods.[6]

• Sample Solvent: As mentioned in Q1, the sample solvent must be compatible with the initial mobile phase. If you need to increase the injection volume, it is even more critical that the sample is dissolved in a weak solvent.

• Peak Broadening: Larger injection volumes can lead to wider peaks, which can decrease resolution and, in some cases, reduce the signal-to-noise ratio, counteracting the intended increase in sensitivity.[5]

Data Presentation: Injection Volume vs. Sensitivity and Resolution

Injection Volume (µL)	Relative Peak Area	Peak Width (at half-height)	Resolution (between two closely eluting folates)	Recommendation
2	1.0	0.10 min	2.5	Good resolution, but may lack sensitivity for low-level analytes.
5	2.5	0.12 min	2.2	Good balance of sensitivity and resolution.
10	4.8	0.18 min	1.8	Increased sensitivity, but with a noticeable loss in resolution.
20	7.5	0.30 min	1.2	Significant peak broadening and poor resolution. Not recommended.

Experimental Protocols

Detailed Methodology for Serum Folate Analysis by LC-MS/MS [7]

This protocol describes a robust method for the extraction and quantification of various folate species from human serum.

1. Sample Preparation (Solid Phase Extraction - SPE)

• To 200 µL of serum, calibrator, or control in a 1.5 mL microcentrifuge tube, add 20 µL of a 1000 ng/mL folate internal standard mixture. Vortex briefly.

• Add 400 µL of SPE sample buffer (10 g/L Ammonium Formate and 1 g/L Ascorbic Acid in water, pH 3.2).

• Add 200 µL of water and vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Condition a 10 mg/2mL 96-well SPE plate by sequentially passing 2 mL of acetonitrile, 2 mL of methanol, and 2 mL of SPE sample buffer through the wells.

• Load the supernatant from step 4 onto the SPE plate and allow it to pass through under gravity.

• Wash the SPE plate with 3 mL of SPE wash buffer (0.5 g/L Ammonium Formate and 0.05 g/L Ascorbic Acid, pH 3.4).

• Elute the folates with a solution of 400 mL/L Acetonitrile: 100 mL/L Methanol: 10 mL/L Acetic Acid: 1 g/L Ascorbic Acid under positive pressure.

• Dry the eluate under a stream of nitrogen at room temperature.

• Reconstitute the dried extract in 200 µL of 9:1 water:methanol.

• Transfer the reconstituted sample to an MS vial for analysis.

2. LC-MS/MS Conditions

• LC System: Vanquish Horizon HPLC binary pump

• Column: Accucore C18, 100 x 2.1 mm, 2.6 µm

• Column Temperature: 30 °C

• Autosampler Temperature: 4 °C

• Injection Volume: 10 µL

• Mobile Phase A: 0.5% Acetic Acid in Water

• Mobile Phase B: 80:20 Methanol:Acetonitrile

• Flow Rate: 0.35 mL/min

• Gradient:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 4.0 min: 10% to 50% B

  • 4.0 - 4.1 min: 50% to 95% B

  • 4.1 - 4.5 min: 95% B

  • 4.5 - 4.6 min: 95% to 10% B

  • 4.6 - 6.0 min: 10% B

• Mass Spectrometer: TSQ Quantiva tandem mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI)

Visualizations

Caption: Troubleshooting logic for common injection volume-related issues.

Caption: Sample preparation workflow for serum folate analysis.

References

• 1. Development and Validation of a Rapid High-Performance Liquid Chromatography–Tandem Mass Spectrometric Method for Determination of Folic Acid in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Cellular Folate Species by LC-MS after Stabilization by Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Folic Acid Analyzed by LCMS - AppNote [mtc-usa.com]
• 5. waters.com [waters.com]
• 6. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tools.thermofisher.com [tools.thermofisher.com]

Addressing retention time shifts in folate chromatography.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address retention time (RT) shifts in folate chromatography. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide: Retention Time Shifts

Unstable retention times can significantly impact the accuracy and reproducibility of folate analysis. This guide provides a systematic approach to identifying and resolving common issues.

Q1: My retention times are consistently shifting in one direction (either consistently increasing or decreasing). What should I investigate?

A gradual, consistent drift in retention time often points to a systematic change in the chromatographic system or mobile phase.

Possible Causes and Solutions:

• Mobile Phase Composition Change: The most common cause is the evaporation of the more volatile organic solvent from the mobile phase mixture, which increases the retention times in reversed-phase chromatography.[1]

  • Solution: Prepare fresh mobile phase daily. Keep mobile phase bottles capped and consider using a solvent inlet filter with a check valve. For gradient elution, ensure the pump's proportioning valves are functioning correctly.[1]

• Column Equilibration: Insufficient column equilibration, especially with a new column or after a prolonged shutdown, can cause retention time drift.

  • Solution: Ensure the column is equilibrated with the initial mobile phase for a sufficient time (typically 10-20 column volumes) until a stable baseline is achieved.[2]

• Column Temperature Fluctuations: If the column temperature is not adequately controlled, changes in the ambient laboratory temperature can cause retention times to drift. A 1°C change can alter retention time by approximately 2%.[3]

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.[4]

• Column Contamination: Accumulation of strongly retained sample components on the column can alter its chemistry and lead to a gradual shift in retention times.

  • Solution: Implement a robust sample preparation procedure to remove matrix components. Use a guard column to protect the analytical column.[5] Regularly flush the column with a strong solvent.[6]

Q2: My retention times are fluctuating randomly from one injection to the next. What are the likely causes?

Random and unpredictable retention time shifts are often due to hardware issues that affect the flow rate and mobile phase delivery.

Possible Causes and Solutions:

• Pump Issues: Air bubbles in the pump head, worn pump seals, or malfunctioning check valves can lead to an inconsistent and fluctuating flow rate.[7]

  • Solution: Degas the mobile phase thoroughly.[8] Prime the pump to remove any air bubbles. If the problem persists, inspect and replace pump seals and check valves as part of routine maintenance.

• System Leaks: A leak anywhere in the HPLC system (fittings, pump, injector) will cause a drop in pressure and result in longer and more variable retention times.

  • Solution: Systematically inspect the entire flow path for any signs of leaks. Check all fittings to ensure they are secure.

• Injector Problems: A faulty injector rotor seal or a partially blocked needle can lead to inconsistent injection volumes and pressure fluctuations, affecting retention time reproducibility.

  • Solution: Regularly clean the injector and replace the rotor seal and needle as needed.

Q3: Only the retention times of some folate vitamers are shifting, while others remain stable. What does this indicate?

Selective peak shifting suggests a change in the specific chemical interactions between certain analytes and the stationary or mobile phase.

Possible Causes and Solutions:

• Mobile Phase pH: Folates are ionizable compounds, and their retention is highly sensitive to the pH of the mobile phase.[9][10][11] A small change in pH can significantly alter the retention of some folates more than others, depending on their pKa values.

  • Solution: Ensure the mobile phase pH is accurately prepared and well-buffered. Calibrate the pH meter regularly. It is recommended to operate at a pH at least 1.5 units away from the pKa of the folate analytes for robust retention.[11]

• Sample Matrix Effects: The sample matrix can interact with the column and affect the retention of specific analytes.[12][13]

  • Solution: Optimize the sample preparation method to effectively remove interfering matrix components. Techniques like solid-phase extraction (SPE) can be beneficial.[14]

• Analyte Degradation: Folates, particularly the reduced forms like tetrahydrofolate, are susceptible to degradation due to oxidation, light, and heat.[15] Degradation products will have different retention times.

  • Solution: Protect samples from light and heat. Use antioxidants like ascorbic acid in the sample solvent and mobile phase.[8][16] Analyze samples as quickly as possible after preparation.

Data Presentation: Impact of Chromatographic Parameters on Folate Retention

The following tables summarize the expected quantitative impact of changes in key chromatographic parameters on the retention times of common folates. This data is illustrative and based on typical reversed-phase chromatography behavior.

Table 1: Illustrative Effect of Mobile Phase pH on Folate Retention Time

Folate Vitamer	pKa	Retention Time (min) at pH 3.0	Retention Time (min) at pH 3.5	% Change in RT
Folic Acid	~4.7	12.5	11.2	-10.4%
5-Methyltetrahydrofolate (5-MTHF)	~4.8	15.2	13.8	-9.2%
Tetrahydrofolate (THF)	~4.9	10.8	9.5	-12.0%

Note: In reversed-phase chromatography, as the mobile phase pH approaches the pKa of an acidic analyte, the compound becomes more ionized and therefore more polar, leading to a decrease in retention time.[11]

Table 2: Illustrative Effect of Column Temperature on Folate Retention Time

Folate Vitamer	Retention Time (min) at 30°C	Retention Time (min) at 35°C	% Change in RT per 1°C
Folic Acid	12.5	11.3	-1.92%
5-Methyltetrahydrofolate (5-MTHF)	15.2	13.7	-1.97%
5-Formyltetrahydrofolate (5-FTHF)	11.8	10.7	-1.86%

Note: Increasing the column temperature generally decreases the mobile phase viscosity and increases analyte diffusivity, resulting in shorter retention times. A general rule of thumb is a ~2% decrease in retention for every 1°C increase in temperature.[3][4]

Experimental Protocols

Protocol 1: Tri-Enzyme Extraction of Folates from Vegetables

This protocol is a comprehensive method for extracting various folate forms from complex food matrices.[2][8][17]

Materials:

• Homogenizer

• Phosphate buffer (0.1 M, pH 6.1) containing 1% (w/v) ascorbic acid and 0.2% (v/v) 2-mercaptoethanol

• α-amylase solution

• Protease solution

• Hog kidney conjugase solution

• Water bath

• Centrifuge

• Solid-Phase Extraction (SPE) cartridges

Procedure:

• Homogenize 5 g of the vegetable sample with 20 mL of extraction buffer.

• Heat the homogenate at 100°C for 15 minutes to inactivate endogenous enzymes.[18]

• Cool the extract on ice and adjust the pH to the optimal level for the enzymes.

• Add α-amylase and protease, and incubate in a shaking water bath at 37°C for 2-4 hours.

• Add conjugase and continue incubation for another 2-4 hours to deconjugate polyglutamates to monoglutamates.

• Stop the enzymatic reaction by heating at 100°C for 5 minutes.

• Cool the mixture and centrifuge at 10,000 x g for 20 minutes.

• Collect the supernatant and pass it through an SPE cartridge for cleanup and concentration.

• Elute the folates from the SPE cartridge and the eluate is ready for HPLC analysis.

Protocol 2: Folate Extraction from Serum/Plasma

This protocol describes the extraction of folates from serum or plasma samples for clinical research.

Materials:

• Extraction solution (e.g., methanol or acetonitrile) containing an antioxidant like ascorbic acid (0.5-1% w/v).

• Vortex mixer

• Centrifuge

Procedure:

• To 200 µL of serum or plasma, add 400 µL of ice-cold extraction solution.

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Incubate the samples on ice for 10 minutes.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube for analysis.

Frequently Asked Questions (FAQs)

• Q: How often should I prepare a new mobile phase?

  • A: It is best practice to prepare fresh mobile phase daily to avoid issues with solvent evaporation and potential microbial growth, which can both lead to retention time shifts.

• Q: What is the role of ascorbic acid in folate analysis?

  • A: Ascorbic acid is a crucial antioxidant that protects labile reduced folates, such as tetrahydrofolate and 5-methyltetrahydrofolate, from oxidative degradation during sample preparation and analysis.[8][16]

• Q: Can I use a guard column for folate analysis?

  • A: Yes, using a guard column is highly recommended. It helps protect your analytical column from contamination by strongly retained matrix components, thereby extending column lifetime and improving the reproducibility of your retention times.[5]

• Q: What should I do if I observe unexpected peaks in my chromatogram?

  • A: Unexpected peaks can arise from sample contamination, mobile phase impurities, or analyte degradation.[5][19] First, inject a blank (mobile phase) to see if the peak is from the system. If so, prepare a fresh mobile phase. If the peak is only in the sample, review your sample preparation procedure for potential sources of contamination. Also, consider the possibility of folate degradation.

• Q: How should I store my column when not in use?

  • A: For short-term storage (overnight), you can leave the column in the mobile phase at a low flow rate. For long-term storage, flush the column with a buffer-free mobile phase to remove salts, and then store it in a high percentage of organic solvent, such as 100% acetonitrile, with the end fittings tightly capped.[20][21]

Visualizations

Caption: Troubleshooting workflow for retention time shifts.

Caption: Cause-and-effect diagram for retention time shifts.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 3. chromtech.com [chromtech.com]
• 4. halocolumns.com [halocolumns.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 8. agilent.com [agilent.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of ascorbic acid in protecting labile folic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. High-Performance Liquid Chromatography Method for the Determination of Folic Acid in Fortified Food Products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Testing of different extraction procedures for folate HPLC determination in fresh fruits and vegetables: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 18. agilent.com [agilent.com]
• 19. HPLC Tips & Tricks: Proper Storage of HPLC/UHPLC Columns [sigmaaldrich.com]
• 20. hamiltoncompany.com [hamiltoncompany.com]
• 21. How to store and maintain HPLC columns | Analytics-Shop [analytics-shop.com]

Common sources of contamination in LC-MS/MS folate assays.

Welcome to the technical support center for LC-MS/MS folate assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to their experiments.

Frequently Asked Questions (FAQs)

Sample Preparation & Stability

Q1: My folate standards and samples seem to degrade quickly. How can I improve their stability?

A1: Folates are notoriously unstable and susceptible to degradation from light, temperature, oxygen, and pH variations.[1] To ensure the integrity of your samples and standards, implement the following practices:

• Use Antioxidants: Incorporate antioxidants such as ascorbic acid (e.g., 1 g/L) or 2-mercaptoethanol into your sample preparation solutions to prevent oxidative degradation.[1][2][3]

• Protect from Light: Always use amber vials or wrap vials in aluminum foil to protect light-sensitive folates at all stages of your experiment.[2]

• Control Temperature: Prepare standards and samples on ice and store them at -80°C for long-term stability. For short-term storage in an autosampler, maintain a temperature of 4°C.[3][4]

• Maintain Appropriate pH: Folate stability is pH-dependent. For example, 5,10-methenyl-THF is favored at a low pH (<4.5) but is unstable at higher pH.[3][5] Ensure your buffers are appropriate for the specific folate vitamers you are analyzing.

Q2: What is the best way to prepare plasma or serum samples for folate analysis to minimize matrix effects?

A2: Effective sample preparation is crucial for removing interfering matrix components like proteins and phospholipids, which can cause ion suppression.[6][7][8] Common and effective techniques include:

• Protein Precipitation (PPT): This is a simple and rapid method. Acetonitrile is commonly used to precipitate proteins.[9][10] One protocol involves adding acetonitrile to the plasma sample, vortexing, and centrifuging to pellet the precipitated proteins.[10]

• Solid-Phase Extraction (SPE): SPE provides a more thorough cleanup than PPT and can significantly reduce matrix effects.[6][7] Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange mechanisms, is particularly effective at producing clean extracts.[7]

• Liquid-Liquid Extraction (LLE): LLE can also yield very clean extracts, though recovery of polar analytes can sometimes be low.[7]

System Contamination & Carryover

Q3: I am observing persistent background noise and "ghost peaks" in my blank injections. What are the likely sources?

A3: High background noise and ghost peaks are common indicators of system contamination.[11][12] Potential sources include:

• Solvents and Mobile Phase: Impurities in your solvents (even LC-MS grade), water purification system, or mobile phase additives (e.g., formic acid, ammonium acetate) are frequent culprits.[11][12][13] Microbial growth in aqueous mobile phases can also cause contamination.[11][14]

• Plasticizers: Phthalates and other plasticizers can leach from plastic labware such as pipette tips, solvent bottles, and tubing.[13][15][16]

• Autosampler and Injector: Carryover from previous injections is a common cause of ghost peaks. This can be due to a dirty needle, a faulty injector valve rotor seal, or an inappropriate needle wash solvent.[17][18]

• Column Contamination: Contaminants from previous samples can accumulate on the analytical column and elute in subsequent runs, especially during gradient elution.[11][12]

Q4: How can I identify the source of contamination in my LC-MS system?

A4: A systematic approach is key to pinpointing the source of contamination. Follow these steps:

• Run a Blank Gradient without Injection: If ghost peaks are still present, the contamination is likely from your mobile phase, solvents, or the LC system tubing/pump.[12][17]

• Bypass Components: Systematically bypass components of the LC system (e.g., autosampler, column) to isolate the contaminated part.[17] If removing the autosampler from the flow path eliminates the ghost peaks, it is the source of the carryover.[17]

• Check Solvents: Infuse your mobile phase components directly into the mass spectrometer to check for contamination.[16]

• Inject Solvent Blank: If peaks appear after injecting a clean solvent, the contamination may be coming from the sample vial, cap, or the syringe used for preparation.[16]

Data Interpretation & Troubleshooting

Q5: My folate measurements are artificially high and inconsistent, especially in whole blood samples. What could be causing this?

A5: This is a classic symptom of hemolysis, the rupture of red blood cells (RBCs). Since RBCs have much higher folate concentrations than plasma, even a small degree of hemolysis can release significant amounts of folates and lead to an overestimation of plasma folate levels. It is a major source of pre-analytical variability.

Q6: What is ion suppression and how do I know if it's affecting my folate assay?

A6: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the analyte in the MS source, leading to a decreased signal and reduced sensitivity.[6][19][20][21] You can diagnose ion suppression using a post-column infusion experiment .[19][20][22] This involves infusing a constant flow of your folate standard into the MS while injecting a blank matrix extract. A dip in the signal at certain retention times indicates the presence of ion-suppressing components eluting from the column.[19][20]

Troubleshooting Guides

Issue 1: High Background Noise

Possible Cause	Troubleshooting Steps
Contaminated Solvents/Reagents	1. Use only high-purity, LC-MS grade solvents, water, and additives.[11][14] 2. Prepare fresh mobile phases daily, especially aqueous phases, to prevent microbial growth.[14] 3. Test individual mobile phase components by direct infusion into the MS.[16]
Dirty Ion Source	1. Perform regular cleaning of the ion source components (e.g., ESI probe, capillary, cone) according to the manufacturer's protocol.[1][23] 2. A dirty ion source can lead to a significant drop in signal intensity and an increase in background.[1][23]
Contaminated LC System	1. Flush the entire LC system, including pumps and tubing, with a strong solvent wash sequence (e.g., isopropanol, acetonitrile, water).[11] 2. Ensure all glassware for mobile phase preparation is scrupulously clean and not washed with detergents, which can be a source of contamination.[13][14]

Issue 2: Ghost Peaks / Carryover

Possible Cause	Troubleshooting Steps
Injector Carryover	1. Optimize the needle wash procedure. Use a wash solvent that is strong enough to dissolve the analytes completely. Consider using multiple wash solvents.[18] 2. Inspect and clean or replace the injector rotor seal and needle seat if carryover persists.[18] 3. Inject multiple blank samples after a high-concentration sample to wash out any residual analyte.[18]
Column Contamination	1. Wash the column with a strong solvent (e.g., 100% acetonitrile or isopropanol) that is compatible with the stationary phase.[17] 2. If the column is heavily contaminated, consider back-flushing it (if permitted by the manufacturer).[17] 3. Always use a guard column to protect the analytical column from strongly retained contaminants.[11]
Plasticizer Contamination	1. Avoid using plastic containers for storing solvents, especially aqueous solutions. Use borosilicate glass.[14] 2. When using plastic pipette tips, especially with acids or organic solvents, flush the tip by aspirating and dispensing the solvent three times before adding it to your sample.[15]

Issue 3: Poor Peak Shape (Tailing, Splitting, Broadening)

Possible Cause	Troubleshooting Steps
Column Degradation	1. Check for a void at the head of the column. 2. Ensure the mobile phase pH is within the stable range for the column's stationary phase. 3. Replace the column if performance does not improve after cleaning.
Incompatible Sample Solvent	1. Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase to ensure proper peak focusing at the column head. 2. Dilute the sample in the starting mobile phase conditions if possible.
System Dead Volume	1. Check all fittings and tubing for leaks or improper connections. 2. Use tubing with the smallest possible internal diameter and keep lengths to a minimum.

Quantitative Data Summary

Table 1: Recovery of Folate Species with Different Sample Preparation Methods

Folate Species	Sample Preparation Method	Matrix	Average Recovery (%)	Reference
5-methylTHF	Protein Precipitation (Acetonitrile)	Plasma	>97%	[9]
Tetrahydrofolate	Protein Precipitation (Acetonitrile)	Plasma	>97%	[9]
Folic Acid	Protein Precipitation (Acetonitrile)	Plasma	>97%	[9]
5-formylTHF	Protein Precipitation (Acetonitrile)	Plasma	>97%	[9]
5-methylTHF	SPE & Evaporation	Plasma	97-107%	[24]
Non-methyl Folates	SPE & Evaporation	Plasma	97-107%	[24]

Table 2: Representative Limits of Quantification (LOQ) for Folate Species in Plasma

Analyte	LC-MS/MS Method	LOQ	Reference
Folic Acid	HILIC-MS/MS	80 pmol/L	[9]
Tetrahydrofolate	HILIC-MS/MS	1250 pmol/L	[9]
5-methylTHF	HILIC-MS/MS	400 pmol/L	[9]
5-formylTHF	HILIC-MS/MS	360 pmol/L	[9]
5-methylTHF	C18-MS/MS	0.4 nmol/L	[24]
Non-methyl Folates	C18-MS/MS	0.4 nmol/L	[24]

Experimental Protocols

Protocol 1: General Ion Source Cleaning (ESI)

Disclaimer: Always consult your specific instrument's user manual before performing maintenance.

• Safety First: Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Vent the System: Follow the manufacturer's procedure to bring the instrument to standby and vent the mass spectrometer.

• Cool Down: Allow the ion source to cool to room temperature before handling.[25]

• Disassembly: Carefully remove the ion source housing and disassemble the probe, capillary, and cone/nozzle components. Keep track of all parts.

• Cleaning:

  • Sonciate the metal parts (cone, capillary) in a sequence of high-purity solvents. A common sequence is:

    • LC-MS grade water (15 minutes)

    • Methanol or Isopropanol (15 minutes)

    • Acetonitrile (15 minutes)

  • For stubborn contamination, a weak acid solution (e.g., dilute formic or acetic acid) can be used, followed by thorough rinsing with water and organic solvent.[23]

  • Wipe down insulating surfaces and the inside of the source housing with a lint-free cloth dampened with 50:50 methanol:water.

• Drying and Reassembly: Ensure all parts are completely dry before reassembling. A gentle stream of nitrogen can be used.

• Pump Down: Reinstall the ion source, close the system, and follow the manufacturer's procedure to pump down the vacuum system. Allow the system to stabilize (often overnight) before use.[25]

Protocol 2: Sample Preparation for Plasma Folates using Protein Precipitation

• Thaw Sample: Thaw frozen plasma samples on ice.

• Aliquot: Transfer 200 µL of plasma into a clean microcentrifuge tube.

• Add Antioxidant/Internal Standard: Add your internal standard and an antioxidant solution (e.g., ascorbic acid) to the sample and vortex briefly.[2]

• Precipitate Proteins: Add 600 µL of ice-cold acetonitrile to the sample.

• Vortex: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge: Centrifuge the tubes at high speed (e.g., >14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to a clean tube or a well in a 96-well plate, being careful not to disturb the protein pellet.

• Evaporate and Reconstitute (Optional): The supernatant can be dried down under a gentle stream of nitrogen and reconstituted in the initial mobile phase to concentrate the sample and ensure solvent compatibility.

• Analyze: Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for identifying contamination sources.

Caption: Common sources of contamination in LC-MS/MS folate assays.

Caption: Logical workflow of how hemolysis impacts folate assay results.

References

• 1. benchchem.com [benchchem.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimisation and validation of a liquid chromatography-tandem mass spectrometry method for folates in rice [agris.fao.org]
• 5. Quantification of Cellular Folate Species by LC-MS after Stabilization by Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Determination of folates in human plasma using hydrophilic interaction chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and Validation of a Rapid High-Performance Liquid Chromatography–Tandem Mass Spectrometric Method for Determination of Folic Acid in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. zefsci.com [zefsci.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. scribd.com [scribd.com]
• 14. help.waters.com [help.waters.com]
• 15. support.waters.com [support.waters.com]
• 16. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 17. hplc.eu [hplc.eu]
• 18. Ghost Peaks Technical Tip: (BOO!) How to Spot Them & Scare Them Away [phenomenex.com]
• 19. benchchem.com [benchchem.com]
• 20. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. researchgate.net [researchgate.net]
• 24. Quantitative determination of erythrocyte folate vitamer distribution by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. chromforum.org [chromforum.org]

Preventing degradation of 5-MTHF during sample storage and preparation.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and preparation of samples containing 5-methyltetrahydrofolate (5-MTHF) to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause 5-MTHF degradation in samples?

A1: The primary factors leading to the degradation of 5-MTHF are oxidation, exposure to light, high temperatures, and suboptimal pH levels.[1][2][3] Oxygen is considered the main factor in its degradation.[1][3] 5-MTHF is highly susceptible to oxidative processes, which can be accelerated by heat and light.[1][2]

Q2: What is the main degradation product of 5-MTHF that I should be aware of?

A2: The primary oxidation product of 5-MTHF is 4a-hydroxy-5-methyltetrahydrofolate, which can be further converted to pyrazino-s-triazine derivative of 4a-hydroxy-5-methyltetrahydrofolate (MeFox). Monitoring MeFox levels can be an indicator of 5-MTHF degradation in your samples.

Q3: How can I minimize 5-MTHF degradation during sample collection and initial processing?

A3: To minimize degradation, it is crucial to process samples promptly after collection. Whole blood samples should be protected from light and processed to serum or plasma as quickly as possible. If immediate processing is not possible, samples should be kept at low temperatures (e.g., on ice). Using collection tubes containing antioxidants can also be beneficial.

Q4: Are there any chemical stabilizers I can add to my samples to protect 5-MTHF?

A4: Yes, antioxidants are highly effective in preserving 5-MTHF. Ascorbic acid (Vitamin C) and Vitamin E are commonly used to protect 5-MTHF from oxidative degradation.[1][4][5] The addition of sodium ascorbate has been shown to improve the stability of 5-MTHF, and can even help in returning thermally oxidized 5-MTHF back to its original form.[4][5]

Q5: What are the optimal long-term storage conditions for samples containing 5-MTHF?

A5: For long-term storage, samples should be kept at ultra-low temperatures, ideally at -70°C or lower, in light-protected containers.[6] Storage at -20°C is considered suboptimal and can lead to significant degradation over time.[6] It is also advisable to minimize the headspace in storage vials to reduce oxygen exposure.

Troubleshooting Guides

Problem: I am observing lower than expected 5-MTHF concentrations in my stored plasma samples.

Possible Cause	Troubleshooting Step
Oxidative Degradation	Ensure samples were processed and stored with an antioxidant like ascorbic acid. Review your sample collection and handling protocol to minimize exposure to air.
Inappropriate Storage Temperature	Verify that your freezer maintains a consistent temperature of -70°C or below. Significant losses of 5-MTHF have been observed in serum stored at -20°C for as little as one month.[6]
Light Exposure	Use amber or other light-blocking collection and storage tubes. Ensure that all sample preparation steps are performed under low-light conditions.[1]
Multiple Freeze-Thaw Cycles	Aliquot samples into smaller volumes before freezing to avoid repeated thawing and freezing of the entire sample. While a limited number of freeze-thaw cycles (up to three) may show minimal loss, it is best practice to avoid them.[6]
Delayed Processing	Storing whole blood at elevated temperatures (e.g., 32°C) for even one day before processing can lead to a significant decrease in serum 5-MTHF.[6] Process samples as soon as possible after collection.

Problem: My 5-MTHF results are inconsistent across different batches of samples.

Possible Cause	Troubleshooting Step
Variability in Sample Handling	Standardize your sample collection, processing, and storage protocols across all batches. Ensure all personnel are following the exact same procedures.
Inconsistent Use of Stabilizers	Confirm that the same concentration of antioxidant is added to every sample. The protective effect of ascorbic acid is dose-dependent.[5]
pH Variation	While 5-MTHF is more stable at a neutral pH, significant variations in sample pH could affect stability. Ensure buffering capacity is maintained if samples are being diluted or reconstituted.[4][5]

Quantitative Data Summary

Table 1: Stability of 5-MTHF in Serum Under Various Conditions

Condition	Duration	5-MTHF Change	MeFox Change	Reference
Whole blood stored at 32°C	1-3 days	↓ 36-62%	↑ 346-415%	[6]
Serum stored at 11°C	7-14 days	↓ 8.4-29%	↑ 88-320%	[6]
Serum stored at 37°C	24 hours	↓ ~30%	Significant Increase	[6]
Serum stored at room temp.	24 hours	Good stability	Significant Increase	[6]
Serum stored at -20°C	12 months	↓ ~21%	Doubling to tripling	[6]
Repeated freeze-thaw (≤3 cycles)	-	<5% loss	Moderate Increase	[6]

Table 2: Protective Effect of Antioxidants on 5-MTHF Retention During Thermal Pasteurization (65°C, 3.5 min) in Egg Yolk Liquid

Antioxidant	Concentration (w/v)	5-MTHF Retention Rate	Reference
None (Control)	-	74.96% ± 1.28%	[1]
Vitamin C	0.2%	Almost stable	[1]
Vitamin E	0.2%	94.16% ± 0.42%	[1]

Experimental Protocols

Protocol 1: Blood Sample Collection and Processing for 5-MTHF Analysis

• Collection: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA) and an antioxidant such as ascorbic acid (final concentration 0.5-1.0 mg/mL). Use amber-colored tubes to protect from light.

• Immediate Handling: Gently invert the tubes to mix the contents. Place the tubes immediately on ice or in a refrigerated container.

• Centrifugation: Within one hour of collection, centrifuge the blood at 1,500-2,000 x g for 15 minutes at 4°C to separate the plasma.

• Aliquoting: Carefully transfer the plasma to pre-labeled, light-protected cryovials. It is recommended to create multiple smaller aliquots to avoid freeze-thaw cycles.

• Storage: Immediately store the plasma aliquots at -70°C or below until analysis.

Protocol 2: Preparation of Samples for HPLC Analysis

• Thawing: Thaw frozen plasma or serum samples on ice in the dark.

• Protein Precipitation: To a 100 µL aliquot of the sample, add 200 µL of ice-cold methanol or another suitable protein precipitating agent.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean, amber HPLC vial for analysis.

• Analysis: Inject the sample into the HPLC system for quantification of 5-MTHF.

Visualizations

Caption: Oxidative degradation pathway of 5-MTHF.

Caption: Recommended workflow for 5-MTHF sample handling.

References

• 1. Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermal oxidation studies on reduced folate, L-5-methyltetrahydrofolic acid (L-5-MTHF) and strategies for stabilization using food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The loss of 5-methyltetrahydrofolate in human serum under suboptimal preanalytical conditions can only partially be recovered by an oxidation product - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with co-elution of isobaric compounds in folate analysis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the co-elution of isobaric compounds during folate analysis.

Frequently Asked Questions (FAQs)

Q1: What are isobaric compounds and why are they a problem in folate analysis?

A1: Isobaric compounds are molecules that have the same nominal mass but different chemical structures. In mass spectrometry-based folate analysis, this poses a significant challenge as they can be indistinguishable by the mass spectrometer if they also co-elute from the liquid chromatography (LC) column. This co-elution can lead to inaccurate quantification and misidentification of folate vitamers.[1][2][3] A common example is the co-elution of the biologically active 5-formyltetrahydrofolate (5-formylTHF) with MeFox, an inactive degradation product of 5-methyltetrahydrofolate (5-methylTHF).[1][2][3]

Q2: Which folate compounds are commonly subject to isobaric co-elution?

A2: The most frequently reported isobaric co-elution in folate analysis is between 5-formyltetrahydrofolate (5-formylTHF) and the pyrazino-s-triazine derivative of 4α-hydroxy-5-methylTHF (MeFox).[1][2][3] Both compounds have the same mass-to-charge ratio (m/z) and can exhibit similar chromatographic behavior, making their separation and individual quantification challenging.[1][2]

Q3: What is a Stable Isotope Dilution Assay (SIDA) and why is it recommended for folate analysis?

A3: A Stable Isotope Dilution Assay (SIDA) is a quantitative method that utilizes stable isotope-labeled internal standards.[4][5] These standards are chemically identical to the analytes of interest but have a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ²H).[4] SIDA is highly recommended for folate analysis because it can correct for sample loss during preparation and for matrix effects in the mass spectrometer, leading to highly accurate and precise quantification of individual folate vitamers.[4][5][6]

Q4: How can I prevent the degradation of folates during sample preparation?

A4: Folates are highly susceptible to degradation from heat, light, oxygen, and extreme pH.[7][8] To minimize degradation, it is crucial to:

• Use Antioxidants: Incorporate antioxidants such as ascorbic acid or dithiothreitol (DTT) in all buffers and solutions used for sample extraction and preparation.[9][10][11]

• Protect from Light: Use amber vials or wrap collection tubes and vials in aluminum foil.[8][12]

• Maintain Cold Temperatures: Process samples on ice and store them at -70°C or lower for long-term stability.[9][12]

• Control pH: Maintain a slightly acidic to neutral pH (around 5-7) during extraction.[10]

Troubleshooting Guides

Issue 1: Poor separation of 5-formylTHF and MeFox.

Symptom: A single peak is observed in the chromatogram where two distinct peaks for 5-formylTHF and MeFox are expected.

Possible Causes & Solutions:

• Inadequate Chromatographic Resolution: The LC method may not have sufficient resolving power to separate the two isobaric compounds.

  • Solution 1: Modify the Mobile Phase. Adjusting the mobile phase composition can improve separation. For instance, using a more polar isocratic mobile phase has been shown to successfully separate MeFox and 5-formylTHF.[2]

  • Solution 2: Implement Gradient Elution. A gradient elution, where the mobile phase composition changes over time, can often provide better separation for complex mixtures.[10][13]

  • Solution 3: Evaluate Different Columns. The choice of stationary phase is critical. Experiment with different column chemistries, such as polar-endcapped C18 columns, which have demonstrated good selectivity for folates.[13]

• Incorrect Mass Transitions Selected: The selected precursor and product ion transitions in the MS/MS method may not be unique to each compound.

  • Solution: Utilize Unique Mass Transitions. Even if the compounds co-elute, they may produce unique fragment ions. By selecting specific mass transitions for each compound, they can be distinguished and quantified by the mass spectrometer. For 5-formylTHF and MeFox, unique transitions have been identified (e.g., m/z 474→299 for 5-formylTHF and m/z 474→284 for MeFox).[1][2][3]

Issue 2: Low or no signal for folate vitamers.

Symptom: The signal intensity for one or more folate analytes is significantly lower than expected or absent altogether.

Possible Causes & Solutions:

• Analyte Degradation: Folates are unstable and can degrade during sample collection, storage, or preparation.[7][8]

  • Solution: Implement Stabilization Procedures. Ensure all samples are collected and processed with the addition of antioxidants like ascorbic acid.[11][12] Samples should be protected from light and stored at ultra-low temperatures (-70°C or colder).[9][12]

• Inefficient Extraction: The extraction protocol may not be effectively releasing the folates from the sample matrix.

  • Solution: Optimize Extraction Conditions. For solid samples, ensure thorough homogenization. For biological fluids, consider using solid-phase extraction (SPE) to concentrate the analytes and remove interfering substances.[9][14] Enzymatic deconjugation may be necessary for samples containing polyglutamated folates.[15]

• Mass Spectrometer Settings Not Optimized: The ion source and MS parameters may not be optimal for folate detection.

  • Solution: Optimize MS Parameters. Perform tuning and optimization of the mass spectrometer using a folate standard solution. This includes optimizing the electrospray voltage, gas flows, and collision energies for each folate vitamer.[8]

Quantitative Data Summary

Table 1: Unique Mass Transitions for Isobaric Folate Compounds

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
5-formylTHF	474	299	[1][2][3]
MeFox	474	284	[1][2][3]

Table 2: Method Performance for Separation of 5-formylTHF and MeFox

Parameter	5-formylTHF	MeFox	Reference
Limit of Detection (nmol/L)	0.21	0.34	[1][2]
Spiking Recovery	103 ± 3.4%	94 ± 10%	[1][2]
Imprecision (CV)	3.9% at 2.4 nmol/L	5.1% at 2.9 nmol/L	[1][2]

Experimental Protocols

Protocol 1: Sample Preparation for Folate Analysis in Human Serum

• Sample Collection: Collect blood in a serum separator tube.

• Serum Separation: Centrifuge the blood sample according to the tube manufacturer's instructions to separate the serum.

• Stabilization: Immediately add an antioxidant solution (e.g., 1% ascorbic acid) to the serum.

• Internal Standard Spiking: Add a mixture of stable isotope-labeled internal standards for each folate vitamer being analyzed.[5][9]

• Equilibration: Gently mix and incubate the sample at 4°C for at least 20 minutes to allow for equilibration between the endogenous folates and the internal standards.[9]

• Solid-Phase Extraction (SPE):

  • Condition a phenyl SPE cartridge with acetonitrile, methanol, and an appropriate sample buffer.[9]

  • Load the serum sample onto the conditioned cartridge.

  • Wash the cartridge to remove interfering substances.

  • Elute the folates with an appropriate elution solvent.[16]

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable mobile phase for LC-MS/MS analysis.[16]

• Storage: If not analyzed immediately, store the extracted samples at -70°C.

Protocol 2: LC-MS/MS Analysis with Chromatographic Separation of 5-formylTHF and MeFox

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column or a polar-endcapped column suitable for folate analysis.[13][14]

• Mobile Phase:

  • Mobile Phase A: 0.1% formic acid in water.[10]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[10]

• Gradient Elution: Develop a gradient elution program that starts with a low percentage of organic mobile phase (B) and gradually increases to elute the more hydrophobic compounds. An example gradient is to start at 3% B, increase to 15% over 10 minutes, then ramp up to 50% to wash the column, and finally re-equilibrate at 3% B.[10]

• MS System: A tandem mass spectrometer capable of multiple reaction monitoring (MRM).

• Ionization: Electrospray ionization (ESI) in positive or negative mode, depending on the specific analytes and mobile phase.[17]

• MRM Transitions: Set up the MRM transitions for each folate vitamer and its corresponding internal standard, including the unique transitions for 5-formylTHF and MeFox as listed in Table 1.

Visualizations

Caption: General experimental workflow for folate analysis.

Caption: Troubleshooting logic for co-eluting isobaric compounds.

References

• 1. Accounting for an isobaric interference allows correct determination of folate vitamers in serum by isotope dilution-liquid chromatography-tandem MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Accounting for an isobaric interference allows correct determination of folate vitamers in serum by isotope dilution-liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. books.rsc.org [books.rsc.org]
• 5. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies | PLOS One [journals.plos.org]
• 7. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. academic.oup.com [academic.oup.com]
• 10. An improved folate stable isotope dilution assay of unexploited food sources from Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Micronutrient Survey Manual & Toolkit [surveytoolkit.nutritionintl.org]
• 13. researchgate.net [researchgate.net]
• 14. Simultaneous measurement of folate cycle intermediates in different biological matrices using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A Practical Approach to Red Blood Cell Folate Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tools.thermofisher.com [tools.thermofisher.com]
• 17. Determination of folates in human plasma using hydrophilic interaction chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Column selection and optimization for folate separation.

Welcome to the Technical Support Center for folate separation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during the chromatographic analysis of folates.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the HPLC analysis of folic acid and its derivatives?

A1: The most prevalent challenges in the HPLC analysis of folic acid and its derivatives include poor peak shape (tailing or fronting), inadequate resolution between different folate forms, and low sensitivity.[1] These issues can arise from several factors, such as improper mobile phase pH, suboptimal column selection, or inadequate sample preparation.[1] Folates are also known to be unstable and susceptible to degradation from heat, light, oxygen, and pH variations during sample handling and storage.[2]

Q2: How does the pH of the mobile phase impact the resolution of folates?

A2: The pH of the mobile phase is a critical parameter that significantly influences the retention and selectivity of folates.[1] Folic acid and its derivatives are ionizable compounds, and their charge state changes with pH.[1] To achieve sharp peaks and good separation, it is recommended to operate at a pH that is at least one unit away from the pKa values of the analytes.[1] For acidic analytes like folic acid, a lower mobile phase pH generally results in better retention on reversed-phase columns.[1] For instance, some methods suggest adjusting the aqueous phase to a pH of 2.1.[3]

Q3: Which type of HPLC column is most suitable for separating folates?

A3: Reversed-phase HPLC with C18 columns is a widely used and effective method for the separation of folic acid and its various forms.[1][4] Alkyl-bonded stationary phases have demonstrated excellent selectivity and peak shape for different folate monoglutamates.[1] For more complex samples, alternative stationary phases like those with polar endcapping or mixed-mode columns (combining reversed-phase and ion-exchange properties) can offer improved retention and selectivity.[1][5] Hydrophilic Interaction Liquid Chromatography (HILIC) is another powerful technique for analyzing polar compounds like folates.[6]

Q4: Should I use an isocratic or gradient elution method for my analysis?

A4: The choice between isocratic and gradient elution depends on the complexity of your sample. Isocratic elution, where the mobile phase composition remains constant, is suitable for simple mixtures and routine analyses of compounds with similar properties.[1] Gradient elution, which involves changing the mobile phase composition during the run, is generally preferred for complex samples containing multiple folate derivatives with a wide range of polarities.[1] Gradient elution typically results in narrower peaks and shorter analysis times for complex mixtures.[1]

Q5: How can I improve the stability of folates during sample preparation and analysis?

A5: Folates are highly susceptible to degradation. To enhance their stability, it is crucial to incorporate antioxidants like ascorbic acid or 2-mercaptoethanol into the extraction buffers.[4][7] Samples should be protected from light and stored at low temperatures (e.g., -70°C) to minimize degradation.[8][9] It is also advisable to process samples as quickly as possible. Adding ascorbic acid to serum samples has been shown to maintain the stability of folate forms during repeated analysis and frozen storage.

Troubleshooting Guides

Poor Peak Shape (Tailing or Fronting)

Symptom	Possible Cause	Suggested Solution
All peaks tail	Column contamination or blockage at the inlet frit.[10]	Backflush the column. If the problem persists, replace the column frit or the entire column.[10]
Extra-column band broadening.[11]	Minimize the length and diameter of tubing between the injector, column, and detector. Ensure all fittings are secure.[12]
Only some peaks tail (especially basic compounds)	Secondary interactions with residual silanols on the stationary phase.[12]	Use a column with end-capping or a different stationary phase (e.g., polar-embedded).[1] Add a competing base (e.g., triethylamine) to the mobile phase.[12] Adjust the mobile phase to a lower pH.
Peak fronting	Sample overload.	Reduce the injection volume or dilute the sample.[13]
Sample solvent is stronger than the mobile phase.	Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase.[12]

Poor Resolution

Symptom	Possible Cause	Suggested Solution
Inadequate separation between peaks	Mobile phase composition is not optimal.	Adjust the organic solvent-to-buffer ratio. For complex mixtures, consider developing a gradient elution method.[1]
Incorrect mobile phase pH.	Optimize the pH to ensure analytes are in a single ionization state.[1]
Flow rate is too high.	Decrease the flow rate to allow for better equilibration between the mobile and stationary phases.[1]
Column has lost efficiency.	Replace the column.[14]
Insufficient method selectivity.	Try a column with a different stationary phase chemistry (e.g., phenyl-hexyl instead of C18, or a mixed-mode column).[5][15]

Low Signal or No Peaks

Symptom	Possible Cause	Suggested Solution
No peaks detected	System leak.	Check for leaks throughout the HPLC system, from the pump to the detector.
Incorrect detector settings.	Verify that the detector is on and set to the correct wavelength for folate analysis (typically around 280-290 nm for UV detection).[7]
Sample degradation.	Prepare fresh standards and samples, ensuring the use of antioxidants and protection from light and heat.[2]
Low signal intensity	Low sample concentration.	Concentrate the sample using solid-phase extraction (SPE) or other appropriate techniques.
Poor sample recovery during extraction.	Optimize the extraction procedure. Ensure complete cell lysis and enzymatic treatment if necessary.[16]
Ion suppression in LC-MS.	Improve sample cleanup to remove matrix components.[2] Optimize chromatographic conditions to separate folates from interfering substances.

Data Presentation

Table 1: Comparison of Common HPLC Columns for Folate Separation

Column Type	Stationary Phase	Particle Size (µm)	Dimensions (mm)	Typical Mobile Phase	Advantages	Disadvantages
Reversed-Phase	C18 (ODS)	3, 5	150 x 4.6, 250 x 4.6	Acetonitrile/Methanol and aqueous buffer (e.g., phosphate, formate) at low pH.[7][17]	Widely available, good for separating various folate monoglutamates.[1]	May have limited retention for very polar folates.
Reversed-Phase	Phenyl-Hexyl	2.7	100 x 2.1	Acetonitrile and water.[15]	Alternative selectivity to C18, potentially better for certain folate vitamers.	May not be as universally applicable as C18.
Mixed-Mode	Cation-exchange and reversed-phase	2.7, 5	50 x 3.2, 150 x 4.6	Acetonitrile and aqueous buffer (e.g., ammonium formate), pH and ionic strength are key variables.[18][19]	Excellent for separating compounds with different polarities and charge states in a single run.[5]	Method development can be more complex due to multiple interaction modes.
HILIC	Amide, Silica	3, 5	100 x 2.1, 150 x 4.6	High concentration of organic solvent (e.g., acetonitrile) with a small amount of aqueous buffer.[6]	Superior retention for very polar compounds.[6]	Sensitive to water content in the mobile phase; may require longer equilibration times.

Experimental Protocols

Protocol 1: Sample Preparation for Folate Analysis in Human Serum

• Sample Collection: Collect venous blood into a serum separator tube. Allow the blood to clot completely.[8]

• Centrifugation: Centrifuge the tube according to the manufacturer's instructions to separate the serum from the blood cells.[8]

• Stabilization: Immediately after separation, add an antioxidant solution, such as ascorbic acid (to a final concentration of 1 g/L), to the serum to prevent folate degradation.

• Storage: If not analyzed immediately, store the serum samples in light-protected tubes at -70°C or colder.[8]

• Thawing: Before analysis, thaw the samples at room temperature and mix gently.

• Protein Precipitation/Extraction (for LC-MS/MS):

  • To 200 µL of serum, add 20 µL of an internal standard solution.

  • Add 400 µL of a sample buffer (e.g., 10 g/L ammonium formate and 1 g/L ascorbic acid in water, pH 3.2) and 200 µL of water.

  • Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.[20]

  • The supernatant can then be further purified by solid-phase extraction (SPE).[20]

Protocol 2: HPLC Method for Folic Acid Separation

• HPLC System: A standard HPLC system with a UV or diode array detector.

• Column: A reversed-phase C18 column (e.g., 5 µm, 25 cm x 4.6 mm).[17]

• Mobile Phase:

  • Mobile Phase A: 40 mM sodium phosphate dibasic, heptahydrate buffer.

  • Mobile Phase B: Acetonitrile.[17]

• Elution Conditions: Isocratic elution with 92% Mobile Phase A and 8% Mobile Phase B. Adjust the pH of the final mobile phase to 5.5.[17]

• Flow Rate: 0.9 mL/min.[17]

• Column Temperature: 30°C.[20]

• Injection Volume: 20 µL.[17]

• Detection: UV detection at 280 nm.

Visualizations

Caption: A general experimental workflow for folate analysis.

Caption: A logical workflow for troubleshooting common HPLC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 8. msa.sm.ee [msa.sm.ee]
• 9. emedicine.medscape.com [emedicine.medscape.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. uhplcs.com [uhplcs.com]
• 13. restek.com [restek.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. agilent.com [agilent.com]
• 16. welchlab.com [welchlab.com]
• 17. High-Performance Liquid Chromatography Method for the Determination of Folic Acid in Fortified Food Products - PMC [pmc.ncbi.nlm.nih.gov]
• 18. hplc.eu [hplc.eu]
• 19. tools.thermofisher.com [tools.thermofisher.com]
• 20. tools.thermofisher.com [tools.thermofisher.com]

Technical Support Center: 5-MTHF Mass Spectrometry Analysis

Welcome to the technical support center for 5-MTHF (5-Methyltetrahydrofolate) mass spectrometry analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to help identify and reduce baseline noise, thereby improving assay sensitivity and data quality.

Troubleshooting Guides

High baseline noise can obscure low-abundance signals and compromise the accuracy of quantification. This guide provides a systematic approach to identifying and resolving the root causes of baseline noise in your LC-MS system.

Issue: High Baseline Noise or Poor Signal-to-Noise (S/N) Ratio

1. Initial Assessment & Easy Checks

• Question: Have you recently changed any solvents, vials, or gas cylinders?

  • Action: New lots of solvents or consumables can introduce contaminants. If possible, test a previously validated lot to confirm. Ensure gas cylinders for the mass spectrometer are not running low, which can introduce impurities.[1]

• Question: Is the noise random spiking or a continuous noisy baseline?

  • Action: Random spikes can indicate electrical interference from nearby equipment or loose electrical connections.[1] A continuous noisy baseline is more often related to contamination or system instability.[1]

2. Mobile Phase & Solvents

• Question: Are you using high-purity, LC-MS grade solvents and additives?

  • Action: Impurities in solvents are a common source of baseline noise.[2][3][4] Always use freshly prepared mobile phases made with HPLC or LC-MS grade reagents.[3][4] Even high-grade solvents can contain impurities that affect baseline.[2]

• Question: Is your mobile phase adequately degassed?

  • Action: Dissolved gases can form microbubbles, leading to a noisy baseline, especially with UV detectors but also affecting spray stability in MS.[3][4][5] Use an online degasser or other methods like helium sparging.[4]

3. LC System Components

• Question: When was the last time the pump seals and check valves were serviced?

  • Action: Worn pump seals or faulty check valves can cause pressure fluctuations, leading to a pulsating or noisy baseline.[3][6] Regular maintenance is crucial for stable solvent delivery.[3]

• Question: Could the column be the source of contamination?

  • Action: Contaminants can accumulate on the column from previous samples or bleed from the stationary phase.[3][7] To diagnose, replace the column with a union and observe the baseline. If the noise disappears, the column is the likely source.[3] Consider flushing the column with a strong solvent or replacing it.[8]

4. Mass Spectrometer Source & Detector

• Question: Is the mass spectrometer ion source clean?

  • Action: A contaminated ion source is a major contributor to high background noise.[4] Residues from samples and mobile phases can build up on components like the capillary, cone, and lenses. Follow the manufacturer's guidelines for cleaning the ion source.[4][9]

• Question: Have you optimized the ion source parameters?

  • Action: Parameters like gas flows (nebulizer, drying gas) and voltages (cone/capillary) can be optimized to reduce chemical noise and enhance the signal of 5-MTHF.[10][11] Increasing the cone gas flow, for example, can help reduce interfering ions.[11]

Frequently Asked Questions (FAQs)

Q1: My baseline noise is significantly higher when running a gradient method. Why? A1: This is often due to a contaminated solvent, typically the one used in higher proportion at the end of the gradient (e.g., the organic solvent in a reversed-phase method).[2][3] As the gradient composition changes, impurities that were retained on the column at lower organic percentages begin to elute, causing a rise in the baseline or "ghost peaks."[3] Ensure both mobile phase A and B are prepared with high-purity solvents.

Q2: I see a lot of chemical noise in the low mass range. How can I reduce this? A2: The low mass range is often crowded with chemical interference from solvents and the sample matrix.[11] Strategies to mitigate this include:

• Using high-purity, LC-MS grade solvents and additives.[11]

• Optimizing the cone voltage and cone gas flow to minimize the transmission of interfering ions.[10][11]

• Employing more selective sample preparation techniques like Solid-Phase Extraction (SPE) to remove matrix components.[12][13]

Q3: Can my sample preparation method contribute to baseline noise? A3: Absolutely. Inadequate sample cleanup can introduce a host of matrix components (salts, proteins, lipids) into the ion source.[14] These components can cause ion suppression and contribute to a high, noisy baseline.[14][15] For 5-MTHF in complex matrices like plasma or serum, techniques like protein precipitation followed by SPE are often necessary.[12][16]

Q4: What is ion suppression and how does it relate to baseline noise? A4: Ion suppression is the reduction in ionization efficiency of an analyte of interest due to co-eluting compounds from the sample matrix.[14][17] While not directly "noise," it reduces the analyte's signal, thereby worsening the signal-to-noise ratio and making it appear as if the baseline is noisier relative to the peak of interest.[17] Effective chromatographic separation and thorough sample cleanup are key to minimizing ion suppression.[14][18]

Q5: I've cleaned my entire system, but the baseline is still noisy. What else can I check? A5: If contamination has been ruled out, consider these possibilities:

• Electronic Noise: Check for interference from nearby electronic devices.[1]

• Detector Settings: Ensure detector settings (e.g., gain) are appropriately set to minimize noise.[19]

• Gas Quality: Use high-purity nitrogen for the nebulizing and drying gases. Contaminants in the gas supply can be a source of noise.[1]

• System Equilibration: Ensure the LC system has been given adequate time to equilibrate after changes in mobile phase or temperature.[5]

Data & Protocols

Quantitative Impact of Troubleshooting Steps

The following table summarizes the potential impact of various troubleshooting actions on signal-to-noise (S/N) ratio and baseline intensity. Values are illustrative and will vary based on the specific instrument and conditions.

Troubleshooting Action	Parameter Affected	Typical Improvement	Reference
Switch to LC-MS Grade Solvents	Baseline Intensity & Noise	Reduction by a factor of 5-10	[2]
Optimize Cone Gas Flow Rate	Signal-to-Noise (S/N)	Increase of 20-50%	[11]
Clean Mass Spectrometer Source	Baseline Intensity & S/N	Significant reduction in background ions, S/N improvement >100%	[4][7]
Implement SPE Cleanup	Signal-to-Noise (S/N)	Improvement by a factor of 2-5 due to matrix effect reduction	[12][14]

Experimental Protocol: Solid-Phase Extraction (SPE) for 5-MTHF in Human Plasma

This protocol is a representative example for cleaning up plasma samples prior to LC-MS analysis of 5-MTHF.

1. Materials:

• SPE Cartridges (e.g., C18 or Phenyl Sorbent, 50-100 mg)[12][13]

• Human Plasma

• Internal Standard (e.g., ¹³C₅-labeled 5-MTHF)[20][21]

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Ammonium Formate Buffer (5 mM, pH 5)[13]

• 0.1% Formic Acid in Water (LC-MS Grade)

2. Sample Preparation:

• Thaw plasma samples on ice.

• To 150 µL of plasma, add the internal standard solution.[12]

• Add 200 µL of 5 mM ammonium formate buffer (pH 5) and 100 µL of acetonitrile.[13]

• Vortex the mixture thoroughly.

3. SPE Procedure:

• Conditioning: Wash the SPE cartridge with 1 mL of methanol, followed by 1 mL of acetonitrile.[13]

• Equilibration: Equilibrate the cartridge with 1 mL of 5 mM ammonium formate buffer (pH 5).[13]

• Loading: Apply the pre-treated plasma sample to the cartridge.

• Washing: Wash the cartridge with 1 mL of a water/acetonitrile mixture to remove interfering substances.

• Elution: Elute the 5-MTHF from the cartridge with an appropriate volume of methanol or an acidified organic solvent.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase (e.g., 100 µL).

4. Analysis:

• Inject the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: A decision tree for systematically troubleshooting high baseline noise.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 4. benchchem.com [benchchem.com]
• 5. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : Common Causes of Baseline Noise in HPLC, UHPLC. [hplctips.blogspot.com]
• 6. agilent.com [agilent.com]
• 7. zefsci.com [zefsci.com]
• 8. support.waters.com [support.waters.com]
• 9. MS Tip: Mass Spectrometer Source Cleaning Procedures [sisweb.com]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. A high-throughput LC-MS/MS method suitable for population biomonitoring measures five serum folate vitamers and one oxidation product1 [stacks.cdc.gov]
• 13. mdpi.com [mdpi.com]
• 14. longdom.org [longdom.org]
• 15. researchgate.net [researchgate.net]
• 16. Development and Validation of a Rapid High-Performance Liquid Chromatography–Tandem Mass Spectrometric Method for Determination of Folic Acid in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 18. hdb.ugent.be [hdb.ugent.be]
• 19. gmi-inc.com [gmi-inc.com]
• 20. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of an LC-MS/MS method for 5-MTHF using a 13C5-labeled internal standard.

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview and comparison of a validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method for the quantification of 5-methyltetrahydrofolate (5-MTHF) in biological matrices, utilizing a ¹³C₅-labeled internal standard. This method offers high specificity and sensitivity, crucial for pharmacokinetic studies, clinical monitoring, and nutritional status assessment. This guide adheres to the principles outlined by regulatory bodies such as the FDA and EMA for bioanalytical method validation.[1][2][3][4]

Method Performance Comparison

The use of a stable isotope-labeled internal standard, such as ¹³C₅-5-MTHF, is best practice for LC-MS/MS-based quantification. It effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to superior accuracy and precision compared to methods relying on other types of internal standards or external calibration.

Below is a summary of typical performance characteristics for an LC-MS/MS method for 5-MTHF using a ¹³C₅-labeled internal standard, compared with alternative approaches.

Validation Parameter	LC-MS/MS with ¹³C₅-5-MTHF Internal Standard	Alternative Methods (e.g., HPLC-UV, Microbiological Assay)
Linearity (r²)	>0.99[5][6]	Typically ≥0.98
Lower Limit of Quantification (LLOQ)	≤0.3 nmol/L[6][7]	Higher LLOQ, often in the low nmol/L range
Intra-day Precision (%CV)	< 10%[8]	5-15%
Inter-day Precision (%CV)	< 10%[8]	10-20%
Accuracy (Recovery)	90-110%[6][7][9]	80-120%
Selectivity	High (mass-based separation)	Potential for interference from structurally similar compounds
Matrix Effect	Minimized by co-eluting internal standard	Can be significant and variable
Throughput	High (can process 96 samples in ~2 hours)[6][7]	Generally lower

Experimental Protocol: LC-MS/MS Method Validation for 5-MTHF

This section details a typical experimental protocol for the validation of an LC-MS/MS method for 5-MTHF quantification in human serum or plasma using ¹³C₅-5-MTHF as an internal standard.

Materials and Reagents

• 5-MTHF certified reference standard

• ¹³C₅-5-MTHF internal standard

• Human serum/plasma (drug-free)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ascorbic acid

• Water (ultrapure)

• Solid-phase extraction (SPE) cartridges

Preparation of Stock and Working Solutions

• Stock Solutions: Prepare individual stock solutions of 5-MTHF and ¹³C₅-5-MTHF in a suitable solvent (e.g., methanol with antioxidant).

• Working Solutions: Prepare serial dilutions of the 5-MTHF stock solution to create calibration standards and quality control (QC) samples at low, medium, and high concentrations.

• Internal Standard Working Solution: Prepare a working solution of ¹³C₅-5-MTHF at a fixed concentration.

Sample Preparation

• Thaw serum/plasma samples on ice.

• To a 100 µL aliquot of each sample (calibrator, QC, or unknown), add the internal standard working solution.

• Add a protein precipitation agent (e.g., acetonitrile or methanol containing an antioxidant like ascorbic acid) to precipitate proteins.[9]

• Vortex and centrifuge the samples.

• The supernatant can be directly injected, or for further cleanup, subjected to solid-phase extraction (SPE).[6][7]

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mobile phase consisting of water with formic acid (A) and acetonitrile or methanol with formic acid (B).

  • Flow Rate: Typically in the range of 0.2-0.6 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C).

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode.[10]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both 5-MTHF and ¹³C₅-5-MTHF.

Validation Experiments

The method should be validated according to regulatory guidelines (FDA, EMA).[1][2][4] Key validation parameters include:

• Selectivity and Specificity: Analyze blank matrix samples from at least six different sources to check for interferences at the retention times of the analyte and internal standard.

• Linearity and Range: Analyze calibration curves on at least three different days. The coefficient of determination (r²) should be >0.99.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on multiple days. The mean accuracy should be within ±15% of the nominal concentration (±20% at the LLOQ), and the precision (%CV) should not exceed 15% (20% at the LLOQ).[3]

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked samples to that in a neat solution. The use of a stable isotope-labeled internal standard helps to correct for matrix effects.

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Evaluate the stability of 5-MTHF in the biological matrix under various conditions: freeze-thaw cycles, short-term (bench-top), and long-term storage.

Workflow and Logic Diagrams

Caption: Experimental workflow for the validation of an LC-MS/MS method for 5-MTHF.

Caption: Logic of using a stable isotope-labeled internal standard for accurate quantification.

References

• 1. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 3. FDA 2018 Bioanalytical Method Validation - A Practical Assessment - Quinta Analytica [quinta.cz]
• 4. ema.europa.eu [ema.europa.eu]
• 5. academic.oup.com [academic.oup.com]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bevital.no [bevital.no]
• 10. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Linearity, Accuracy, and Precision of the 5-MTHF-13C6 Assay

For researchers, scientists, and drug development professionals, the robust and reliable quantification of 5-methyltetrahydrofolate (5-MTHF), the primary active form of folate in the body, is paramount. The stable isotope dilution assay using 5-MTHF-13C6 as an internal standard, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), has emerged as a highly specific and accurate method. This guide provides a comprehensive comparison of the performance of this assay, supported by experimental data, to aid in methodological evaluation and selection.

Quantitative Performance Data

The following tables summarize the key performance characteristics of the 5-MTHF-13C6 assay based on published validation studies. These metrics are crucial for assessing the reliability of the assay in various research and clinical settings.

Table 1: Linearity of the 5-MTHF Assay

Analyte	Matrix	Linearity Range	Correlation Coefficient (r²)	Citation
5-MTHF	Human Serum	1.0–100 nmol/L	>0.99	[1]
5-MTHF	Human Plasma	5.05–50.5 ng/mL	Not Specified	[2]
5-MTHF	Human Plasma & Urine	0–9 x 10⁻⁹ mol/L	Not Specified	[3][4]
L-5-MTHF	Dietary Supplements	1–160 µg/mL	>0.99	[5]
5-MTHF	Cerebrospinal Fluid	25–400 nM	Not Specified	[6]

Table 2: Accuracy of the 5-MTHF Assay

Analyte	Matrix	Concentration Levels	Mean Recovery (%)	Citation
5-MTHF	Human Serum	5–45 nmol/L	103%–108%	[7]
5-MTHF	Human Serum	3 QC pools (19.5–51.1 nmol/L)	99.4 ± 3.6%	[8]
L-5-MTHF	Dietary Supplements	1.78, 39.9, and 89.2 µg/mL	92.76 ± 2.69%	[5]

Table 3: Precision of the 5-MTHF Assay (Intra- and Inter-Assay Variability)

Analyte	Matrix	Sample Volume	Intra-Assay Precision (CV%)	Inter-Day Precision (CV%)	Citation
5-MTHF	Plasma	60 µL	3.35%	3.66%	[9]
5-MTHF	Plasma	30 µL	4.51%	5.02%	[9]
5-MTHF & other folates	Human Serum	60 µL	5.0%–9.9%	3.3%–9.5%	[7]
5-MTHF	Human Serum	Not Specified	Not Specified	2.8–3.6%	[8]
5-MTHF Ratios	Plasma & Urine	Not Specified	7.4% (mean CV of ratios)	Not Specified	[3][4]

Experimental Protocols

The high accuracy and precision of the 5-MTHF-13C6 assay are contingent on meticulous experimental execution. Below is a generalized protocol synthesized from various validated methods.

1. Sample Preparation:

• Objective: To extract 5-MTHF from the biological matrix and add the 5-MTHF-13C6 internal standard for accurate quantification.

• Procedure:

  • A known volume of the sample (e.g., serum, plasma) is mixed with an extraction solution. This solution typically contains an antioxidant like ascorbic acid to prevent folate degradation.[9]

  • A precise amount of the 5-MTHF-13C6 internal standard is added to the mixture.

  • Proteins are precipitated using an organic solvent (e.g., methanol or acetonitrile) or an acid (e.g., trichloroacetic acid).[2][10]

  • The sample is centrifuged to pellet the precipitated proteins.

  • The supernatant containing the analyte and internal standard is collected for analysis. In some methods, solid-phase extraction (SPE) is employed for further purification and concentration of the folates.[1][8][11]

2. LC-MS/MS Analysis:

• Objective: To separate 5-MTHF from other components in the extract and quantify it based on its mass-to-charge ratio.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Separation:

  • A C18 reversed-phase column is commonly used for separation.[12]

  • The mobile phase typically consists of a gradient of an aqueous solution (e.g., ammonium acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[2]

• Mass Spectrometry:

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both the native 5-MTHF and the 13C-labeled internal standard.[2]

  • Quantification is achieved by calculating the ratio of the peak area of the native 5-MTHF to that of the 5-MTHF-13C6 internal standard.

Visualizing the Workflow

To better understand the logical flow of the assay validation process, the following diagram illustrates the key steps.

Caption: Workflow for the validation of the 5-MTHF-13C6 assay.

Comparison with Alternatives

The 5-MTHF-13C6 stable isotope dilution LC-MS/MS assay offers significant advantages over other methods for folate determination:

• Microbiological Assay: While considered a "gold standard" in the past, the microbiological assay can be influenced by antibiotics and other compounds, and it does not differentiate between different forms of folate. The LC-MS/MS method provides superior specificity.[11]

• Immunoassays (e.g., Radioassay): These methods can suffer from cross-reactivity with other folate vitamers and may show bias compared to LC-MS/MS.[11] Total folate concentrations determined by competitive protein binding radioassay were found to be approximately 9% lower than results obtained with LC/MS/MS.[11]

• HPLC with UV or Fluorescence Detection: These methods are generally less sensitive and specific than LC-MS/MS and may be more susceptible to matrix interference.[12][13]

References

• 1. tandfonline.com [tandfonline.com]
• 2. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bevital.no [bevital.no]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. Determination of Folate Vitamers in Human Serum by Stable-Isotope-Dilution Tandem Mass Spectrometry and Comparison with Radioassay and Microbiologic Assay - ProQuest [proquest.com]
• 12. Development and validation of an optimized HPLC-UV analytical method for the quantification of 5-methyltetrahydrofolate (Active Folate) in dietary supplements: Application to commercial tablets and capsules - UMPSA-IR [umpir.ump.edu.my]
• 13. scilit.com [scilit.com]

Determining the Limit of Detection and Quantification for 5-MTHF Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, accurately determining the limit of detection (LOD) and limit of quantification (LOQ) for 5-methyltetrahydrofolate (5-MTHF) is critical for reliable analysis. This guide provides a comparative overview of common analytical methods, their performance characteristics, and detailed experimental protocols for establishing LOD and LOQ.

Comparison of Analytical Methods for 5-MTHF Analysis

The selection of an analytical method for 5-MTHF analysis depends on factors such as required sensitivity, sample matrix, available instrumentation, and throughput needs. The most common methods include High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS), Enzyme-Linked Immunosorbent Assay (ELISA), and the traditional Microbiological Assay.

Quantitative Performance Data

The following table summarizes the reported LOD and LOQ values for 5-MTHF analysis using different methodologies. It is important to note that direct comparison should be made with caution due to variations in experimental conditions, sample matrices, and the specific protocols used for LOD and LOQ calculation.

Analytical Method	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC-MS/MS	Human Plasma	1.51 nmol/L	4.51 nmol/L	[1][2]
Dietary Supplements	0.049 µg/mL	0.149 µg/mL	[3]
Human Serum	0.07 nmol/L	0.13 nmol/L	[4]
Human Plasma	1.2 x 10⁻¹¹ mol/L	-	[5]
ELISA	Serum, Plasma, etc.	0.094 ng/mL (Sensitivity)	0.156 ng/mL (Detection Range Start)	[2]
Serum, Plasma, etc.	0.059 ng/mL (Sensitivity)	0.16 ng/mL (Detection Range Start)
Microbiological Assay	General	As low as 10 ng/mL	-	[1]

Experimental Protocols

Detailed Methodology for Determining LOD and LOQ of 5-MTHF using HPLC-MS/MS

This protocol outlines a general procedure for determining the LOD and LOQ of 5-MTHF in a biological matrix (e.g., plasma) based on the principles of method validation guidelines.

1. Preparation of Blank and Spiked Samples:

• A blank matrix, confirmed to be free of 5-MTHF, should be used.[1][2] A suitable blank matrix can be a mixture of 0.1% egg white, 0.1% sunflower oil, 0.9% sodium chloride, and 98.9% water.[1][2]

• Prepare a series of spiked samples by adding known concentrations of a certified 5-MTHF reference standard to the blank matrix.

• The concentration range should span the expected LOD and LOQ. Typically, at least 6-10 concentrations are prepared.

2. Sample Extraction:

• Analytes are typically extracted from the plasma or serum using a protein precipitation method with a solution containing methanol, an antioxidant like 2-mercaptoethanol, and ammonium hydroxide to improve stability.

• For cleanup and concentration, solid-phase extraction (SPE) is often employed.

3. HPLC-MS/MS Analysis:

• Chromatographic separation is commonly achieved on a C18 column.

• The mobile phase often consists of a gradient of an aqueous solution with a modifier (e.g., formic or acetic acid) and an organic solvent (e.g., acetonitrile or methanol).[2]

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

4. Calculation of LOD and LOQ:

There are several accepted methods for calculating LOD and LOQ:

• Based on the Standard Deviation of the Response and the Slope of the Calibration Curve:

  • This is a widely used and statistically robust method.

  • A calibration curve is constructed using the spiked samples in the low concentration range.

  • The LOD and LOQ are calculated using the following formulas:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

    • Where:

      • σ = the standard deviation of the y-intercepts of the regression lines or the residual standard deviation of the regression line.

      • S = the slope of the calibration curve.

• Based on Signal-to-Noise Ratio:

  • This method is suitable for analytical procedures that exhibit baseline noise.

  • The signal-to-noise (S/N) ratio is determined by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

  • A S/N ratio of 3:1 is generally accepted for estimating the LOD, and a ratio of 10:1 is used for the LOQ.

5. Verification:

• The calculated LOD and LOQ should be experimentally verified by analyzing multiple samples prepared at these concentrations to demonstrate that the analyte can be reliably detected and quantified with acceptable precision and accuracy.

Visualizations

Folate Metabolism Pathway

The following diagram illustrates the central role of 5-MTHF in the folate metabolic pathway, which is crucial for DNA synthesis, repair, and methylation reactions.

Caption: Simplified diagram of the one-carbon metabolism pathway highlighting the role of 5-MTHF.

Experimental Workflow for LOD & LOQ Determination

This diagram outlines the logical steps involved in the experimental determination of the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Caption: A logical workflow for the determination and verification of LOD and LOQ.

References

• 1. A microbiologic disc assay for 5-methyltetrahydrofolate in the presence of methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. elkbiotech.com [elkbiotech.com]

A Comparative Guide to Folate Analysis Methods for Researchers and Drug Development Professionals

An objective comparison of leading methodologies for folate quantification, supported by inter-laboratory experimental data, to guide researchers, scientists, and drug development professionals in selecting the most appropriate assay for their needs.

This guide provides a comprehensive overview of the most common analytical methods for folate determination: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and the Microbiological Assay. The performance of these methods is compared based on data from inter-laboratory studies, and detailed experimental protocols are provided to support methodological evaluation and implementation.

Data Presentation: A Comparative Analysis of Method Performance

The selection of an appropriate folate analysis method is critical and often depends on the specific research or clinical question, the sample matrix, and the required throughput and sensitivity. The following tables summarize quantitative data from various inter-laboratory comparison studies, offering insights into the performance and variability of different methods.

Method	Matrix	No. of Labs	Analyte	Mean Concentration	Between-Laboratory CV (%)	Citation
Microbiological Assay	Serum	2	Total Folate	-	19-39%	[1]
Microbiological Assay	Red Blood Cells	2	Total Folate	-	1-21%	[1]
Microbiological Assay	Soybean Flour	17	Total Folate	-	24%	[2][3]
Microbiological Assay	Fish Powder	17	Total Folate	-	35%	[2][3]
Microbiological Assay	Breakfast Cereal	17	Total Folate	-	24%	[2][3]
Microbiological Assay	Fortified Macaroni	4	Total Folate	279 µ g/100g	9%	[4]
Microbiological Assay	Fortified Pizza	4	Total Folate	184 µ g/100g	11%	[4]
Microbiological Assay	Mixed Vegetables	4	Total Folate	14-279 µ g/100g	>45%	[4]
Microbiological Assay	Strawberries	4	Total Folate	5-70 µ g/100g	>45%	[4]
Microbiological Assay	Wholemeal Flour	4	Total Folate	28-81 µ g/100g	>45%	[4]
Microbiological Assay	Fortified Cereal-Grain Products	13	Total Folate	-	7.4-21.6%	[5]
Microbiological Assay	Unfortified Cereal-Grain Products	13	Total Folate	-	22.7-52.9%	[5]

Table 1: Inter-laboratory Comparison of Microbiological Assay for Total Folate. The coefficient of variation (CV) is notably lower for fortified foods with known amounts of folic acid compared to natural food matrices where folate exists in various forms.

Method	Matrix	Parameter	Value	Citation
LC-MS/MS	Serum	Inter-day Precision (%RSD)	2.8-20.4%
LC-MS/MS	Serum	Intra-day Precision (%RSD)	0.5-16.6%
LC-MS/MS	Serum	Accuracy	81.9-125.2%
LC-MS/MS	Serum	Linearity (R²)	>0.98	[6]
LC-MS/MS	Serum	Lower Limit of Quantitation (LLOQ)	pg/mL levels	[6]
UPLC-MS/MS	Infant Formula	Repeatability	<5.3%
UPLC-MS/MS	Infant Formula	Intermediate Precision	<5.5%
UPLC-MS/MS	Infant Formula	Recovery	90-110%

Table 2: Performance Characteristics of LC-MS/MS and UPLC-MS/MS Methods. These methods generally demonstrate high precision, accuracy, and sensitivity.

Experimental Protocols: A Detailed Look at Key Methodologies

Detailed and standardized experimental protocols are crucial for ensuring the accuracy and reproducibility of folate analysis. Below are outlines of the methodologies for the Microbiological Assay and LC-MS/MS.

Microbiological Assay for Total Folate

The microbiological assay is a traditional and widely used method that relies on the growth response of folate-dependent bacteria. The World Health Organization (WHO) recommends the folate microbiologic assay to assess folate status in population surveys.[7] The Centers for Disease Control and Prevention (CDC) has established a performance verification program to support laboratories using this assay.[8]

Principle: The assay measures the growth of Lactobacillus rhamnosus, which is proportional to the amount of folate present in the sample. A trienzyme extraction process involving amylase, protease, and conjugase is often employed to release folate from the food matrix and deconjugate polyglutamates to monoglutamates, which are the forms the bacteria can utilize.

Detailed Protocol Outline (based on CDC and AOAC recommendations):

• Sample Preparation and Extraction:

  • Homogenize the sample.

  • Treat with a trienzyme solution (α-amylase, protease, and conjugase) to liberate and deconjugate folates.[5]

  • Protect the sample from light and oxidation throughout the process by using ascorbic acid.

• Assay Procedure:

  • Prepare a series of dilutions of the sample extract.

  • Inoculate the dilutions into a 96-well microplate containing a folate-free assay medium and the Lactobacillus rhamnosus culture.

  • Incubate the plate under controlled temperature and time conditions.

• Data Analysis:

  • Measure the bacterial growth turbidimetrically using a microplate reader.

  • Construct a standard curve using known concentrations of folic acid.

  • Calculate the folate concentration in the sample by interpolating its growth response on the standard curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method that allows for the separation and quantification of different folate vitamers.

Principle: This technique separates different folate forms using liquid chromatography, followed by their detection and quantification based on their mass-to-charge ratio using tandem mass spectrometry. This allows for the individual measurement of vitamers such as folic acid, 5-methyltetrahydrofolate (5-MTHF), and others.

Detailed Protocol Outline for Serum Folate Analysis:

• Sample Preparation:

  • To 200 µL of serum, add an internal standard (e.g., ¹³C-labeled folic acid).[6]

  • Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analytes.[6]

  • Elute the folates from the SPE cartridge.

  • Evaporate the eluate to dryness under nitrogen and reconstitute in a suitable solvent.[6]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the folate vitamers on a C18 reversed-phase column using a gradient elution with a mobile phase typically consisting of an aqueous solution with a weak acid and an organic solvent like methanol or acetonitrile.[9]

  • Detect the analytes using a tandem mass spectrometer in positive ion mode with multiple-reaction monitoring (MRM).[9]

• Data Analysis:

  • Generate calibration curves for each folate vitamer using standards of known concentrations.

  • Quantify the concentration of each vitamer in the sample based on the peak area ratio of the analyte to the internal standard.

Mandatory Visualizations: Workflows and Pathways

To further clarify the experimental processes, the following diagrams illustrate the workflows for the microbiological assay and LC-MS/MS analysis.

Caption: Workflow for the Microbiological Assay of Folate.

Caption: Workflow for LC-MS/MS Analysis of Folate in Serum.

References

• 1. Biomarkers of folate status in NHANES: a roundtable summary1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 8. Performance Verification Program for the Folate Microbiologic Assay | Laboratory Quality Assurance Programs | CDC [cdc.gov]
• 9. bevital.no [bevital.no]

The Gold Standard in Bioanalysis: A Comparative Guide to 5-Methyltetrahydrofolic acid-13C6 and Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 5-Methyltetrahydrofolic acid (5-MTHF), the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of 5-Methyltetrahydrofolic acid-13C6 and its deuterated counterparts, supported by experimental data and detailed methodologies, to inform the selection of the most suitable internal standard for precise and robust bioanalytical assays.

In the landscape of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, stable isotope-labeled internal standards are indispensable for correcting analytical variability. Both 13C-labeled and deuterated internal standards are utilized for the quantification of 5-MTHF, the primary active form of folate in the body. However, their intrinsic physicochemical properties can lead to significant differences in analytical performance.

Key Performance Differences: A Head-to-Head Comparison

The ideal internal standard should exhibit identical chemical and physical properties to the analyte, ensuring it behaves consistently throughout sample preparation, chromatography, and ionization. It is in this regard that 13C-labeled standards, such as 5-Methyltetrahydrofolic acid-13C6, generally demonstrate a distinct advantage over deuterated standards.[1][2]

Chromatographic Co-elution: One of the most significant distinctions lies in their chromatographic behavior. Due to the negligible difference in physicochemical properties between 12C and 13C, 13C-labeled standards typically co-elute perfectly with the unlabeled analyte.[1] Conversely, deuterated standards can exhibit a chromatographic shift, often eluting slightly earlier than the native compound. This "isotope effect" can compromise accurate quantification if the analyte and the internal standard experience different matrix effects at varying retention times.[3]

Isotopic Stability: 13C-labeled internal standards are highly stable, with no risk of isotopic exchange during sample processing or analysis.[4] Deuterated standards, particularly if the deuterium atoms are located on exchangeable positions (e.g., -OH, -NH), can be susceptible to back-exchange with protons from the solvent, potentially compromising the integrity of the standard.[2]

Matrix Effects: The superior co-elution of 13C-labeled standards provides more accurate compensation for matrix effects, which are a major source of variability in bioanalysis.[1] Differential matrix effects between a deuterated internal standard and the analyte, arising from slight differences in retention time, can lead to inaccurate quantification.[5]

Quantitative Data Comparison

Table 1: Performance Characteristics of LC-MS/MS Methods for 5-MTHF Quantification Using 13C-Labeled Internal Standards

Parameter	Reported Value	Reference
Internal Standard	[5-13C5]MTHFA	[6]
Matrix	Human Serum	[6]
Linear Range	0.94 - 97 ng/mL	[6]
Precision (CV%)	5.3%	[6]
Internal Standard	[13C5]-5-CH3-H4folate	[7]
Matrix	Human Plasma	[7]
Precision (Inter-day)	3.66% (for 60 µL)	[7]
Precision (Intra-assay)	3.35% (for 60 µL)	[7]

Table 2: Performance Characteristics of LC-MS/MS Methods for 5-MTHF Quantification Using Deuterated Internal Standards

Parameter	Reported Value	Reference
Internal Standard	[2H4]folic acid (for labeled 5-MTHF)	[8][9]
Matrix	Human Plasma	[8][9]
Linear Range	0 - 9 x 10-9 mol/L	[9][10]
Precision (CV%)	7.4%	[9][10]
Intra-assay CV%	< 8.6%	[8]
Inter-assay CV%	< 9.0%	[8]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative experimental protocols for the quantification of 5-MTHF using both 13C-labeled and deuterated internal standards, compiled from published literature.

Protocol 1: Quantification of 5-MTHF in Human Serum using [5-13C5]MTHFA Internal Standard

This protocol is based on the method described by Pawlosky et al. (2001).[6]

• Sample Preparation:

  • To 0.5 mL of human serum, add the internal standard, [5-13C5]MTHFA.

  • Allow the sample to equilibrate.

  • Perform solid-phase extraction (SPE) to trap the analyte and internal standard.

  • Elute the analytes from the SPE cartridge using the HPLC mobile phase.

• LC-MS/MS Analysis:

  • LC System: High-Performance Liquid Chromatography (HPLC) system.

  • Injection Volume: 40 µL.

  • MS System: Mass spectrometer with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode.

  • Detection: Monitor the specific mass-to-charge ratios (m/z) for both 5-MTHF and [5-13C5]MTHFA.

Protocol 2: Quantification of 5-MTHF in Human Plasma using Deuterated Internal Standard

This protocol is based on the method described by GREGORY et al. (2002).[9][10]

• Sample Preparation:

  • To plasma samples, add a solution containing the deuterated internal standard (e.g., [2H4]folic acid for tracking labeled folate metabolism).

  • Utilize folate binding protein affinity columns for sample purification.

• LC-MS Analysis:

  • LC System: High-Performance Liquid Chromatography (HPLC) system.

  • Column: Superspher 100RP18 (4 µm).[10]

  • Mobile Phase: 0.1 mol/L acetic acid (pH 3.3):acetonitrile (90:10).[10]

  • Flow Rate: 250 µL/min.[10]

  • MS System: Mass spectrometer.

  • Detection: Selected Ion Monitoring (SIM) of the [M-H]- ion.[10]

Visualizing Key Processes

To further elucidate the context of 5-MTHF analysis, the following diagrams, generated using Graphviz, illustrate the one-carbon metabolism pathway and a typical experimental workflow.

Caption: One-Carbon Metabolism Pathway involving 5-MTHF.

Caption: General experimental workflow for 5-MTHF quantification.

Conclusion

While both 13C-labeled and deuterated internal standards can be employed for the quantification of 5-Methyltetrahydrofolic acid, the evidence strongly supports the superiority of 13C-labeled standards for achieving the highest levels of accuracy and precision. The identical chromatographic behavior and isotopic stability of 5-Methyltetrahydrofolic acid-13C6 minimize the risk of analytical errors, particularly in complex biological matrices. For researchers and drug development professionals where data integrity is paramount, the investment in 13C-labeled internal standards is a scientifically sound decision that leads to more reliable and defensible results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: Cross-Validation of Microbiological Assay and LC-MS/MS for Folate Quantification

For researchers, scientists, and drug development professionals, the accurate measurement of folate is critical for a variety of applications, from nutritional assessment to clinical trials. The two most prominent methods for folate quantification are the traditional microbiological assay (MA) and the more modern liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides an objective comparison of these two methodologies, supported by experimental data, to aid in the selection of the most appropriate assay for specific research needs.

The microbiological assay has long been considered a "gold standard" as it measures all biologically active forms of folate.[1][2] However, the advent of LC-MS/MS has provided a more specific and sensitive tool capable of distinguishing between different folate vitamers. The choice between these methods often depends on the specific requirements of the study, including the need for speciation, sample throughput, and the available resources.

Method Comparison: A Quantitative Overview

The performance of both the microbiological assay and LC-MS/MS can be evaluated based on several key analytical parameters. The following tables summarize the quantitative data from various studies to provide a clear comparison.

Parameter	Microbiological Assay (MA)	LC-MS/MS	Key Considerations
Specificity	Measures total biologically active folates. Does not distinguish between different vitamers.[3][4]	High. Can simultaneously measure multiple folate vitamers (e.g., 5-methyltetrahydrofolate, folic acid).[1][5][6]	LC-MS/MS is superior for studies requiring information on specific folate forms.
Precision (CV%)	Intra-assay: <5% Inter-assay: <5%[7]	Intra-run: 2.8-9.9% Inter-run: 3.3-9.5%[1][5]	Both methods demonstrate good precision, though it can be analyte-dependent for LC-MS/MS.
Accuracy/Recovery (%)	Generally good, but can show under-recovery for certain vitamers like folic acid (69%) and THF (36%).[6][8]	Excellent. Typically 90-110% for various folate vitamers.[5][9]	LC-MS/MS generally provides higher and more consistent recovery across different folate forms.
Sensitivity (LOD/LOQ)	Dependent on microbial growth, generally in the low ng/mL range.	High. LODs are typically ≤0.3 nmol/L.[1][5][9]	LC-MS/MS offers superior sensitivity, which is crucial for samples with low folate concentrations.
**Linearity (R²) **	N/A (based on growth curve)	Excellent. Typically >0.99.[9][10]	LC-MS/MS provides a linear response over a wide dynamic range.
Throughput	Can be adapted for 96-well plates, but incubation times are long (42-48 hours).[11]	High. 96 samples can be processed in approximately 2 hours.[1]	LC-MS/MS offers significantly higher throughput.
Sample Volume	Can be as low as 20-25 µL.[12][13]	Typically 150-275 µL, with methods being developed for smaller volumes.[1][5]	MA can be advantageous when sample volume is limited.
Interferences	Susceptible to antibiotics and other compounds that affect microbial growth.[14]	Susceptible to matrix effects and isobaric interferences, which can be mitigated with appropriate internal standards and chromatography.	Both methods have potential interferences that need to be considered and controlled.

Correlation Between Methods

Multiple studies have demonstrated a good correlation between the total folate measured by MA and the sum of individual folate vitamers determined by LC-MS/MS. Correlation coefficients (R²) are often in the range of 0.91 to 0.97.[6][8] However, it is important to note that the MA can sometimes yield slightly lower results compared to LC-MS/MS, a difference that may be concentration-dependent.[6][8] The choice of calibrator in the microbiological assay (e.g., 5-methyltetrahydrofolate vs. folic acid) can also significantly impact the results and their comparability to LC-MS/MS data.[2]

Experimental Protocols

Below are detailed methodologies for both the microbiological assay and LC-MS/MS for folate analysis. These protocols are generalized from multiple sources and may require optimization for specific laboratory conditions and sample matrices.

Microbiological Assay Protocol (Based on Lactobacillus rhamnosus)

• Sample Preparation (Tri-enzyme Extraction):

  • Homogenize the sample in an extraction buffer containing an antioxidant (e.g., ascorbic acid).

  • Treat the sample with α-amylase and protease to break down starch and protein matrices.

  • Perform a deconjugation step using a conjugase (e.g., from rat serum or chicken pancreas) to convert polyglutamyl folates to monoglutamates, which are the forms utilized by the microorganism.[15]

  • Adjust the pH and dilute the extract to the expected folate concentration range of the assay.

• Assay Procedure (96-well plate format):

  • Prepare a series of folic acid or 5-methyltetrahydrofolate standards of known concentrations.

  • In a 96-well microtiter plate, add the prepared sample extracts and standards to individual wells.

  • Add the assay medium (e.g., Folic Acid Casei Medium), which contains all necessary nutrients for bacterial growth except for folate.

  • Inoculate each well with a standardized suspension of Lactobacillus rhamnosus.[7]

  • Seal the plate and incubate at 37°C for 42-48 hours.

• Data Analysis:

  • After incubation, measure the turbidity (bacterial growth) in each well using a microplate reader at a specific wavelength (e.g., 590 nm).[16]

  • Construct a standard curve by plotting the turbidity against the concentration of the folate standards.

  • Determine the folate concentration in the samples by interpolating their turbidity readings from the standard curve.

LC-MS/MS Protocol for Folate Vitamers

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To a serum or plasma sample, add an internal standard mixture containing stable isotope-labeled analogues of the folate vitamers to be quantified.

  • Add a stabilization buffer containing an antioxidant (e.g., ascorbic acid).

  • Perform protein precipitation, typically with an acid (e.g., formic acid).

  • Centrifuge to pellet the precipitated proteins.

  • Load the supernatant onto a conditioned SPE cartridge (e.g., phenyl or C18).

  • Wash the cartridge to remove interfering substances.

  • Elute the folate vitamers using an appropriate solvent mixture (e.g., acetonitrile/methanol with acetic acid).[10]

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC system equipped with a suitable column (e.g., C18).

  • Perform chromatographic separation using a gradient elution with a mobile phase typically consisting of an aqueous component with an acid (e.g., formic acid) and an organic component (e.g., acetonitrile or methanol).[17]

  • The column effluent is introduced into the tandem mass spectrometer.

  • Utilize electrospray ionization (ESI) in positive ion mode.

  • Perform Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for each folate vitamer and their corresponding internal standards.[17]

• Data Analysis:

  • Integrate the peak areas for each analyte and its corresponding internal standard.

  • Calculate the peak area ratio.

  • Construct calibration curves by plotting the peak area ratios of the standards against their known concentrations.

  • Quantify the folate vitamers in the samples by interpolating their peak area ratios from the respective calibration curves.

Visualizing the Workflows

To better illustrate the experimental processes and their comparison, the following diagrams have been generated using the Graphviz DOT language.

Microbiological Assay Workflow

LC-MS/MS Workflow for Folate Analysis

Cross-Validation Logical Flow

Conclusion

Both the microbiological assay and LC-MS/MS are valuable tools for folate analysis, each with distinct advantages and limitations. The microbiological assay, while less specific and with lower throughput, provides a measure of total biological folate activity and can be performed with less expensive equipment.[4] In contrast, LC-MS/MS offers high specificity, sensitivity, and throughput, allowing for the detailed characterization of individual folate vitamers.[1][9]

The good correlation between the two methods suggests that they can be used interchangeably for total folate assessment in many contexts, provided that the MA is properly calibrated.[6][8] The decision of which method to employ should be based on the specific research question, the required level of detail in the folate profile, sample throughput needs, and available laboratory resources. For clinical applications and large-scale epidemiological studies where high throughput and speciation are critical, LC-MS/MS is increasingly becoming the method of choice. However, the microbiological assay remains a relevant and reliable method, particularly in settings where the assessment of total biological folate activity is the primary goal.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. Research Portal [ourarchive.otago.ac.nz]
• 3. Origins of the difference between food folate analysis results obtained by LC-MS/MS and microbiological assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FRAMEWORK FOR LABORATORY HARMONIZATION OF FOLATE MEASUREMENTS IN LOW-AND-MIDDLE-INCOME COUNTRIES AND REGIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bevital.no [bevital.no]
• 6. Comparison of serum folate species analyzed by LC-MS/MS with total folate measured by microbiologic assay and Bio-Rad radioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Multiplex Measurement of Serum Folate Vitamers by UPLC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. scispace.com [scispace.com]
• 12. A Practical Approach to Red Blood Cell Folate Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Micronutrient Survey Manual & Toolkit [surveytoolkit.nutritionintl.org]
• 14. Comparison of radioassay and microbiological assay for serum folate, with clinical assessment of discrepant results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Microbiological assay for serum, plasma, and red cell folate using cryopreserved, microtiter plate method: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 17. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of 5-MTHF and Folic Acid Bioavailability Utilizing Stable Isotope Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioavailability of 5-methyltetrahydrofolate (5-MTHF), the biologically active form of folate, and folic acid, the synthetic form commonly used in supplements and food fortification. The comparison is supported by experimental data from studies employing stable isotope labeling, a robust methodology for tracing the absorption and metabolic fate of these compounds. This document is intended to inform researchers, scientists, and professionals in drug development on the nuances of folate bioavailability.

Executive Summary

Folate is a critical B-vitamin essential for numerous physiological processes, including DNA synthesis, repair, and methylation. While folic acid has been the cornerstone of supplementation and fortification strategies, emerging evidence suggests that 5-MTHF may offer superior bioavailability. This is particularly relevant for individuals with genetic polymorphisms affecting the enzyme methylenetetrahydrofolate reductase (MTHFR), which is crucial for the conversion of folic acid to its active form. Stable isotope studies provide a precise means to differentiate between endogenously present folates and those newly absorbed, offering a clear window into the pharmacokinetic profiles of supplemented folate forms.

Clinical studies consistently demonstrate that 5-MTHF leads to a significantly higher plasma concentration of folate compared to an equimolar dose of folic acid.[1][2][3][4][5] Key pharmacokinetic parameters such as the area under the curve (AUC) and maximum concentration (Cmax) are consistently greater, while the time to reach maximum concentration (Tmax) is shorter with 5-MTHF administration.[1][2][3] This suggests a more rapid and efficient absorption of the methylated form. The use of stable isotopes allows for the precise quantification of the absorbed folate and its appearance in circulation, confirming these kinetic differences.[6][7]

Quantitative Data Summary

The following table summarizes the key pharmacokinetic parameters from comparative bioavailability studies of 5-MTHF and folic acid. These studies utilized stable isotope-labeled compounds to accurately measure the absorption and metabolic conversion of each folate form.

Study Reference (Abbreviated)	Folate Form	Dose	AUC (Area Under the Curve)	Cmax (Maximum Concentration)	Tmax (Time to Maximum Concentration)
Prinz-Llangenohl et al.	[6S]-5-MTHF	416 µg	Significantly higher than Folic Acid	Significantly higher than Folic Acid	Significantly shorter than Folic Acid
Folic Acid	400 µg	-	-	-
Akoglu et al.	6[R,S] 5-MTHF	5 mg	Significantly higher than Folic Acid	~7 times higher than Folic Acid	-
Folic acid	5 mg	-	-	-
Obeid et al.	(6S)-5-Methyl-THF-Na	436 µg	126.0 (±33.6) nmol/Lh	36.8 (±10.8) nmol/L	-
Folic Acid	400 µg	56.0 (±25.3) nmol/Lh	11.1 (±4.1) nmol/L	-
Hyland et al.	(6S)-[¹³C₅]5-CH₃-H₄folate	~450 nmol	66 nmol·h/L	Varied	Varied
[¹³C₅]Folic Acid	~450 nmol	28 nmol·h/L	Varied	Varied

Experimental Protocols

The methodologies employed in stable isotope studies comparing 5-MTHF and folic acid bioavailability typically follow a randomized, crossover design to minimize inter-individual variability. A detailed, synthesized protocol is outlined below.

1. Subject Recruitment and Screening:

• Healthy adult volunteers are recruited.

• Inclusion and exclusion criteria are strictly defined. For instance, subjects are often required to be non-smokers, have a stable diet, and not be taking any medications or supplements that could interfere with folate metabolism.

• Genetic screening for MTHFR polymorphisms (e.g., 677C→T) may be performed to stratify participants.[3]

2. Study Design:

• A randomized, double-blind, crossover design is commonly used.

• Participants are randomly assigned to receive either stable isotope-labeled 5-MTHF or stable isotope-labeled folic acid in the first period.

• A washout period of at least one week separates the two treatment periods to ensure complete clearance of the labeled compound from the previous phase.

• In the second period, participants receive the alternate compound.

3. Isotope Administration:

• Equimolar doses of stable isotope-labeled 5-MTHF (e.g., ¹³C₅-5-MTHF) and folic acid (e.g., ¹³C₅-folic acid) are administered orally after an overnight fast.

• The labeled compounds are typically dissolved in a liquid vehicle for consistent and rapid ingestion.

4. Sample Collection:

• Blood samples are collected at baseline (pre-dose) and at multiple time points post-dose (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours).

• Urine samples may also be collected over a 48-hour period to assess urinary excretion of the labeled folates.[8]

• Samples are processed to separate plasma or serum and are stored at -80°C until analysis.

5. Sample Analysis:

• Plasma/serum concentrations of the stable isotope-labeled and unlabeled folate forms are quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9] This technique allows for the specific and sensitive detection of the labeled compounds, distinguishing them from endogenous folates.

6. Pharmacokinetic Analysis:

• The concentration-time data for the labeled folate is used to calculate key pharmacokinetic parameters, including:

  • Cmax: The maximum observed plasma concentration.

  • Tmax: The time at which Cmax is reached.

  • AUC (Area Under the Curve): The total exposure to the compound over time, calculated using the trapezoidal rule.

Visualizing the Experimental Workflow and Metabolic Pathways

To further elucidate the experimental process and the underlying metabolic differences between folic acid and 5-MTHF, the following diagrams are provided.

A typical experimental workflow for a crossover bioavailability study.

Simplified metabolic pathway of Folic Acid and 5-MTHF.

Conclusion

References

• 1. Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of Sodium and Calcium Salts of (6S)-5-Methyltetrahydrofolic Acid Compared to Folic Acid and Indirect Comparison of the Two Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [6S]-5-methyltetrahydrofolate increases plasma folate more effectively than folic acid in women with the homozygous or wild-type 677C→T polymorphism of methylenetetrahydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Folate bioavailability from breads and a meal assessed with a human stable-isotope area under the curve and ileostomy model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Stable-isotope methods for assessment of folate bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Recovery of 5-Methyltetrahydrofolic acid-13C6 in Diverse Biological Matrices: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of 5-Methyltetrahydrofolic acid (5-MTHF), the primary active form of folate in the body, is paramount. The use of stable isotope-labeled internal standards, such as 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6), is a cornerstone of achieving precise and reliable results, particularly when employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). A critical parameter in the validation of such bioanalytical methods is the recovery of the analyte and the internal standard from the biological matrix. Inefficient recovery can lead to underestimation of the analyte concentration and compromise the integrity of study data.

This guide provides a comparative overview of the recovery of 5-MTHF and its isotopologues in various biological matrices—plasma, serum, whole blood, and urine—using different extraction techniques. The information presented is collated from a range of scientific studies and is intended to assist in the selection and optimization of sample preparation methods.

Data Presentation: Recovery of 5-MTHF in Biological Matrices

The following table summarizes the reported recovery percentages of 5-MTHF and its labeled analogs from different biological matrices using various extraction methodologies. It is important to note that while the target analyte is 5-MTHF-13C6, the recovery data for the unlabeled 5-MTHF and other isotopically labeled versions (e.g., 13C5-5-MTHF) are considered highly relevant due to their near-identical physicochemical properties.

Biological Matrix	Extraction Method	Reported Recovery (%)	Reference
Plasma	Solid-Phase Affinity Extraction (SPAE)	98.0 ± 1.6	[1]
Stable Isotope Dilution Assay (SIDA) with Solid-Phase Extraction (SPE)	99.3 - 102	[2]
Protein Precipitation (Methanol)	87.4 - 94.8 (in rat plasma)	[3]
Serum	Solid-Phase Extraction (SPE)	≥85	[4][5]
Protein Precipitation (Acetonitrile)	103 - 108	[6]
Spiked Serum (General)	98 (mean)	[7]
Whole Blood	Volumetric Absorptive Microsampling (VAMS) with Enzymatic Treatment	96 - 99	[8]
Urine	Solid-Phase Extraction (SPE)	Data not explicitly reported, but method is established for folate analysis.	[9]

Experimental Protocols

Detailed methodologies for the extraction of 5-MTHF from various biological matrices are outlined below. These protocols are based on established methods in the scientific literature and highlight the critical steps for ensuring optimal recovery and stability of the analyte.

Plasma/Serum: Solid-Phase Affinity Extraction (SPAE)

This method leverages the high binding affinity of folate binding protein (FBP) for 5-MTHF, enabling a highly selective extraction.

• Sample Preparation:

  • Thaw frozen plasma or serum samples on ice.

  • To 1 mL of plasma/serum, add the internal standard solution (5-MTHF-13C6).

  • Vortex the sample gently to mix.

• Extraction Procedure:

  • Condition a folate binding protein affinity column according to the manufacturer's instructions.

  • Load the plasma/serum sample onto the column.

  • Wash the column with a suitable buffer to remove unbound proteins and other matrix components.

  • Elute the bound folates, including 5-MTHF and the internal standard, using an acidic elution buffer.

  • The eluate can be directly analyzed by LC-MS/MS or subjected to a concentration step if necessary.

Plasma/Serum: Protein Precipitation (PPT)

Protein precipitation is a simpler and faster method for sample cleanup, though it may result in a less clean extract compared to SPE or SPAE.

• Sample Preparation:

  • Thaw frozen plasma or serum samples on ice.

  • To a 100 µL aliquot of the sample, add the internal standard (5-MTHF-13C6).

• Precipitation and Extraction:

  • Add 300 µL of ice-cold acetonitrile containing an antioxidant (e.g., 0.1% ascorbic acid or 10 mg/mL 2-mercaptoethanol).[10]

  • Vortex the mixture vigorously for 30 seconds to precipitate the proteins.

  • Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis. The supernatant can be evaporated and reconstituted in the mobile phase to enhance sensitivity.

Whole Blood: Volumetric Absorptive Microsampling (VAMS) and Enzymatic Treatment

This method is suitable for small sample volumes and involves the deconjugation of polyglutamated folates to their monoglutamate forms.

• Sample Collection and Drying:

  • Collect a precise volume of whole blood (e.g., 10 µL) using a VAMS device.

  • Allow the VAMS tip to dry completely at room temperature.

• Extraction and Deconjugation:

  • Place the dried VAMS tip into a microcentrifuge tube.

  • Add an extraction buffer containing an antioxidant and the internal standard (5-MTHF-13C6).

  • Add a deconjugase enzyme (e.g., from rat serum or chicken pancreas) to convert polyglutamated folates to monoglutamates.

  • Incubate the sample under optimized conditions (e.g., 37°C for a specified time).

• Sample Cleanup:

  • Stop the enzymatic reaction, often by heating.

  • Centrifuge the sample to pellet any precipitates.

  • The supernatant is then ready for LC-MS/MS analysis.

Urine: Solid-Phase Extraction (SPE)

While specific recovery data for 5-MTHF-13C6 in urine is not extensively reported, SPE is a common method for cleaning up urine samples for LC-MS/MS analysis.

• Sample Preparation:

  • Thaw frozen urine samples.

  • Centrifuge the sample to remove any particulate matter.

  • To a known volume of urine, add the internal standard (5-MTHF-13C6).

• Extraction Procedure:

  • Condition a suitable SPE cartridge (e.g., reversed-phase or anion-exchange) with methanol followed by water.

  • Load the urine sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove salts and other polar interferences.

  • Elute the 5-MTHF and internal standard with an appropriate organic solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the analysis of 5-Methyltetrahydrofolic acid-13C6.

Caption: General workflow for the bioanalytical quantification of 5-MTHF-13C6.

Caption: A logical guide for selecting an appropriate extraction method.

References

• 1. Affinity extraction combined with stable isotope dilution LC/MS for the determination of 5-methyltetrahydrofolate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. bevital.no [bevital.no]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance characteristics of different LC-MS platforms for folate analysis.

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of folates, a group of essential B vitamins, is critical in various fields, from clinical diagnostics to food science and drug development. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for folate analysis due to its superior sensitivity, specificity, and ability to measure individual folate vitamers. This guide provides a comparative overview of the performance characteristics of different LC-MS platforms for folate analysis, supported by experimental data from published studies.

Performance Characteristics of LC-MS Platforms

The choice of an LC-MS platform can significantly impact the performance of a folate analysis method. Key performance indicators include sensitivity (Lower Limit of Quantification, LLOQ), linearity, precision, and accuracy (recovery). The following tables summarize the performance characteristics of various LC-MS systems as reported in the literature.

Thermo Scientific Platforms

Thermo Scientific instruments, such as the TSQ Quantiva, are frequently utilized for folate analysis, demonstrating high sensitivity and robustness.

Parameter	Thermo Scientific™ TSQ Quantiva™ with Vanquish™ HPLC[1][2]
Matrix	Serum
Analytes	Folic acid and its metabolites/derivatives
**Linearity (R²) **	>0.98
LLOQ	pg/mL levels
Precision (%CV)	< 10%
Accuracy (% Deviation)	< 10%

SCIEX Platforms

SCIEX platforms, like the QTRAP 4500, are also employed for the sensitive quantification of various folate species.

Parameter	SCIEX QTRAP 4500[3]
Matrix	Autolyzed Yeast Extract
Analytes	Six folate species
**Linearity (R²) **	Not explicitly stated, but method was validated for accuracy.
LLOQ	Not explicitly stated.
Precision (%CV)	Not explicitly stated.
Accuracy (Spike-Recovery)	Validated

Shimadzu Platforms

Shimadzu systems, such as the LCMS-8060NX, offer high-throughput and sensitive methods for folate quantification.

Parameter	Shimadzu LCMS-8060NX[4]	Shimadzu Nexera X2 UHPLC with MS/MS[5]
Matrix	Human Serum	Food (Strawberries)
Analytes	Folic acid, 5-formyltetrahydrofolate, 5-methyltetrahydrofolate	Pteroylmonoglutamic acid, tetrahydrofolate, 5-methyltetrahydrofolate, 5-formyltetrahydrofolate
Linearity Range	0.1-10 nmol/L (FA, 5-CHO-THF), 1.0-100 nmol/L (5-MTHF)	Not explicitly stated, but validated.
LLOQ	Not explicitly stated.	Not explicitly stated.
Precision (%CV)	Good	Precise method reported.
Accuracy	Good	Accurate method reported.

Waters Platforms

Waters' UPLC systems, like the Acquity HSS T3, are used for rapid and accurate folate analysis.

Parameter	Waters Acquity HSS T3 with UPLC-MS/MS[6]
Matrix	Fortified Breads
Analytes	Folic acid (FA), 5-methyltetrahydrofolate (5-MTHF)
Linearity Range	0.39-14 µg/g (FA), 10.1-900 ng/g (5-MTHF)
LLOQ	Not explicitly stated.
Precision (RSD)	3% (FA), 18% (5-MTHF) - Intraday
Recovery	90% (FA), 76% (5-MTHF)

Experimental Workflows and Methodologies

The following diagram illustrates a general workflow for folate analysis by LC-MS/MS. Specific protocols from the cited literature are detailed below.

Caption: General Workflow for Folate Analysis by LC-MS/MS.

Detailed Experimental Protocols

Method 1: Analysis of Folates in Human Serum using Thermo Scientific™ TSQ Quantiva™ [1][2]

• Sample Preparation:

  • To 200 µL of serum, add 20 µL of internal standard (ISTD) mixture (1000 ng/mL).

  • Add 400 µL of SPE sample buffer (10 g/L Ammonium Formate and 1 g/L Ascorbic Acid in water at pH 3.2) and 200 µL of water.

  • Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

  • Perform Solid Phase Extraction (SPE) using a SOLA 96-well SPE plate.

  • Condition the plate with acetonitrile, methanol, and SPE sample buffer.

  • Load the supernatant, wash with SPE wash buffer, and elute the folates.

  • Dry the elute under nitrogen and reconstitute in 200 µL of 9:1 water and methanol.

• LC Conditions:

  • System: Thermo Scientific™ Vanquish™ HPLC

  • Column: Accucore C18, 100 x 2.1 mm, 2.6 µm

  • Mobile Phase A: 0.5% Acetic Acid

  • Mobile Phase B: 80%:20% Methanol:Acetonitrile

  • Flow Rate: 0.35 mL/min

  • Run Time: 6 minutes

• MS Conditions:

  • System: Thermo Scientific™ TSQ Quantiva™ tandem mass spectrometer

  • Ionization: Positive Electrospray Ionization (ESI)

Method 2: High-Throughput Analysis of Serum Folates using a 96-probe SPE system and LC-MS/MS [7]

• Sample Preparation:

  • Use 150 µL of serum.

  • Employ a 96-well SPE plate with 50-mg phenyl sorbent.

  • The automated 96-probe SPE process takes approximately 1 hour.

• LC-MS/MS:

  • Details of the LC-MS system are not specified in the abstract but the method was developed for high-throughput population biomonitoring.

• Performance:

  • Total Imprecision (%CV): 2.8–3.6% for 5-methylTHF; 6.6–8.7% for Folic Acid.

  • Recovery: 99.4% for 5-methylTHF; 100% for Folic Acid.

  • LOD: ≤0.3 nmol/L.

Method 3: Analysis of Folate Forms in Serum with a Shimadzu LCMS-8060NX [4]

• Sample Preparation:

  • A 96-well solid-phase extraction system was used.

• LC-MS/MS System:

  • Shimadzu LCMS-8060NX

• Performance:

  • This method is described as sensitive, robust, and high-throughput.

Method 4: UPLC-MS/MS Analysis of Folates in Fortified Breads [6]

• Sample Preparation:

  • Extraction from bread into a phosphate buffer.

  • Treatments with α-amylase and rat serum.

  • Purification on a solid-phase cartridge.

• LC Conditions:

  • System: Waters Acquity UPLC

  • Column: Waters Acquity HSS T3

  • Run Time: 6 minutes

• MS Conditions:

  • Ionization: Negative ion mode using electrospray ionization.

Logical Relationship of Folate Analysis Steps

The successful analysis of folates by LC-MS/MS relies on a series of interconnected steps, each critical for achieving accurate and reproducible results. The following diagram illustrates the logical flow and dependencies of these steps.

Caption: Logical Flow and Dependencies in Folate Analysis.

Conclusion

LC-MS/MS is a powerful and versatile technique for the analysis of folates. The choice of platform and method will depend on the specific research question, the matrix being analyzed, and the desired throughput. This guide provides a snapshot of the capabilities of several common LC-MS platforms. For researchers and professionals in drug development, the detailed methodologies offer a starting point for developing and validating their own robust and reliable folate analysis methods. It is evident that platforms from major manufacturers like Thermo Scientific, SCIEX, Shimadzu, and Waters all offer the high sensitivity and specificity required for demanding folate applications. The key to successful analysis lies in careful method development and validation tailored to the specific matrix and folate vitamers of interest.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A sensitive, robust and high-throughput isotope dilution LC-MS/MS method for quantifying three folate forms in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. stacks.cdc.gov [stacks.cdc.gov]

Standardizing Folate Measurement: A Comparative Guide for Researchers

For Immediate Release

Accurate and consistent measurement of folate is critical for researchers, scientists, and drug development professionals in understanding its role in health and disease. Folate deficiency is linked to a range of health issues, including neural tube defects and megaloblastic anemia. This guide provides an objective comparison of reference materials and measurement methodologies to support the standardization of folate quantification in research and clinical settings.

The Gold Standard: Certified Reference Materials

Standardization of folate measurements relies heavily on the use of certified reference materials (CRMs). These materials, with accurately assigned values for folate concentrations, are essential for validating and calibrating analytical methods, ensuring comparability of results across different laboratories and studies.

The National Institute of Standards and Technology (NIST), in collaboration with the Centers for Disease Control and Prevention (CDC), has developed Standard Reference Materials (SRMs) for folate in human serum.[1][2][3] Initially, SRM 1955 , "Homocysteine and Folate in Human Serum," provided certified values for 5-methyltetrahydrofolic acid (5-MTHF), the primary form of folate in circulation.[1][2] This SRM was instrumental in improving the accuracy of clinical measurements.[2]

More recently, NIST has released SRM 3949 , "Folate Vitamers in Frozen Human Serum," to replace SRM 1955.[4][5][6] This newer SRM offers several improvements, including certified values for both 5-MTHF and folic acid, the synthetic form used in supplements and fortified foods.[4][5][6] SRM 3949 is available in three different concentration levels to cover a range of clinical scenarios.[4][5][6]

The World Health Organization (WHO) has also established an International Standard for whole blood folate (NIBSC code: 95/528), which is a lyophilized hemolysate with an assigned folate content.[7]

Comparison of Folate Measurement Methods

A variety of analytical methods are available for the quantification of folate in biological samples. The choice of method can significantly impact the accuracy and comparability of results. The primary methods used are automated immunoassays, microbiological assays, and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

A comparative study of five automated serum and whole blood folate assays (Access, Advia Centaur, ARCHITECT i2000, Elecsys 2010, and IMMULITE 2000) revealed variations in performance.[8][9] The ARCHITECT i2000 demonstrated the best overall analytical performance in this particular study.[8][9] The microbiological assay, often considered a functional assay, is recommended by the WHO for assessing folate status in population surveys.[10] Isotope dilution LC-MS/MS is considered the "gold standard" reference method due to its high specificity and accuracy.[1][2]

Method	Principle	Advantages	Disadvantages
Automated Immunoassays	Competitive binding between labeled folate and sample folate for a limited amount of folate-binding protein.	High throughput, automated, widely available in clinical labs.	Can have calibration differences and systematic errors.[8][9] May show variability between different manufacturers' kits.
Microbiological Assay	Measures the growth of a folate-dependent bacterium (Lactobacillus rhamnosus) in response to the folate present in the sample.	Measures biologically active folate, considered a functional assay.[10]	Lower throughput, more labor-intensive, can be affected by antibiotics in the sample.
LC-MS/MS	Separates different folate forms by liquid chromatography followed by detection and quantification using mass spectrometry.	High specificity and sensitivity, can measure multiple folate vitamers simultaneously. Considered the reference method.[1][2]	Requires expensive equipment and specialized technical expertise.

Experimental Protocols

Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Serum Folate

This method, utilized by NIST and CDC for the certification of SRMs, provides the highest level of accuracy.[1][11]

1. Sample Preparation:

• An aliquot of serum is spiked with a known amount of stable isotope-labeled internal standards (e.g., ¹³C₅-5-MTHF, ¹³C₅-Folic Acid).[1][11]

• Proteins are precipitated and removed, often using a protein precipitation agent.

• Folates are extracted from the serum matrix using solid-phase extraction (SPE) with a phenyl cartridge.[1][11]

2. Chromatographic Separation:

• The extracted folates are separated on a C8 or C18 analytical column using an isocratic or gradient mobile phase.[1][11]

3. Mass Spectrometric Detection:

• Detection and quantification are performed using a tandem mass spectrometer with positive ion electrospray ionization.[1][11]

• The concentration of each folate vitamer is determined by comparing the signal intensity of the native analyte to its corresponding stable isotope-labeled internal standard.

Microbiological Assay for Whole Blood Folate

This assay is widely used for nutritional status assessment in population studies.[10]

1. Hemolysate Preparation:

• Whole blood is diluted with a solution of ascorbic acid to protect folates from oxidation and to lyse the red blood cells, releasing intracellular folates.[7]

2. Inoculum Preparation:

• A culture of Lactobacillus rhamnosus (formerly Lactobacillus casei) is prepared and standardized.

3. Assay Procedure:

• The prepared hemolysate, along with calibrators of known folate concentration, are added to a folate-free assay medium.

• The medium is inoculated with the prepared Lactobacillus rhamnosus.

• The mixture is incubated, and the bacterial growth is measured, typically by turbidity.

• The folate concentration in the sample is determined by comparing the bacterial growth it supports to the growth supported by the calibrators.

Visualizing Key Pathways and Workflows

To further clarify the complex processes involved in folate metabolism and measurement, the following diagrams are provided.

References

• 1. medlink.com [medlink.com]
• 2. Comprehensive Guide to Folate One Carbon Metabolism & Disorders - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. Folate-mediated one-carbon metabolism [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. youtube.com [youtube.com]
• 7. Folate status assessment history: implications for measurement of biomarkers in NHANES1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. One-Carbon Metabolism: Pulling the Strings behind Aging and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assay of Folic Acid or Vitamin B9 (By Microbiological Method) | Pharmaguideline [pharmaguideline.com]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 5-Methyltetrahydrofolic acid-13C6: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical reagents is a critical component of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of 5-Methyltetrahydrofolic acid-13C6, a stable isotope-labeled compound. Adherence to these protocols is vital for personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

5-Methyltetrahydrofolic acid, in its non-labeled and labeled forms, is classified as a hazardous substance. It is crucial to handle this compound with appropriate personal protective equipment (PPE) and to be aware of its potential hazards.

Summary of Key Hazards:

• Acute Oral Toxicity: Harmful if swallowed.

• Skin Irritation: Causes skin irritation.

• Serious Eye Damage: Causes serious eye irritation or damage.

• Respiratory Irritation: May cause respiratory irritation.

Before handling, consult the Safety Data Sheet (SDS) for complete safety information. In case of exposure, follow the first-aid measures outlined in the SDS, which include rinsing skin or eyes with plenty of water and seeking fresh air upon inhalation.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 5-Methyltetrahydrofolic acid. Note that these values are for the non-labeled compound and should be used as a reference for the 13C6 labeled version, as the isotopic labeling does not significantly alter the chemical properties.

Property	Value	Source
Acute Oral Toxicity (Rat)	LD50: > 300 - 2,000 mg/kg	Sigma-Aldrich
Boiling Point	78 - 80 °C (172 - 176 °F)	Sigma-Aldrich
Density	0.86 g/cm³ at 25 °C (77 °F)	Sigma-Aldrich
Molecular Weight	459.46 g/mol (for non-labeled)	MedChemExpress
Storage Temperature	Recommended storage temperature on product label	Sigma-Aldrich

Step-by-Step Disposal Protocol

The disposal of 5-Methyltetrahydrofolic acid-13C6 should be managed as chemical waste. As ¹³C is a stable, non-radioactive isotope, no special precautions for radioactivity are necessary. The primary focus is on managing its chemical hazards.

Step 1: Waste Identification and Segregation

• Identify as Hazardous Chemical Waste: Due to its toxic and irritant properties, 5-Methyltetrahydrofolic acid-13C6 must be disposed of as hazardous chemical waste.

• Segregate from Other Waste Streams: Do not mix this compound with non-hazardous waste, sharps, or biological waste. It should be collected in a designated container for chemical waste.

Step 2: Container Selection and Labeling

• Choose a Compatible Container: Use a clean, leak-proof container that is chemically compatible with the compound. Glass containers are generally a safe choice.

• Label the Container Clearly: The container must be labeled with the words "Hazardous Waste" and the full chemical name: "5-Methyltetrahydrofolic acid-13C6". Avoid using abbreviations. The label should also include the date of accumulation and any relevant hazard pictograms.

Step 3: Safe Collection and Storage

• Collect Waste at the Point of Generation: Accumulate the waste in the designated container within the laboratory where it is generated.

• Store Safely: Keep the waste container securely closed when not in use. Store it in a well-ventilated, designated hazardous waste accumulation area, away from incompatible materials. Ensure secondary containment is in place to prevent spills.

Step 4: Arrange for Professional Disposal

• Contact Your Institution's Environmental Health and Safety (EHS) Office: Your EHS department will provide specific guidance on waste pickup and disposal procedures that comply with local, state, and federal regulations.

• Use a Licensed Waste Disposal Service: The disposal of the collected waste must be handled by a licensed and reputable chemical waste disposal company.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Methyltetrahydrofolic acid-13C6.

Caption: Disposal workflow for 5-Methyltetrahydrofolic acid-13C6.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of 5-Methyltetrahydrofolic acid-13C6, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult your institution's specific guidelines for chemical waste management.

Personal protective equipment for handling 5-Methyltetrahydrofolic acid-13C6

This guide provides immediate, essential safety and logistical information for handling 5-Methyltetrahydrofolic acid-13C6. All personnel must adhere to these procedures to ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Personal Protective Equipment (PPE)

5-Methyltetrahydrofolic acid-13C6 and its non-isotopically labeled form may cause allergic skin reactions, skin irritation, serious eye irritation, and respiratory irritation.[1][2] Strict adherence to Personal Protective Equipment (PPE) guidelines is mandatory.

Recommended Personal Protective Equipment

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[3] A face shield may be necessary where splashing is a risk.	To protect against splashes, aerosols, and solid particulates that can cause serious eye irritation.[1][4]
Skin Protection	Chemical-resistant, impervious gloves (e.g., nitrile, double-gloving recommended).[3][4] An impervious, fire/flame resistant lab coat or disposable gown should be worn.[3][4]	To prevent skin contact, which may cause allergic reactions or irritation.[1][2][3]
Respiratory Protection	A NIOSH-approved N95 or higher respirator is recommended, especially when handling the powdered form.[4][5]	To prevent inhalation of fine particles that may cause respiratory irritation.[1]
General Lab Attire	Long pants and closed-toe shoes.	Standard laboratory practice to protect against accidental spills.[6]

Operational Plan: Handling and Storage

Engineering Controls:

• Work must be conducted in a well-ventilated area.[3]

• For procedures involving the solid form or the potential for aerosol generation (e.g., weighing, vortexing, sonicating), a chemical fume hood or powder containment hood with a certified face velocity is required.[4]

• An accessible safety shower and eye wash station must be available.[1]

Experimental Protocol for Handling:

• Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the designated work area within a chemical fume hood.

• Weighing (Solid Form):

  • Perform all weighing operations within a fume hood or powder containment hood to minimize inhalation risk.[4]

  • Use non-sparking tools to prevent ignition sources.[3]

• Reconstitution (Solution Preparation):

  • 5-Methyltetrahydrofolic acid is soluble in organic solvents like DMSO and dimethylformamide.[7]

  • When preparing a stock solution, purge the solvent with an inert gas.[7]

  • For aqueous solutions, first dissolve the compound in DMSO and then dilute with the aqueous buffer. Aqueous solutions are not recommended for storage for more than one day.[7]

• Handling Solutions:

  • Conduct all work with solutions in a well-ventilated area. A chemical fume hood is recommended for procedures with a higher risk of aerosol generation.[4]

  • Avoid contact with skin and eyes.[3]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

• Recommended storage temperature is -20°C.[7]

• Keep away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan

All waste containing 5-Methyltetrahydrofolic acid-13C6 must be treated as hazardous chemical waste.

Waste Disposal Protocol:

• Solid Waste:

  • Collect solid waste, including contaminated consumables (e.g., weigh boats, pipette tips), in a clearly labeled, sealed hazardous waste container.

• Liquid Waste:

  • Dispose of all liquid waste containing the compound in a designated, labeled hazardous waste container.[4] Do not pour down the drain.[3][5]

• Decontamination:

  • Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

• Final Disposal:

  • Arrange for disposal through a licensed professional waste disposal service.[3] One suggested method is to dissolve the material in a combustible solvent and burn it in a chemical incinerator with an afterburner and scrubber.[5]

  • All disposal activities must be in accordance with applicable federal, state, and local regulations.[1][3]

Emergency Procedures

Exposure Type	First-Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, provide artificial respiration and seek immediate medical attention.[1][3]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation or a rash occurs, get medical help.[1][3]
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, removing contact lenses if present and easy to do.[1] Seek immediate medical attention.
Ingestion	Wash out the mouth with water. Do NOT induce vomiting. Call a physician immediately.[1]

Workflow and Safety Diagram

Caption: Safe handling workflow for 5-Methyltetrahydrofolic acid-13C6.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]
• 5. biosynth.com [biosynth.com]
• 6. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]